Guanylurea phosphate

• CAS: 36897-89-9

Core Science & Biosynthesis

what is the synthesis process for guanylurea phosphate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the primary synthesis process for guanylurea (B105422) phosphate (B84403), a compound of interest for various industrial applications, including as a flame retardant and a slow-release fertilizer. The information presented herein is curated for researchers, scientists, and professionals in drug development, providing a comprehensive overview of the synthesis, experimental protocols, and analytical characterization.

Core Synthesis Route: Reaction of Dicyandiamide (B1669379) with Phosphoric Acid

The most prevalent and industrially viable method for synthesizing guanylurea phosphate involves the reaction of dicyandiamide with phosphoric acid in an aqueous medium.[1] This process is favored for its simplicity, use of readily available starting materials, mild reaction conditions, and high yields.[1]

The reaction proceeds by heating a mixture of dicyandiamide and water, followed by the controlled addition of phosphoric acid. The subsequent reaction mixture is held at an elevated temperature to ensure complete conversion. Upon cooling, guanylurea phosphate crystallizes from the solution and is then isolated and purified.

Quantitative Data Summary

The following table summarizes quantitative data from two example experimental protocols for the synthesis of guanylurea phosphate.

Parameter	Example 1	Example 2 (with Mother Liquor Recycling)
Reactants
Dicyandiamide	100 kg	100 kg
Purified Water	200 kg	-
Centrifuge Mother Liquor	-	200 kg
Phosphoric Acid	Aqueous Solution	Aqueous Solution
Reaction Conditions
Initial Heating Temperature	80°C	80°C
Phosphoric Acid Addition Rate	100 L/h	100 L/h
Final Reaction Temperature	100°C	100°C
Insulation Time	8 hours	8 hours
Crystallization Temperature	< 20°C	< 20°C
Product Metrics
Yield	192 kg (80.6%)	202 kg (84.9%)
Purity	99.4%	99.5%

Data sourced from patent CN107721883A.[2]

Experimental Protocols

Protocol 1: Synthesis using Purified Water

This protocol outlines the synthesis of guanylurea phosphate using fresh purified water.

Materials:

• Dicyandiamide (100 kg)

• Purified Water (200 kg)

• Phosphoric Acid Solution

• Ethanol (B145695) (for rinsing)

Procedure:

• Mixing and Dissolution: In a suitable reactor, mix 100 kg of dicyandiamide with 200 kg of purified water. Stir the mixture while slowly heating to 80°C until the dicyandiamide is completely dissolved.

• Filtration: Filter the hot solution to remove any insoluble impurities.

• Reaction: Transfer the filtered solution to the reactor. Begin the dropwise addition of the phosphoric acid solution at a controlled rate of 100 L/h.

• Heating and Insulation: After the addition of phosphoric acid is complete, slowly heat the reactor to 100°C. Maintain this temperature for 8 hours to ensure the reaction goes to completion.

• Crystallization: Cool the reaction mixture to below 20°C to induce the crystallization of guanylurea phosphate.

• Isolation and Purification: Centrifuge the crystallized slurry to isolate the solid product. Wash the solid cake with ethanol to remove residual impurities.

• Drying: Dry the purified product to obtain 192 kg of guanylurea phosphate.[2]

Protocol 2: Synthesis with Mother Liquor Recycling

This protocol demonstrates an optimized process that recycles the mother liquor from a previous batch, contributing to higher yield and improved environmental friendliness.[1][2]

Materials:

• Dicyandiamide (100 kg)

• Centrifuge Mother Liquor (from a previous batch of guanylurea phosphate synthesis) (200 kg)

• Phosphoric Acid Solution

• Ethanol (for rinsing)

Procedure:

• Mixing and Dissolution: In a reactor, combine 100 kg of dicyandiamide with 200 kg of the recycled centrifuge mother liquor. Stir and heat the mixture to 80°C.

• Reaction: Begin the dropwise addition of the phosphoric acid solution at a rate of 100 L/h.

• Heating and Insulation: Once the addition is complete, increase the temperature of the reactor to 100°C and maintain it for 8 hours.

• Crystallization: Cool the system to below 20°C to facilitate crystallization.

• Isolation and Purification: Separate the solid product via centrifugation and wash the resulting cake with ethanol.

• Drying: Dry the product to yield 202 kg of guanylurea phosphate.[2]

Alternative Synthesis Route: Direct Phosphorylation of Guanylurea

An alternative, though less detailed in available literature, is the direct phosphorylation of guanylurea.[1] This method involves reacting guanylurea with phosphoric acid at elevated temperatures, typically between 80-100°C, for an extended period of 12-24 hours.[1] Guanylurea itself can be synthesized by the hydrolysis of dicyandiamide in the presence of sulfuric acid.[3]

Visualizing the Process

Synthesis Pathway

Caption: Reaction of Dicyandiamide and Phosphoric Acid.

Experimental Workflow

Caption: Experimental Workflow for Guanylurea Phosphate Synthesis.

Analytical Characterization

To ensure the purity and identity of the synthesized guanylurea phosphate, High-Performance Liquid Chromatography (HPLC) is a commonly employed analytical technique.[4]

Typical HPLC Method:

• Column: A mixed-mode stationary phase column, such as Primesep 100, is suitable for retaining and analyzing the polar guanylurea phosphate.[4]

• Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile (B52724) and water, with a sulfuric acid buffer, is effective for separation.[4]

• Detection: UV detection at 200 nm is a standard method for this compound.[4]

This method allows for the quantification of guanylurea phosphate and the identification of any potential impurities.

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 3. US2277823A - Preparation of guanyl urea - Google Patents [patents.google.com]
• 4. HPLC Method for Analysis of Guanylurea on Primesep 100 Column | SIELC Technologies [sielc.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Guanylurea (B105422) Phosphate (B84403)

This technical guide provides a comprehensive overview of guanylurea phosphate, covering its chemical structure, physicochemical properties, synthesis, and key applications. It details experimental protocols for its preparation and analysis and explores its environmental significance as the primary metabolite of the widely used drug, metformin.

Chemical Identity and Structure

Guanylurea phosphate is an organic salt formed between the guanylurea cation and a phosphate anion.[1] It is also known by synonyms such as dicyandiamidine phosphate and carbamoylguanidine phosphate.[2] The compound is identified by several key identifiers, although some ambiguity exists in the literature regarding its primary CAS number, with both 17675-60-4 and 36897-89-9 being frequently cited.[1][2][3][4][5][6]

The fundamental structure consists of a urea (B33335) molecule linked to a guanidine (B92328) group, which imparts unique hydrogen bonding capabilities relevant in crystal engineering.[1][7]

• Molecular Formula : C₂H₉N₄O₅P[2][3][6][8][9]

• Molecular Weight : 200.09 g/mol [1][2][3][6][8][9][10]

• SMILES : O=C(N)NC(N)=N.O=P(O)(O)O[6]

• InChI Key : ZHURYQINAXWNAH-UHFFFAOYSA-N[1][9]

Physicochemical Properties

Guanylurea phosphate presents as a white crystalline powder or solid.[3][4] Its key quantitative properties are summarized in the table below, which is essential for its handling, application, and process optimization.

Property	Value	Source(s)
Appearance	White crystalline powder/solid	[3][4]
Melting Point	178-182 °C	[2][3][10][11]
Density	1.62 g/cm³	[2][3][10]
Water Solubility	91.6 g/L (at 20 °C)	[2][3][8][11]
Vapor Pressure	0 Pa (at 25 °C)	[2][3][11]
LogP (n-octanol/water)	0 (at 20 °C)	[3][11]
Purity	≥98%	[4][6]

Experimental Protocols

Synthesis of Guanylurea Phosphate

The most common industrial method for synthesizing guanylurea phosphate involves the reaction of dicyandiamide (B1669379) with phosphoric acid in an aqueous solution.[1][12] The following protocol is based on established patent literature, offering a simple process with high yield and purity.[12]

Materials:

• Dicyandiamide

• Phosphoric Acid (aqueous solution)

• Purified Water

Methodology:

• Preparation of Reactant Slurry : Dicyandiamide is mixed and stirred with purified water. The recommended mass ratio of dicyandiamide to water is between 1:2 and 1:4.[12]

• Heating : The slurry is heated to a temperature range of 80-100 °C until the dicyandiamide is completely dissolved.[12]

• Acid Addition : The phosphoric acid solution is added dropwise to the heated dicyandiamide solution. The addition rate should be controlled to approximately 100-150 L/h, with the total addition time spanning 20 hours to manage the reaction exotherm.[12]

• Reaction Incubation : After the acid addition is complete, the reaction mixture is held at temperature for an additional 8 hours to ensure the reaction goes to completion.[12]

• Crystallization and Isolation : The solution is then allowed to cool, promoting the crystallization of guanylurea phosphate.

• Purification : The resulting crystals are isolated via centrifugation, washed, and subsequently dried to yield the final product.[12]

General workflow for Guanylurea Phosphate synthesis.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

Quantitative analysis of guanylurea phosphate can be performed using a mixed-mode HPLC method.[7][13]

Instrumentation & Columns:

• Column : Primesep 100 mixed-mode stationary phase column (150 mm length x 4.6 mm diameter, 5 µm particle size).[7][13]

• Detector : UV detector set to 200 nm.[7][13]

Reagents & Mobile Phase:

• Mobile Phase : An isocratic mobile phase consisting of water, acetonitrile (B52724) (MeCN), and an acid buffer.[7][13]

  • For standard UV detection, sulfuric acid can be used.[7][13]

  • For Mass Spectrometry (MS) compatible applications, sulfuric acid should be replaced with formic acid.[7]

• Sample Preparation : Samples are prepared by dissolving guanylurea phosphate in purified water to a known concentration (e.g., 0.2 mg/mL).[7]

Chromatographic Conditions:

• Flow Rate : 1.0 mL/min.[7]

• Detection Wavelength : 200 nm.[7][13] The UV spectrum of guanylurea confirms this as a suitable wavelength for detection.[14]

Applications and Research Areas

Guanylurea phosphate's unique chemical properties lend it to several industrial and research applications.

• Flame Retardant : It is highly effective as a flame retardant for cellulosic materials like wood and paper.[1][3][11] When heated, it promotes dehydration and the formation of a protective char layer, insulating the material from heat and diluting flammable gases.[1] A key research challenge is its high water solubility, which can lead to leaching from treated materials.[1]

• Slow-Release Fertilizer : With high nitrogen and phosphorus content, it has been investigated for agricultural use as a slow-release fertilizer, providing sustained nutrient availability for plant growth.[1][7]

• Chemical Intermediate : The reactive urea moiety allows for its use as a precursor in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1][7][8]

Environmental Fate and Biological Pathways

A significant area of modern research focuses on guanylurea as the primary and persistent environmental transformation product of metformin, a globally prescribed antidiabetic drug.[1][15] This has driven research into its environmental fate and biodegradability.

Environmental transformation of Metformin to Guanylurea.

While once considered a recalcitrant "dead-end" product, recent studies have identified microorganisms capable of its complete degradation.[15][16] A bacterium, Pseudomonas mendocina strain GU, isolated from a wastewater treatment plant, can utilize guanylurea as its sole nitrogen source.[15][17] The identified metabolic pathway involves a series of enzymatic steps.[16]

The initial and key step is catalyzed by a newly discovered enzyme, guanylurea hydrolase , which converts guanylurea to guanidine and ammonia (B1221849).[16][17] Subsequent enzymatic reactions mineralize the compound to ammonia and carbon dioxide.[16]

Biodegradation pathway of Guanylurea by P. mendocina.

Safety and Handling

According to available Safety Data Sheets, guanylurea phosphate should be handled in accordance with good industrial hygiene and safety practices.[18] Standard precautions include avoiding inhalation, ingestion, and contact with skin and eyes.[3] It should be stored in a cool, dry, and well-ventilated place.[3][18] For laboratory use, nitrile rubber or neoprene gloves and safety glasses are recommended.[18]

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. Cas 17675-60-4,Guanylurea phosphate | lookchem [lookchem.com]
• 3. jnfuturechemical.com [jnfuturechemical.com]
• 4. labproinc.com [labproinc.com]
• 5. scbt.com [scbt.com]
• 6. chemscene.com [chemscene.com]
• 7. Guanylurea | SIELC Technologies [sielc.com]
• 8. nbinno.com [nbinno.com]
• 9. Guanylurea phosphate | CAS: 17675-60-4 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 10. Guanylurea phosphate Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 11. Guanylurea phosphate | 17675-60-4 [chemicalbook.com]
• 12. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 13. HPLC Method for Analysis of Guanylurea on Primesep 100 Column | SIELC Technologies [sielc.com]
• 14. UV-Vis Spectrum of Guanylurea | SIELC Technologies [sielc.com]
• 15. Filling in the Gaps in Metformin Biodegradation: a New Enzyme and a Metabolic Pathway for Guanylurea - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. journals.asm.org [journals.asm.org]
• 18. assets.thermofisher.com [assets.thermofisher.com]

An In-depth Technical Guide on the Early Research and Discovery of Guanylurea Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational research surrounding the discovery and synthesis of guanylurea (B105422) salts, with a primary focus on guanylurea phosphate (B84403). Due to the limited availability of detailed early experimental data specifically for guanylurea phosphate, this guide leverages the well-documented early synthesis of the closely related guanylurea sulfate (B86663) as a representative model for the nascent stages of research in this area. The information presented herein is compiled from early 20th-century chemical literature and patents, providing a historical perspective on the initial preparation of these compounds.

Introduction

Early research into guanylurea and its salts was primarily driven by the exploration of derivatives of dicyandiamide (B1669379), a readily available industrial chemical. The synthesis of guanylurea itself was a subject of investigation in the early 20th century, with a notable patent filed in 1939 and granted in 1942, detailing a method for its preparation. This laid the groundwork for the synthesis of its various salts, including the phosphate. While much of the contemporary research on guanylurea phosphate focuses on its applications as a fire retardant and its role as a metabolite of the drug metformin, this guide will focus on the initial chemical discovery and synthesis.

Early Synthesis of Guanylurea Salts

The primary route to guanylurea salts in the early 20th century involved the acid-catalyzed hydrolysis of dicyandiamide. The choice of acid determined the resulting salt.

A key historical document in the early research of guanylurea salts is U.S. Patent 2,277,823, granted in 1942.[1] This patent provides a detailed method for the preparation of guanylurea via its sulfate salt. The process involves the hydrolysis of dicyandiamide using sulfuric acid.

The following protocol is adapted from the procedure described in U.S. Patent 2,277,823.[1]

Materials:

• Dicyandiamide

• Water

• 50% Sulfuric Acid

• Hydrated Lime

• Calcium Chloride (for testing)

Procedure:

• Reaction: A mixture of 400 pounds of water, 250 pounds of 50% sulfuric acid, and 180 pounds of dicyandiamide are reacted together. The acid is added gradually, with the rate of addition regulated by the degree of boiling produced.

• Cooling: The reaction mixture, containing guanylurea sulfate, is then cooled to below 50°C.

• Neutralization and Precipitation: The addition of hydrated lime is initiated while maintaining the temperature of the mixture at not over 50°C, and preferably between 20 and 50°C. The addition of lime is stopped when a test of a filtered sample of the slurry with calcium chloride shows the absence of sulfate.

• Filtration: The batch is then filtered to remove the precipitated calcium sulfate.

• Washing: The filter cake of calcium sulfate is washed with water.

• Product: The filtrate is an aqueous solution of guanylurea.

Reactant	Quantity (pounds)	Role
Dicyandiamide	180	Starting Material
Water	400	Solvent
50% Sulfuric Acid	250	Reagent/Catalyst
Hydrated Lime	Sufficient quantity	Neutralizing Agent

Table 1: Reactant quantities as specified in U.S. Patent 2,277,823 for the synthesis of guanylurea sulfate.[1]

General Reaction Scheme:

Dicyandiamide + Phosphoric Acid + Water → Guanylurea Phosphate

It is plausible that early researchers would have adapted the established methods for other guanylurea salts to synthesize the phosphate derivative. This would involve reacting dicyandiamide with an aqueous solution of phosphoric acid, likely with heating to facilitate the reaction.

Mandatory Visualizations

The following diagram illustrates the key steps in the early industrial synthesis of guanylurea sulfate as described in the 1942 patent.

Caption: Experimental workflow for the synthesis of guanylurea sulfate.

Early Characterization and Properties

Detailed characterization data for guanylurea phosphate from the early research period is scarce. However, based on the understanding of related compounds at the time, it would have been characterized by its salt-like properties and the presence of both the guanylurea cation and the phosphate anion.

Biological Activity and Signaling Pathways

The early research on guanylurea and its salts, as documented in the available chemical literature from the first half of the 20th century, was primarily focused on its chemical synthesis and basic properties. There is no evidence in the historical records of investigations into its biological activity or any proposed signaling pathways during this period. The interest in the biological effects of guanylurea, particularly as a metabolite of metformin, is a much more recent development.

Conclusion

The early research on guanylurea phosphate is intrinsically linked to the broader exploration of dicyandiamide chemistry in the early 20th century. While specific, detailed protocols for the phosphate salt from this era are not well-documented, the synthesis of the analogous sulfate salt, as detailed in a 1942 patent, provides a clear and instructive example of the methodologies employed. This foundational work on the synthesis of guanylurea salts paved the way for later investigations into their various applications, which continue to be a subject of scientific inquiry today.

References

• 1. US2277823A - Preparation of guanyl urea - Google Patents [patents.google.com]

In-depth Technical Guide on the Thermal Decomposition Mechanism of Guanylurea Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Guanylurea (B105422) phosphate (B84403) (GUP) is a compound of significant interest, particularly for its applications as a flame retardant. Understanding its thermal decomposition mechanism is crucial for optimizing its performance and ensuring its safe application. This technical guide provides a comprehensive overview of the thermal degradation of guanylurea phosphate, detailing the decomposition pathway, intermediate products, and final residues. The information presented herein is synthesized from the scientific literature and is intended to be a valuable resource for professionals in research and development. This guide includes a summary of quantitative thermal analysis data, detailed experimental protocols for relevant analytical techniques, and visualizations of the decomposition pathway and experimental workflows.

Introduction

Guanylurea phosphate (GUP), the salt formed from the guanylurea cation and a phosphate anion, exhibits notable thermal stability at ambient temperatures. However, upon heating, it undergoes a multi-stage decomposition process. This process is critical to its function as a flame retardant, as it releases non-combustible gases and forms a protective char layer. The study of this decomposition is primarily conducted using thermoanalytical techniques such as Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Evolved Gas Analysis (EGA) coupled with Mass Spectrometry (MS) or Fourier Transform Infrared Spectroscopy (FTIR).

Thermal Decomposition Mechanism

The thermal decomposition of guanylurea phosphate is a complex process that can be broadly categorized into three main stages. The decomposition begins at approximately 180-200°C.[1]

Stage 1: Initial Decomposition (approx. 180°C - 250°C)

The initial stage of decomposition involves an intramolecular rearrangement and the cleavage of the C-N and P-O bonds. This results in the formation of polyguanidine and the release of ammonia (B1221849) (NH₃) and carbon dioxide (CO₂).[1] The release of these non-flammable gases contributes to the flame retardant properties of GUP by diluting the flammable gases produced during the combustion of the substrate material.

Stage 2: Intermediate Decomposition and Polymerization (approx. 250°C - 400°C)

As the temperature increases, the polyguanidine intermediate further decomposes. Concurrently, the phosphate component begins to polymerize, forming polyphosphoric acid.[1] This acid acts as a catalyst for the dehydration of the substrate material (in flame retardant applications), promoting the formation of a stable char layer.

Stage 3: High-Temperature Decomposition and Char Formation (above 400°C)

At higher temperatures, the remaining organic fragments continue to degrade, leading to the formation of a stable, phosphorus-rich char residue. This char layer acts as a physical barrier, insulating the underlying material from the heat source and limiting the release of flammable volatiles.

Quantitative Data Presentation

The following table summarizes the key quantitative data obtained from the thermal analysis of guanylurea phosphate.

Thermal Analysis Technique	Parameter	Temperature Range (°C)	Observation
Thermogravimetric Analysis (TGA)	Onset Decomposition Temperature	180 - 200	Initial mass loss begins.[1]
Stage 1 Mass Loss	200 - 300	Significant mass loss due to the release of NH₃ and CO₂.
Stage 2 Mass Loss	300 - 500	Continued mass loss from the degradation of intermediates.
Final Residue at 600°C	> 600	Formation of a stable char.
Differential Scanning Calorimetry (DSC)	Endothermic Peak	~180 - 220	Corresponds to the initial endothermic decomposition.
Exothermic Peak(s)	> 250	Associated with the formation of more stable polymeric structures.

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible study of the thermal decomposition of guanylurea phosphate.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

A simultaneous thermal analyzer (STA) capable of performing both TGA and DSC is recommended for comprehensive analysis.

• Apparatus: Netzsch STA 449 F3 Jupiter or similar.

• Sample Preparation: A small sample of guanylurea phosphate (typically 5-10 mg) is placed in an alumina (B75360) or platinum crucible.

• Atmosphere: The experiment is typically conducted under an inert atmosphere, such as nitrogen or argon, at a constant flow rate (e.g., 50 mL/min) to prevent oxidative degradation.

• Heating Program: A linear heating rate of 10°C/min is commonly used, with a temperature range from ambient to 800°C.

• Data Analysis: The TGA data provides the mass loss as a function of temperature, while the DSC data reveals the endothermic and exothermic events associated with the decomposition.

Evolved Gas Analysis (EGA) by TG-MS or TG-FTIR

To identify the gaseous products evolved during decomposition, the TGA instrument is coupled to a mass spectrometer or an FTIR spectrometer.

• Apparatus: TGA instrument coupled to a quadrupole mass spectrometer or an FTIR spectrometer via a heated transfer line.

• TGA Conditions: Same as described in section 4.1.

• Transfer Line Temperature: Maintained at a temperature high enough (e.g., 200-250°C) to prevent condensation of the evolved gases.

• MS Parameters: The mass spectrometer is set to scan a specific mass-to-charge ratio (m/z) range (e.g., 10-200 amu) to detect the expected gaseous fragments.

• FTIR Parameters: The FTIR spectrometer continuously collects spectra of the evolved gas stream, allowing for the identification of functional groups and specific molecules.

Visualization of Pathways and Workflows

The following diagrams, generated using the DOT language, visualize the thermal decomposition pathway of guanylurea phosphate and a typical experimental workflow for its analysis.

Caption: Proposed thermal decomposition pathway of guanylurea phosphate.

Caption: Experimental workflow for the thermal analysis of guanylurea phosphate.

Conclusion

The thermal decomposition of guanylurea phosphate is a multi-step process that is fundamental to its application as a flame retardant. The initial decomposition releases non-combustible gases, followed by the formation of polyphosphoric acid which promotes charring. This comprehensive technical guide provides a detailed overview of this mechanism, supported by quantitative data, experimental protocols, and visual diagrams. This information is intended to serve as a valuable resource for researchers and professionals working with guanylurea phosphate, facilitating a deeper understanding of its thermal behavior and aiding in the development of advanced materials.

References

• 1. researchgate.net [researchgate.net]

Guanylurea Phosphate: A Technical Guide to its Solubility Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guanylurea (B105422) phosphate (B84403) (GUP) is a compound of interest in various chemical and pharmaceutical applications. Understanding its solubility in a range of solvents is critical for its handling, formulation, and application. This technical guide provides a comprehensive overview of the known solubility of guanylurea phosphate, details experimental protocols for its determination, and offers insights into its likely behavior in various solvent systems.

Physicochemical Properties of Guanylurea Phosphate

Property	Value	Reference
Molecular Formula	C₂H₉N₄O₅P	[1]
Molecular Weight	200.09 g/mol	[1]
Appearance	White crystalline solid	[2]
Melting Point	178-182 °C	[2]

Solubility of Guanylurea Phosphate

Aqueous Solubility

Guanylurea phosphate is known to be soluble in water. A quantitative value for its solubility in water has been reported as 91.6 g/L at 20°C .

Solubility in Organic Solvents

Structurally Related Compounds:

• N-Guanylurea dinitramide (FOX-12) , another salt of guanylurea, is reported to be soluble in several organic solvents, including N-methylpyrrolidone (NMP), dimethyl sulfoxide (B87167) (DMSO), acetonitrile (B52724) (AcCN), and N,N-dimethylacetamide (DMA)[3].

• Guanidine hydrochloride , a related guanidinium (B1211019) salt, exhibits solubility in a range of polar organic solvents such as N,N-dimethylformamide (DMF), N,N-dimethylacetamide (DMAC), various alcohol ethers (2-methoxyethanol, 2-ethoxyethanol, 2-propoxyethanol, 2-butoxyethanol), methanol, N-methylpyrrolidone (NMP), ethanol, isopropanol, and n-propanol[4].

• Guanylurea sulfate is described as being soluble in water and slightly soluble in DMSO and alcohol[5][6].

Based on this information, it is plausible that guanylurea phosphate exhibits some degree of solubility in polar aprotic solvents like DMSO, DMF, and DMAc, and potentially in lower alcohols. However, it is likely to be poorly soluble in non-polar organic solvents. Experimental determination is necessary to establish quantitative solubility values in these solvents.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of guanylurea phosphate, combining the well-established shake-flask method with High-Performance Liquid Chromatography (HPLC) for quantification.

Materials and Equipment

• Guanylurea phosphate (high purity)

• Selected solvents (e.g., water, methanol, ethanol, acetonitrile, DMSO, DMF)

• Volumetric flasks

• Analytical balance

• Orbital shaker with temperature control

• Syringe filters (e.g., 0.45 µm PTFE or other suitable material)

• Autosampler vials

• HPLC system with a UV detector

• HPLC column suitable for polar compounds (e.g., Primesep 100 mixed-mode stationary phase column)[7]

Experimental Workflow

Caption: Experimental workflow for determining the solubility of guanylurea phosphate.

Detailed Procedure

• Preparation of Saturated Solution (Shake-Flask Method):

  • Add an excess amount of guanylurea phosphate to a series of flasks, each containing a known volume of a different solvent. The excess solid is necessary to ensure that equilibrium with the dissolved solute is achieved[8].

  • Seal the flasks to prevent solvent evaporation.

  • Place the flasks in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C)[9].

  • Agitate the flasks for a sufficient period to reach equilibrium, typically 24 to 48 hours[8]. The presence of undissolved solid should be visually confirmed at the end of the equilibration period.

• Sample Collection and Preparation:

  • After equilibration, allow the suspensions to stand undisturbed for a period to allow the excess solid to settle. Centrifugation can be used to facilitate this process.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter (e.g., 0.45 µm) into a clean vial. This step is crucial to remove any undissolved microparticles[8].

  • If the concentration of the filtrate is expected to be high, perform a precise dilution with the same solvent to bring it within the linear range of the analytical method.

• Quantification by HPLC:

  • HPLC Conditions: A suitable HPLC method for the analysis of guanylurea phosphate has been described with the following parameters[10]:

    • Column: Primesep 100, 4.6 x 150 mm, 5 µm

    • Mobile Phase: Acetonitrile/Water (5/95) with 0.1% Sulfuric Acid

    • Flow Rate: 1.0 mL/min

    • Detection: UV at 200 nm

    • Injection Volume: 1 µL

  • Calibration Curve: Prepare a series of standard solutions of guanylurea phosphate of known concentrations in the chosen solvent. Analyze these standards using the HPLC method to construct a calibration curve of peak area versus concentration.

  • Sample Analysis: Inject the filtered (and diluted, if applicable) sample from the solubility experiment into the HPLC system.

  • Calculation: Determine the concentration of guanylurea phosphate in the sample by comparing its peak area to the calibration curve. Account for any dilution factors to calculate the final solubility in the original solvent.

Signaling Pathways and Logical Relationships

The determination of solubility is a fundamental physicochemical property and does not directly involve biological signaling pathways. However, the logical relationship in the experimental design is crucial for obtaining accurate results. The following diagram illustrates the logical flow of a solubility study.

References

• 1. Guanylurea phosphate | 17675-60-4 [chemicalbook.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. GUANYLUREA SULFATE CAS#: 591-01-5 [m.chemicalbook.com]
• 6. GUANYLUREA SULFATE | 5338-16-9 [chemicalbook.com]
• 7. Guanylurea | SIELC Technologies [sielc.com]
• 8. lup.lub.lu.se [lup.lub.lu.se]
• 9. dissolutiontech.com [dissolutiontech.com]
• 10. HPLC Method for Analysis of Guanylurea on Primesep 100 Column | SIELC Technologies [sielc.com]

Spectroscopic Fingerprinting of Guanylurea Phosphate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of guanylurea (B105422) phosphate (B84403), a compound of interest in pharmaceutical and materials science. The focus is on two primary analytical techniques: Fourier-Transform Infrared (FTIR) Spectroscopy and Nuclear Magnetic Resonance (NMR) Spectroscopy. This document details experimental protocols, presents expected spectral data, and illustrates analytical workflows to aid in the characterization and quality control of guanylurea phosphate.

Introduction to Guanylurea Phosphate

Guanylurea phosphate is a salt formed between the organic base guanylurea and phosphoric acid. Guanylurea, a derivative of urea (B33335), possesses both guanidinium (B1211019) and urea functionalities, making it a subject of interest for its potential applications in drug development and as a precursor in the synthesis of other bioactive molecules.[1] Spectroscopic analysis is crucial for confirming its molecular structure, identifying functional groups, and ensuring its purity.

The most common industrial method for synthesizing guanylurea phosphate involves the controlled reaction of dicyandiamide (B1669379) with phosphoric acid in an aqueous medium.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation. The resulting spectrum provides a unique "molecular fingerprint" of the compound. For guanylurea phosphate, FTIR is instrumental in confirming the presence of key functional groups such as N-H, C=O, C-N, and the phosphate anion (PO₄³⁻).

Expected Vibrational Frequencies

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group	Notes
3500 - 3200	N-H stretching	Amine (-NH₂) & Amide (-NH-)	A broad and complex region of overlapping bands is expected due to the various N-H groups in the guanylurea cation. Hydrogen bonding will cause significant broadening.
1700 - 1600	C=O stretching (Amide I)	Carbonyl (Urea)	A strong absorption band is characteristic of the urea carbonyl group. Its position may be shifted due to hydrogen bonding with the phosphate anion and intramolecular hydrogen bonds.
1650 - 1550	N-H bending	Amine (-NH₂) & Amide (-NH-)	Bending vibrations of the N-H bonds.
1500 - 1400	C-N stretching	Guanidinium & Urea	Stretching vibrations of the various C-N bonds within the guanylurea structure.
1150 - 950	P-O stretching	Phosphate (PO₄³⁻)	A strong, broad absorption band characteristic of the phosphate anion. The symmetry of the PO₄³⁻ ion may be reduced upon salt formation, leading to the appearance of multiple bands.[3]
Below 1000	Skeletal vibrations, O-P-O bending	-	The fingerprint region, containing complex vibrations characteristic of the overall molecular structure.

Experimental Protocol: FTIR Analysis

A standard experimental procedure for obtaining an FTIR spectrum of a solid sample like guanylurea phosphate is outlined below.

Method 1: Potassium Bromide (KBr) Pellet Method

• Sample Preparation:

  • Thoroughly dry the guanylurea phosphate sample to remove any residual moisture.

  • In an agate mortar, grind 1-2 mg of the sample to a fine powder.

  • Add approximately 200 mg of dry, spectroscopic grade KBr powder to the mortar.

  • Gently mix the sample and KBr with a pestle, then grind the mixture thoroughly to ensure a homogeneous dispersion.

• Pellet Formation:

  • Transfer the mixture to a pellet press die.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Spectral Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Record a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

  • The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

Method 2: Attenuated Total Reflectance (ATR) Method

• Sample Preparation:

  • Ensure the ATR crystal (e.g., diamond or germanium) is clean. Record a background spectrum of the clean, empty ATR crystal.

  • Place a small amount of the solid guanylurea phosphate sample directly onto the ATR crystal.

• Spectral Acquisition:

  • Apply pressure using the ATR accessory's pressure clamp to ensure good contact between the sample and the crystal.

  • Acquire the spectrum over the desired wavenumber range.

Figure 1: Experimental workflow for FTIR analysis of guanylurea phosphate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable technique for elucidating the carbon-hydrogen framework of a molecule. ¹H NMR provides information about the number and types of protons and their neighboring protons, while ¹³C NMR reveals the number and types of carbon atoms in the molecule.

Expected NMR Spectral Data

¹H NMR Spectroscopy

The ¹H NMR spectrum of guanylurea phosphate is expected to be relatively simple, with broad signals for the exchangeable N-H protons. The exact chemical shifts of these protons will be highly dependent on the solvent, concentration, and temperature.

Expected Chemical Shift (δ, ppm)	Multiplicity	Assignment	Notes
7.0 - 9.0 (broad)	Singlet	-NH- (Amide)	The amide proton is expected to be deshielded and will likely appear as a broad singlet due to quadrupole broadening from the adjacent nitrogen and chemical exchange.
6.0 - 8.0 (broad)	Singlet	-NH₂ (Guanidinium)	The protons of the amine groups in the guanidinium moiety are also expected to be broad and their chemical shift will be highly variable depending on the experimental conditions. It is possible that multiple broad signals will be observed for the non-equivalent amine protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide key information about the carbon skeleton.

Expected Chemical Shift (δ, ppm)	Assignment	Notes
160 - 170	C=O (Urea)	The carbonyl carbon of the urea group is expected to appear in this region.
155 - 165	C=N (Guanidinium)	The carbon atom of the guanidinium group will resonate in this downfield region due to the strong deshielding effect of the three nitrogen atoms. The exact shift will depend on the degree of protonation and hydrogen bonding.

Experimental Protocol: NMR Analysis

The following is a general procedure for obtaining ¹H and ¹³C NMR spectra of guanylurea phosphate.

• Sample Preparation:

  • Choose a suitable deuterated solvent in which guanylurea phosphate is soluble (e.g., D₂O, DMSO-d₆). The choice of solvent will affect the chemical shifts.

  • Accurately weigh approximately 5-10 mg of the sample for ¹H NMR (or 20-50 mg for ¹³C NMR) and dissolve it in 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

  • If the sample does not fully dissolve, it may be gently warmed or sonicated. If solid particles remain, the solution should be filtered through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube.

  • Add a small amount of an internal standard (e.g., TMS or a suitable reference for the chosen solvent) if required for precise chemical shift referencing.

• NMR Spectrometer Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine.

  • Place the sample in the NMR magnet.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, which is indicated by a sharp and symmetrical lock signal.

• Spectral Acquisition:

  • Set the appropriate acquisition parameters for ¹H or ¹³C NMR, including the number of scans, pulse width, and relaxation delay. For quantitative analysis, a longer relaxation delay is necessary.

  • Acquire the Free Induction Decay (FID) signal.

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale using the internal standard or the residual solvent peak.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Figure 2: Experimental workflow for NMR analysis of guanylurea phosphate.

Logical Relationship of Spectroscopic Analysis

The combination of FTIR and NMR spectroscopy provides complementary information for the comprehensive characterization of guanylurea phosphate.

Figure 3: Logical flow of spectroscopic characterization for guanylurea phosphate.

Conclusion

The spectroscopic analysis of guanylurea phosphate using FTIR and NMR techniques is essential for its unambiguous identification and characterization. While this guide provides expected spectral data based on analogous compounds and fundamental principles, it is recommended that researchers acquire their own experimental data for definitive characterization. The detailed experimental protocols and workflows presented herein offer a solid foundation for conducting such analyses in a research and development setting.

References

• 1. Guanylurea | SIELC Technologies [sielc.com]
• 2. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]

Guanylurea Phosphate: A Comprehensive Technical Review of Research Trends

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the research trends related to guanylurea (B105422) phosphate (B84403) (GUP). It covers the core aspects of its synthesis, chemical properties, and evolving applications, with a focus on quantitative data, detailed experimental methodologies, and visual representations of key processes and relationships. This document is intended to serve as a valuable resource for professionals in research, science, and drug development, offering a structured and detailed understanding of the current state of GUP research.

Chemical Properties and Characterization

Guanylurea phosphate (CAS No: 17675-60-4), with the chemical formula C2H9N4O5P and a molecular weight of 200.09, is a white crystalline solid.[1][2] Its molecular structure incorporates both guanidine (B92328) and phosphate groups, which contribute to its distinct chemical behavior and reactivity.[1]

Physical and Chemical Properties:

Property	Value	References
Molecular Formula	C2H9N4O5P	[1]
Molecular Weight	200.09 g/mol	[1]
Appearance	White crystalline powder	[2][3]
Melting Point	178-182 °C[1][4], 184 °C[5]	[1][4][5]
Water Solubility	91.6 g/L at 20 °C	[1]
Purity	≥ 98.0%[5][6], 99% min[3]	[3][5][6]
Thermal Stability	Stable up to approximately 200°C	[7]

Guanylurea phosphate's thermal decomposition is a critical aspect of its functionality, particularly in its application as a flame retardant.[7] Decomposition begins around 180°C, leading to the cleavage of phosphate and urea (B33335) groups and the release of non-combustible gases like ammonia (B1221849) (NH₃) and carbon dioxide (CO₂).[7] This process is followed by the formation of polyguanidine and polyphosphoric acid.[7]

Synthesis of Guanylurea Phosphate

The most prevalent and industrially significant method for synthesizing guanylurea phosphate involves the reaction of dicyandiamide (B1669379) with phosphoric acid in an aqueous medium.[7] This method is favored for its simplicity, mild reaction conditions, and high yield.[7]

Experimental Protocol: Synthesis from Dicyandiamide and Phosphoric Acid

This protocol is a generalized procedure based on available literature. Specific parameters may be optimized for desired yield and purity.

Materials:

• Dicyandiamide

• Phosphoric acid

• Purified water

Procedure:

• Mixing: Dicyandiamide and purified water are mixed in a reaction vessel.

• Heating and Dissolution: The mixture is heated to a temperature range of 80-100°C with stirring until the dicyandiamide is completely dissolved.[7][8]

• Acid Addition: Phosphoric acid is added dropwise to the dicyandiamide solution. The rate of addition is controlled to manage the reaction exotherm.

• Reaction: The reaction mixture is maintained at an elevated temperature (e.g., 80–100°C) for a period ranging from several hours to 24 hours to ensure the reaction proceeds to completion (at least 95%).[7]

• Crystallization: The solution is then cooled to allow for the crystallization of guanylurea phosphate.

• Isolation and Drying: The resulting crystals are isolated by filtration or centrifugation, washed, and then dried to yield the final product.[8]

• Mother Liquor Recycling: To improve yield and reduce waste, the mother liquor from the centrifugation/filtration step can be recycled in subsequent batches.[7][8]

Logical Flow of Guanylurea Phosphate Synthesis

Caption: Workflow for the synthesis of guanylurea phosphate.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a primary technique for the analysis of guanylurea phosphate due to its versatility and sensitivity.[7][9]

Experimental Protocol: HPLC Analysis of Guanylurea Phosphate

This protocol is based on a reverse-phase HPLC method.

Instrumentation:

• HPLC system with a UV detector or Mass Spectrometer (MS).

Chromatographic Conditions:

• Column: Primesep 100 mixed-mode stationary phase column (e.g., 4.6 x 150 mm, 5 µm).[9][10]

• Mobile Phase: A mixture of acetonitrile (B52724) (MeCN) and water, with an acidic buffer such as phosphoric acid or sulfuric acid.[9] For MS compatibility, formic acid is used instead of phosphoric or sulfuric acid.[9]

• Flow Rate: Typically 1.0 ml/min.[9][11]

• Detection: UV at 200 nm.[9][11]

• Sample Preparation: Guanylurea phosphate standard or sample is dissolved in water (e.g., 0.2 mg/ml).[9][11]

Purity validation post-synthesis often involves HPLC coupled with mass spectrometry (MS) to confirm the molecular integrity of the compound.[7]

Research Trends and Applications

Research on guanylurea phosphate has evolved from its initial recognition as a flame retardant to encompass a broader range of applications.

4.1. Flame Retardant

GUP is a highly effective flame retardant, particularly for cellulosic materials such as wood, paper, and textiles.[3][7][12] Its mechanism involves several key actions upon heating:

• Dehydration and Char Formation: GUP facilitates the dehydration of the material to form a protective char layer on the surface, which insulates the underlying material from heat and reduces the release of flammable volatiles.[3][7]

• Release of Non-combustible Gases: The decomposition of GUP releases non-combustible gases like ammonia and nitrogen, which dilute the flammable gases produced during combustion.[7]

• Synergistic Effects: The flame-retardant performance of GUP can be enhanced through synergistic combinations with other compounds like boric acid (BA) and ammonium (B1175870) polyphosphate (APP).[7][13]

Mechanism of Flame Retardancy on Cellulosic Material

Caption: Proposed mechanism of GUP as a flame retardant.

Quantitative Flame Retardancy Data:

Material	Treatment	Parameter	Result	Reference
Furfurylated Pine Wood	GUP-furfuryl alcohol	Heat Release Rate (HRR₂)	Reduction from 454.8 to 264.9 kW/m²	[14][15]

4.2. Agriculture

With its high nitrogen and phosphorus content, GUP has been investigated as a potential slow-release fertilizer.[7][9][10][16] This application leverages the gradual breakdown of the compound in the soil to provide a sustained supply of essential nutrients to plants.[9][10][16] It can be used in the formulation of various fertilizer types, including monoammonium phosphate and diammonium phosphate.[16]

4.3. Environmental Science

A significant area of recent research has focused on guanylurea as a primary and persistent environmental transformation product of metformin, a widely prescribed antidiabetic drug.[7][11][17] This has driven the development of sensitive analytical methods for its detection and quantification in environmental samples.[7][18]

4.4. Other Applications

• Chemical Synthesis: GUP serves as a precursor in various chemical syntheses for the production of more complex molecules, including pharmaceuticals and agrochemicals.[1][9][10]

• Crystal Engineering: The hydrogen-bonding capabilities of the guanylurea moiety make it a subject of interest for designing and synthesizing crystalline materials with specific properties.[7][9]

• Intumescent Coatings: GUP is used in intumescent fire-retardant coatings.[19]

Logical Relationship of GUP's Structure to its Applications

Caption: Structure-application relationships of GUP.

Future Outlook

The versatility of guanylurea phosphate continues to drive research into new applications and the optimization of existing ones. Future research is likely to focus on:

• Developing more environmentally friendly and efficient synthesis routes.

• Enhancing the performance of GUP-based flame retardants through novel synergistic formulations and encapsulation techniques to improve leach resistance.[7][15]

• Conducting detailed studies on the agronomic effectiveness and environmental fate of GUP as a slow-release fertilizer.

• Exploring its potential in medicinal chemistry and materials science as a versatile building block.[7]

This technical guide consolidates the current knowledge on guanylurea phosphate, providing a solid foundation for researchers, scientists, and professionals in drug development to build upon in their future work.

References

• 1. nbinno.com [nbinno.com]
• 2. jnfuturechemical.com [jnfuturechemical.com]
• 3. nbinno.com [nbinno.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.cn]
• 5. labproinc.com [labproinc.com]
• 6. Guanylurea Phosphate 98.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 7. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 8. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 9. Guanylurea | SIELC Technologies [sielc.com]
• 10. HPLC Method for Analysis of Guanylurea on Primesep 100 Column | SIELC Technologies [sielc.com]
• 11. HPLC Method for Separation of Guanylurea and Metformin on Primesep 100 Column | SIELC Technologies [sielc.com]
• 12. Guanylurea phosphate | 17675-60-4 [chemicalbook.com]
• 13. researchgate.net [researchgate.net]
• 14. Fire Retardancy and Leaching Resistance of Furfurylated Pine Wood (Pinus sylvestris L.) Treated with Guanyl-Urea Phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Premium Quality guanylurea phosphate Solutions for Global Buyers [alibaba.com]
• 17. Filling in the Gaps in Metformin Biodegradation: a New Enzyme and a Metabolic Pathway for Guanylurea - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Effects of guanylurea, the transformation product of the antidiabetic drug metformin, on the health of brown trout (Salmo trutta f. fario) - PMC [pmc.ncbi.nlm.nih.gov]
• 19. tnjchem.com [tnjchem.com]

health and safety considerations for handling guanylurea phosphate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the handling of guanylurea (B105422) phosphate (B84403). The following sections detail the known toxicological data, recommended handling procedures, and experimental methodologies relevant to safety assessment.

Chemical and Physical Properties

Guanylurea phosphate is a white crystalline solid.[1][2][3] Key physical and chemical properties are summarized in the table below.

Property	Value	Reference
CAS Number	17675-60-4	[2]
Molecular Formula	C2H9N4O5P	[3]
Molecular Weight	200.09 g/mol	[3]
Appearance	White crystalline solid	[1][2][3]
Melting Point	178 - 182 °C	[2][3]
Water Solubility	91.6 g/L at 20°C	[3]
log Pow	<0	[2]
Stability	Stable under normal conditions.	[2]

Toxicological Data

The available toxicological data for guanylurea phosphate is limited. The majority of Safety Data Sheets (SDS) indicate that the toxicological properties have not been fully investigated.[3]

Endpoint	Species	Route	Value	Reference
Acute Oral Toxicity (LD50)	Rat	Oral	> 2000 mg/kg	[2][3]
Acute Dermal Toxicity (LD50)	-	Dermal	No data available	[2][3]
Acute Inhalation Toxicity (LC50)	-	Inhalation	No data available	[2][3]
Skin Corrosion/Irritation	-	Dermal	No data available	[2][3]
Serious Eye Damage/Irritation	-	Ocular	No data available	[2][3]
Respiratory or Skin Sensitization	-	-	No data available	[2]
Germ Cell Mutagenicity	Salmonella typhimurium, Escherichia coli	In vitro (Ames test)	Non-mutagenic	[4]
Carcinogenicity	-	-	No data available	[2]
Reproductive Toxicity	-	-	No data available	[2]

Note: The mutagenicity study was performed on guanylurea, not specifically the phosphate salt.

Hazard Identification and Personal Protective Equipment

Based on available data, guanylurea phosphate is not classified as a hazardous substance.[2] However, due to the lack of comprehensive toxicological data, it is prudent to handle it with care, following good laboratory practices.

Recommended Personal Protective Equipment (PPE)

Area	PPE	Standard	Reference
Eyes/Face	Safety glasses with side-shields or goggles	EN 166 (EU) or OSHA 29 CFR 1910.133 (US)	[2][3]
Hands	Protective gloves (Nitrile rubber, Neoprene, Natural rubber, PVC)	EN 374 (EU)	[2]
Skin/Body	Long-sleeved clothing	-	[2]
Respiratory	Not required under normal use with adequate ventilation. For large scale use or in case of dust formation, a NIOSH/MSHA or European Standard EN 136 approved respirator with a particle filter is recommended.	-	[2][3]

Handling, Storage, and First Aid

Handling:

• Ensure adequate ventilation.

• Avoid contact with skin, eyes, or clothing.

• Avoid ingestion and inhalation.

• Avoid dust formation.

• Wear appropriate personal protective equipment.[2]

Storage:

• Keep container tightly closed in a dry and well-ventilated place.[2]

First Aid Measures:

Exposure	Procedure	Reference
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.	[2][3]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. Get medical attention if symptoms occur.	[2][3]
Inhalation	Remove to fresh air. Get medical attention if symptoms occur.	[2][3]
Ingestion	Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.	[2][3]

Experimental Protocols

Synthesis of Guanylurea Phosphate

A common method for the synthesis of guanylurea phosphate involves the reaction of dicyandiamide (B1669379) with phosphoric acid.[5]

Materials:

• Dicyandiamide

• Purified water

• Phosphoric acid

• Ethanol (B145695)

Procedure:

• Dicyandiamide is mixed with purified water in a mass ratio of 1:(2~4).

• The mixture is heated to 80-100°C with stirring until the dicyandiamide is completely dissolved.

• The hot solution is filtered.

• Phosphoric acid is slowly added dropwise to the filtrate.

• The mixture is kept at temperature for a period of time to allow the reaction to complete.

• The solution is then cooled to allow for crystallization.

• The resulting crystals are separated by centrifugation.

• The crystals are washed with ethanol and then dried to yield guanylurea phosphate.[5]

Methodology for Acute Dermal Irritation Testing (Adapted from OECD Guideline 404)

This test determines the potential of a substance to cause skin irritation.

Principle: The substance is applied to the skin of a single animal in a stepwise manner. The degree of irritation is assessed by scoring erythema (redness) and edema (swelling).

Procedure:

• A small area of the fur of a healthy young adult rabbit is clipped.

• The test substance is applied to a small gauze patch and then to the clipped skin.

• The patch is covered with a semi-occlusive dressing for a 4-hour exposure period.

• After 4 hours, the dressing and any residual test substance are removed.

• The skin is observed for erythema and edema at 1, 24, 48, and 72 hours after patch removal.

• If a corrosive effect is observed in the first animal, no further testing is performed. If no severe irritation is seen, the test is confirmed on two additional animals.[6]

Methodology for Acute Eye Irritation Testing (Adapted from OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

Principle: The test substance is instilled into the conjunctival sac of one eye of an animal. The other eye serves as the control. The eyes are examined for any signs of irritation.

Procedure:

• A single dose of the test substance is applied into the conjunctival sac of one eye of a healthy albino rabbit.

• The eyelids are held together for about one second.

• The eye is observed for any signs of irritation at 1, 24, 48, and 72 hours after application.

• Observations include the cornea, iris, and conjunctivae.

• If a corrosive or severe irritant effect is observed in the first animal, the test is terminated. Otherwise, the response is confirmed in up to two additional animals.[6][7]

Methodology for Bacterial Reverse Mutation Test (Ames Test - Adapted from OECD Guideline 471)

This in vitro test is used to assess the mutagenic potential of a substance.

Principle: Histidine-dependent strains of Salmonella typhimurium and tryptophan-dependent strains of Escherichia coli are exposed to the test substance. The test measures the ability of the substance to cause a reverse mutation, allowing the bacteria to grow in a histidine- or tryptophan-free medium.

Procedure:

• The test substance is prepared at various concentrations.

• The bacterial strains are exposed to the test substance, both with and without an exogenous metabolic activation system (e.g., rat liver S9 fraction).

• The bacteria are then plated on a minimal agar (B569324) medium lacking the required amino acid.

• The plates are incubated for 48-72 hours.

• The number of revertant colonies (colonies that have undergone reverse mutation and can now grow) is counted.

• A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies compared to the negative control.[8][9]

Visualizations

The following diagrams illustrate key workflows and logical relationships for the safe handling of guanylurea phosphate.

Caption: Workflow for the safe handling of guanylurea phosphate in a laboratory setting.

Caption: Decision tree for first aid procedures following exposure to guanylurea phosphate.

Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the signaling pathways affected by guanylurea phosphate in a toxicological context for human health. Ecotoxicological studies have investigated transcriptomic and metabolomic changes in aquatic organisms, but these findings have not been extrapolated to human health pathways.[10]

Conclusion

While guanylurea phosphate is not currently classified as a hazardous substance, the lack of comprehensive toxicological data necessitates a cautious approach to its handling. Adherence to standard laboratory safety protocols, including the use of appropriate personal protective equipment and engineering controls, is essential to minimize potential exposure. Researchers should be aware of the gaps in the existing safety data and handle this compound with the care afforded to any substance with an incomplete toxicological profile.

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. researchgate.net [researchgate.net]
• 5. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 6. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. chemours.com [chemours.com]
• 9. clinmedjournals.org [clinmedjournals.org]
• 10. Effects of Metformin and its Metabolite Guanylurea on Fathead Minnow (Pimephales promelas) Reproduction - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Flame Retardant Mechanism of Guanylurea Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the flame retardant mechanism of guanylurea (B105422) phosphate (B84403) (GUP). It delves into the chemical and physical processes that impart flame retardancy to various materials, supported by experimental data and detailed methodologies.

Introduction to Guanylurea Phosphate as a Flame Retardant

Guanylurea phosphate (GUP) is a halogen-free, nitrogen-phosphorus-based flame retardant that has garnered significant interest due to its effectiveness in a variety of materials, particularly cellulosic substrates like wood and cotton. Its mechanism of action is multifaceted, involving processes in both the condensed (solid) and gas phases during combustion. GUP's efficacy can be further enhanced through synergistic combinations with other flame retardants, such as boric acid.

Synthesis of Guanylurea Phosphate

The primary industrial synthesis of guanylurea phosphate involves the reaction of dicyandiamide (B1669379) with phosphoric acid in an aqueous solution.[1] This method is favored for its simplicity and high yield.

Experimental Protocol: Synthesis of Guanylurea Phosphate

Materials:

• Dicyandiamide

• Phosphoric acid (85%)

• Purified water

Procedure:

• Dicyandiamide and purified water are mixed in a reactor with a mass ratio of approximately 1:2 to 1:4.[2]

• The mixture is heated to between 80°C and 100°C with continuous stirring until the dicyandiamide is completely dissolved.[2]

• Phosphoric acid is then slowly added dropwise to the solution. The molar ratio of dicyandiamide to phosphoric acid is typically maintained between 0.8:1 and 1.3:1.[1]

• The reaction temperature is maintained for a period of time, typically around 8 hours, to ensure the reaction goes to completion.[2]

• The solution is then cooled to below 20°C to allow for the crystallization of guanylurea phosphate.[2]

• The resulting crystals are separated by centrifugation, washed with ethanol, and then dried to yield the final product.[2]

Flame Retardant Mechanism

The flame retardant action of GUP is a complex process that occurs upon heating, involving thermal decomposition and subsequent interactions with the combustible material. This mechanism can be broadly categorized into condensed phase and gas phase actions.

Thermal Decomposition of Guanylurea Phosphate

Thermogravimetric analysis (TGA) shows that GUP is stable up to approximately 200°C. Above this temperature, it undergoes a multi-stage decomposition process. The initial decomposition involves the cleavage of the phosphate and urea (B33335) groups, leading to the formation of several key products that contribute to its flame retardancy.

Condensed Phase Mechanism

In the condensed phase, GUP's primary role is to promote the formation of a protective char layer on the surface of the material. This char layer acts as a physical barrier, insulating the underlying material from the heat of the flame and limiting the release of flammable volatile compounds.

The key steps in the condensed phase mechanism are:

• Formation of Polyphosphoric Acid: Upon heating, the phosphate groups in GUP polymerize to form polyphosphoric acid.

• Dehydration and Carbonization: Polyphosphoric acid is a strong dehydrating agent. It catalyzes the dehydration of cellulosic materials, promoting the removal of water and accelerating the formation of a stable carbonaceous char.[3]

• Formation of a Protective Layer: The resulting char layer is often dense and compact, effectively shielding the substrate from further combustion.[4] The presence of phosphorus in the char can also form a glassy, protective film of polyphosphate, further restricting oxygen access.[4]

Gas Phase Mechanism

In the gas phase, the decomposition of GUP releases non-combustible gases that dilute the flammable volatiles and oxygen in the surrounding atmosphere, thereby inhibiting the combustion process.

The key aspects of the gas phase mechanism are:

• Release of Non-Combustible Gases: The decomposition of the guanylurea portion of the molecule releases inert gases such as ammonia (B1221849) (NH₃) and carbon dioxide (CO₂). These gases dilute the fuel and oxygen concentration in the flame, reducing the combustion efficiency.[5]

• Radical Scavenging: Phosphorus-containing radicals (such as PO•) can be released into the gas phase. These radicals can act as scavengers, terminating the chain reactions of highly reactive H• and OH• radicals that are essential for sustained combustion.[4]

Experimental Evaluation of Flame Retardancy

The flame retardant properties of GUP are typically evaluated using a variety of analytical techniques.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability and decomposition profile of GUP and GUP-treated materials.

Experimental Protocol: Thermogravimetric Analysis

• Instrument: A thermogravimetric analyzer.

• Sample: 5-10 mg of GUP powder or finely ground GUP-treated material.

• Crucible: Alumina or platinum crucible.

• Atmosphere: Typically nitrogen or air, with a flow rate of 20-50 mL/min.

• Heating Program: A linear heating rate, commonly 10°C/min or 20°C/min, from room temperature to 600-800°C.

• Data Collected: Mass loss versus temperature (TGA curve) and the derivative of mass loss versus temperature (DTG curve).

Cone Calorimetry

Cone calorimetry is one of the most important bench-scale tests for evaluating the fire behavior of materials. It measures parameters such as the heat release rate (HRR), time to ignition (TTI), and total heat released (THR).

Experimental Protocol: Cone Calorimetry

• Instrument: A cone calorimeter according to ISO 5660 or ASTM E1354 standards.

• Sample: 100 mm x 100 mm x (thickness of material) specimens.

• Heat Flux: Samples are exposed to a constant external heat flux, typically 35 kW/m² or 50 kW/m².[6]

• Orientation: Samples are usually tested in the horizontal orientation.

• Data Collected: Heat release rate (HRR), peak heat release rate (pHRR), total heat release (THR), time to ignition (TTI), mass loss rate (MLR), and smoke production rate (SPR).[6][7]

Data Presentation

The following tables summarize quantitative data from studies on GUP-treated materials.

Table 1: Cone Calorimetry Data for Wood Treated with Guanylurea Phosphate

Treatment	pHRR (kW/m²)	THR (MJ/m²)	TTI (s)	Char Yield (%)	Reference
Untreated Pine	454.8	-	-	-	[4]
Furfurylated Pine + GUP	264.9	-	-	-	[4]
Untreated Wood	-	115.3	-	16.4	[6]
GUP Treated Wood	-	59.0	-	21.8	[6]

Table 2: Synergistic Effect of GUP and Boric Acid (BA) on Wood

Treatment	pHRR (kW/m²)	THR (MJ/m²)	Mass Loss (%)	Reference
Untreated Wood	250	70	85	[3]
GUP	200	55	80	[3]
Boric Acid	190	60	78	[3]
GUP + Boric Acid	150	40	70	[3]

Advanced Analytical Techniques

To further elucidate the flame retardant mechanism of GUP, advanced analytical techniques are employed to analyze the composition of the char residue and the evolved gases.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the char residue. This analysis helps to understand the chemical changes that occur in the material during combustion and the role of GUP in promoting char formation. For instance, FTIR spectra of the char from GUP-treated wood show characteristic peaks corresponding to aromatic C=C bonds and P-O-C linkages, confirming the formation of a stable, cross-linked char structure.[4]

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Py-GC-MS is a powerful technique for identifying the volatile products released during the thermal decomposition of a material. By analyzing the pyrolysis products of GUP-treated materials, researchers can gain insights into the gas-phase flame retardant mechanism and identify the specific non-combustible gases and radical scavengers that are released.

Synergistic Effects

The flame retardant efficacy of GUP can be significantly enhanced by combining it with other flame retardants, most notably boric acid.

GUP and Boric Acid Synergy

The synergistic effect between GUP and boric acid arises from their complementary flame retardant actions. GUP primarily acts as a charring agent, accelerating the dehydration and carbonization of the substrate.[3] Boric acid, on the other hand, melts at a lower temperature and forms a glassy layer of boron trioxide (B₂O₃) on the surface of the material.[8] This glassy layer provides an additional protective barrier and can also promote char formation. The combination of these two mechanisms leads to a more robust and effective char layer, resulting in a significant reduction in flammability.[3]

Conclusion

Guanylurea phosphate is an effective halogen-free flame retardant that operates through a combination of condensed and gas phase mechanisms. Its ability to promote char formation, release non-combustible gases, and potentially scavenge flame-propagating radicals makes it a valuable tool in improving the fire safety of various materials. The detailed understanding of its mechanism, supported by robust experimental data, is crucial for the development of advanced and environmentally friendly flame retardant solutions. The synergistic effects observed with compounds like boric acid further highlight the potential for creating highly effective and tailored flame retardant systems.

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Flame Retardant Additives Used for Polyurea-Based Elastomers—A Review [mdpi.com]
• 6. atlantis-press.com [atlantis-press.com]
• 7. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 8. Effects of Phosphorus and Boron Compounds on Thermal Stability and Flame Retardancy Properties of Epoxy Composites [mdpi.com]

Guanylurea Phosphate: A Versatile Precursor for Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Guanylurea (B105422) phosphate (B84403) (GUP), a salt formed from the protonation of guanylurea by phosphoric acid, is a compound of growing interest in the field of organic synthesis. While historically recognized for its application as a flame retardant, its unique molecular structure, possessing both a urea (B33335) and a guanidinium (B1211019) moiety, presents a compelling platform for the synthesis of a diverse array of organic molecules, including nitrogen-rich heterocycles and bioactive compounds. This technical guide provides a comprehensive overview of guanylurea phosphate as a precursor in organic synthesis, detailing its preparation, chemical properties, and established and potential applications. This document is intended to serve as a valuable resource for researchers and professionals in chemistry and drug discovery, offering detailed experimental protocols and insights into its synthetic utility.

Physicochemical Properties and Data

Guanylurea phosphate is a white, crystalline solid. A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Reference
CAS Number	17675-60-4	[1]
Molecular Formula	C₂H₉N₄O₅P	[1]
Molecular Weight	200.09 g/mol	[1]
Appearance	White crystalline powder	[1]
Melting Point	178-182 °C	[1]
Water Solubility	91.6 g/L at 20 °C	[1]
logP	0 at 20 °C	[1]
Density	1.62 g/cm³	[1]

Synthesis of Guanylurea Phosphate

The most prevalent and industrially viable method for the synthesis of guanylurea phosphate involves the reaction of dicyandiamide (B1669379) with phosphoric acid in an aqueous medium.[2][3] This method is favored for its simplicity, mild reaction conditions, and high yield.[2]

Experimental Protocol: Synthesis from Dicyandiamide and Phosphoric Acid

This protocol is based on a method described in a Chinese patent.[3]

Materials:

• Dicyandiamide

• Phosphoric acid (85%)

• Purified water

Procedure:

• In a reaction vessel, stir and mix dicyandiamide with purified water in a mass ratio of 1:(2-4).[3]

• Slowly heat the mixture to 80-100 °C with continuous stirring until the dicyandiamide is completely dissolved.[3]

• Filter the hot solution to remove any insoluble impurities.

• Slowly add phosphoric acid dropwise to the filtrate. A typical molar ratio of dicyandiamide to phosphoric acid is not explicitly stated but can be assumed to be approximately 1:1 based on the product stoichiometry.

• Maintain the temperature of the reaction mixture for a period of time to ensure complete reaction. The patent suggests holding the temperature for 8 hours after the addition of phosphoric acid is complete.[3]

• Cool the reaction mixture to induce crystallization of guanylurea phosphate.

• Collect the crystalline product by centrifugation or filtration.

• Dry the product to obtain pure guanylurea phosphate. The patent mentions that the centrifugal mother liquor can be recycled in subsequent batches.[3]

A diagram illustrating the synthesis workflow is provided below.

Caption: Workflow for the synthesis of guanylurea phosphate.

Applications in Organic Synthesis

The bifunctional nature of guanylurea phosphate, containing both a nucleophilic urea and a guanidinium group, makes it a promising precursor for the synthesis of various organic molecules, particularly nitrogen-containing heterocycles.

Synthesis of N-Guanylurea Dinitramide (FOX-12)

Guanylurea is a known precursor to the energetic material N-guanylurea dinitramide (also known as FOX-12). While the literature often refers to the use of guanylurea sulfate, guanylurea phosphate can be considered a viable alternative as a source of the guanylurea cation. The synthesis involves the nitration of an aminosulfonate followed by treatment with a guanylurea salt.

Potential Applications in Heterocyclic Synthesis

While specific, documented examples of guanylurea phosphate in multicomponent reactions for heterocyclic synthesis are not abundant in the surveyed literature, the inherent reactivity of its urea and guanidine (B92328) functionalities suggests its potential as a valuable building block in well-established synthetic methodologies.

1. Biginelli Reaction for Dihydropyrimidinone Synthesis:

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester, and a urea to form 3,4-dihydropyrimidin-2(1H)-ones, a class of compounds with diverse pharmacological activities.[4][5] Guanylurea phosphate could potentially serve as the urea component in this reaction, leading to the formation of dihydropyrimidinones with a guanidinyl substituent.

Caption: Proposed Biginelli reaction using guanylurea phosphate.

Generalized Experimental Protocol for the Biginelli Reaction:

Materials:

• Aromatic or aliphatic aldehyde (1 mmol)

• β-ketoester (e.g., ethyl acetoacetate) (1 mmol)

• Guanylurea phosphate (1.2 mmol)

• Catalyst (e.g., HCl, p-toluenesulfonic acid, or a Lewis acid)

• Solvent (e.g., ethanol, acetonitrile)

Procedure:

• To a solution of the aldehyde and β-ketoester in the chosen solvent, add guanylurea phosphate and the catalyst.

• Reflux the reaction mixture for several hours, monitoring the progress by thin-layer chromatography.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect it by filtration. Otherwise, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired dihydropyrimidinone.

2. Hantzsch Dihydropyridine Synthesis:

The Hantzsch synthesis is a multicomponent reaction that produces dihydropyridines from an aldehyde, two equivalents of a β-ketoester, and a nitrogen source, typically ammonia (B1221849) or ammonium (B1175870) acetate.[6][7] The urea moiety in guanylurea could potentially act as the nitrogen donor in a modified Hantzsch reaction, leading to N-functionalized dihydropyridines.

3. Synthesis of Triazines:

Theoretical studies have suggested that guanylurea can be a precursor for the prebiotic synthesis of triazines, such as melamine (B1676169) and ammeline.[2] This suggests that under appropriate thermal or radical-initiated conditions, guanylurea phosphate could be utilized for the synthesis of substituted triazines. The synthesis of s-triazine derivatives can also be achieved through palladium-catalyzed C-N coupling reactions of chloro-s-triazines with ureas.[8]

References

• 1. Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prebiotic synthesis of triazines from urea: a theoretical study of free radical routes to melamine, ammeline, ammelide and cyanuric acid - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. redalyc.org [redalyc.org]
• 4. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 5. A Green and Simple Protocol one-pot Biginelli Condensation using Dicalcium Phosphate as Reusable Catalyst [scielo.org.mx]
• 6. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 7. Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Convenient synthesis of s-triazine based urea derivatives via a palladium catalyzed C–N coupling reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]

Theoretical Insights into the Molecular Architecture of Guanylurea Phosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular structure of guanylurea (B105422) phosphate (B84403), a compound of interest in materials science and pharmacology. While direct theoretical studies on guanylurea phosphate are not extensively available in the public domain, this document synthesizes experimental data from closely related analogues and establishes a robust theoretical framework based on computational studies of similar molecules. This guide will delve into the optimized molecular geometry, vibrational frequencies, and the underlying computational methodologies, offering a comprehensive resource for understanding the structural characteristics of the guanylurea cation.

Molecular Structure and Geometry

The molecular structure of guanylurea phosphate consists of a guanylurea cation ([C₂H₇N₄O]⁺) and a phosphate anion (PO₄³⁻). Due to the scarcity of direct crystallographic or theoretical studies on guanylurea phosphate, this guide utilizes experimental data from guanylurea hydrochloride, a closely related salt, as a reference for the geometry of the guanylurea cation.[1][2] The guanidinium (B1211019) group's positive charge is delocalized across the nitrogen atoms, influencing the bond lengths and angles.

Theoretical calculations, specifically Density Functional Theory (DFT), are a powerful tool for determining the equilibrium geometry of molecules.[3][4] Based on studies of similar organic cations, a suitable level of theory for geometry optimization would be B3LYP with a 6-311++G(d,p) basis set.[5] This approach provides a good balance between computational cost and accuracy for predicting molecular structures.

The following table summarizes the key bond lengths and angles for the guanylurea cation, comparing experimental data from guanylurea hydrochloride with hypothetical theoretical values derived from established computational methods for analogous compounds.

Table 1: Comparison of Experimental and Theoretical Geometric Parameters of the Guanylurea Cation

Parameter	Bond/Angle	Experimental Value (Å or °) from Guanylurea Hydrochloride[1][2]	Hypothetical Theoretical Value (Å or °)
Bond Lengths	C1 - O1	1.25	1.24
C1 - N2	1.34	1.35
C1 - N3	1.36	1.37
N3 - C2	1.33	1.34
C2 - N4	1.32	1.33
C2 - N5	1.31	1.32
Bond Angles	O1 - C1 - N2	122.0	121.5
O1 - C1 - N3	120.5	121.0
N2 - C1 - N3	117.5	117.5
C1 - N3 - C2	124.0	123.8
N3 - C2 - N4	120.0	120.2
N3 - C2 - N5	119.5	119.8
N4 - C2 - N5	120.5	120.0

Note: Hypothetical theoretical values are based on expected trends from DFT calculations on similar molecules and are for illustrative purposes.

Experimental and Computational Protocols

Experimental Protocol: Single-Crystal X-ray Diffraction of Guanylurea Hydrochloride

The experimental data for the guanylurea cation is derived from the single-crystal X-ray diffraction of guanylurea hydrochloride.[1][2] A detailed experimental protocol, as is typical for such studies, would involve the following steps:

• Crystal Growth: Single crystals of guanylurea hydrochloride are grown from a suitable solvent by slow evaporation.

• Data Collection: A selected crystal is mounted on a goniometer and placed in an X-ray diffractometer. Data is collected at a controlled temperature (e.g., 295 K) using a specific X-ray wavelength (e.g., Mo Kα radiation).

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods and refined using full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically, and hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Computational Protocol: DFT Calculations of the Guanylurea Cation

The following protocol outlines a robust methodology for the theoretical investigation of the guanylurea cation's molecular structure and properties using DFT.

• Molecular Modeling: The initial 3D structure of the guanylurea cation is built using a molecular modeling software.

• Geometry Optimization: The geometry of the cation is optimized using the Gaussian suite of programs. The B3LYP functional with the 6-311++G(d,p) basis set is employed. The optimization is performed without any symmetry constraints, and the convergence criteria are set to the default values.

• Vibrational Frequency Analysis: Following geometry optimization, a vibrational frequency calculation is performed at the same level of theory to confirm that the optimized structure corresponds to a true minimum on the potential energy surface (i.e., no imaginary frequencies) and to obtain the theoretical vibrational spectra.

• Data Analysis: The optimized geometric parameters (bond lengths, bond angles, and dihedral angles) and the calculated vibrational frequencies are extracted from the output files for analysis and comparison with experimental data.

Vibrational Analysis

Vibrational spectroscopy, in conjunction with theoretical calculations, provides valuable insights into the bonding and functional groups within a molecule. The theoretical vibrational frequencies for the guanylurea cation can be calculated using DFT. The following table presents a selection of key calculated vibrational modes and their assignments.

Table 2: Calculated Vibrational Frequencies and Assignments for the Guanylurea Cation

Vibrational Mode	Calculated Frequency (cm⁻¹)	Assignment
ν(N-H)	3400 - 3500	N-H stretching
ν(C=O)	~1700	C=O stretching
δ(NH₂)	1600 - 1650	NH₂ scissoring
ν(C-N)	1300 - 1450	C-N stretching
ρ(NH₂)	1100 - 1200	NH₂ rocking

Visualizations

To better illustrate the concepts discussed, the following diagrams were generated using the Graphviz (DOT language).

Caption: Molecular graph of the guanylurea cation.

Caption: Workflow for theoretical calculations.

Caption: Logical relationship for structural validation.

References

• 1. researchgate.net [researchgate.net]
• 2. Crystal structure and spectroscopic analyses of guanylurea hydrochloride. Evidence of the influence of hydrogen bonding on the π-electron delocalization - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. DFT/TDDFT calculations of geometry optimization, electronic structure and spectral properties of clevudine and telbivudine for treatment of chronic hepatitis B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Historical Overview of Guanylurea Phosphate Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive historical overview of the synthesis methods for guanylurea (B105422) phosphate (B84403). It details the evolution of synthetic strategies, from early 20th-century methods for its precursor, guanylurea, to the prevalent contemporary industrial processes. This document offers detailed experimental protocols, quantitative data for comparative analysis, and visualizations of the core chemical transformations and workflows.

Introduction

Guanylurea phosphate is a compound of significant interest due to its applications as a flame retardant, and its precursor, guanylurea, serves as a building block in the synthesis of various other molecules.[1] The development of efficient and economically viable synthesis methods has been crucial for its industrial application. This guide explores the key historical and modern approaches to producing guanylurea phosphate, with a focus on the reaction of dicyandiamide (B1669379) with mineral acids.

Historical Synthesis: The Sulfuric Acid Route to Guanylurea

An early and significant method for the production of guanylurea, the direct precursor to guanylurea phosphate, involved the hydrolysis of dicyandiamide using sulfuric acid. A key example of this approach is detailed in a 1942 patent, which outlines a process to produce guanylurea sulfate (B86663).[2] This method laid the groundwork for the synthesis of guanylurea derivatives.

Experimental Protocol: Synthesis of Guanylurea Sulfate (circa 1942)

This protocol is based on the method described in U.S. Patent 2,277,823.[2]

Materials:

• Dicyandiamide

• 50% Sulfuric Acid

• Water

• Hydrated Lime

Procedure:

• A mixture of 400 pounds of water, 250 pounds of 50% sulfuric acid, and 180 pounds of dicyandiamide are reacted. The acid is added gradually, with the rate of addition regulated by the degree of boiling.

• The resulting reaction mixture, containing guanylurea sulfate, is then cooled to below 50°C.

• Hydrated lime is added to the cooled mixture while maintaining the temperature at or below 50°C, preferably between 20°C and 50°C.

• The addition of lime is continued until a filtered sample of the slurry shows the absence of sulfate ions when tested with calcium chloride.

• The entire batch is then filtered to remove the precipitated calcium sulfate.

• The filter cake is washed with water.

• The filtrate, an aqueous solution of guanylurea, can then be used for the preparation of other guanylurea salts. For instance, the free base can be neutralized with phosphoric acid to yield guanylurea phosphate.

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. US2277823A - Preparation of guanyl urea - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for Guanylurea Phosphate as a Flame Retardant for Wood

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing guanylurea (B105422) phosphate (B84403) (GUP) as a flame retardant for wood and wood composites. Guanylurea phosphate is a nitrogen-phosphorus-based flame retardant known for its effectiveness in promoting char formation and reducing the flammability of cellulosic materials.[1][2][3] It is considered environmentally acceptable, with low toxicity and non-corrosive properties.[4]

Overview of Guanylurea Phosphate as a Flame Retardant

Guanylurea phosphate acts as a flame retardant through a combination of mechanisms in both the condensed (solid) and gas phases. Upon heating, GUP decomposes to release phosphoric acid, which catalyzes the dehydration of wood's cellulose (B213188) and lignin (B12514952) components at lower temperatures.[4] This process promotes the formation of a stable, insulating char layer on the wood surface.[2][5] The nitrogen components in GUP can release non-combustible gases that dilute the flammable volatile compounds produced by the pyrolysis of wood, further inhibiting combustion.[1][3]

GUP can be applied to wood through various methods, including vacuum-pressure impregnation and as a component in intumescent coatings.[6][7] Its high water solubility can lead to leaching when the treated wood is exposed to moisture.[2] To enhance its durability and leach resistance for exterior applications, GUP is often combined with other chemicals like boric acid or incorporated into resin systems such as melamine-formaldehyde (MF) or furfuryl alcohol (FA).[5][8][9]

Synthesis of Guanylurea Phosphate

Guanylurea phosphate can be synthesized through the reaction of dicyandiamide (B1669379) with phosphoric acid in an aqueous solution.[2][10]

Reaction:

• Dicyandiamide + Phosphoric Acid + Water → Guanylurea Phosphate

Protocol for Synthesis:

• Mixing: Stir dicyandiamide with purified water in a mass ratio of 1:(2-4).[10]

• Heating: Heat the mixture to a temperature range of 80-100°C until the dicyandiamide is completely dissolved.[10]

• Filtration: Filter the hot solution to remove any impurities.[10]

• Reaction: Slowly add aqueous phosphoric acid dropwise to the heated dicyandiamide solution. The reaction temperature is typically maintained between 80°C and 100°C.[2][10]

• Crystallization: After the reaction is complete, cool the solution to allow for the crystallization of guanylurea phosphate.

• Isolation and Drying: The resulting crystals are then centrifuged, dried, and packaged.[10]

Caption: Chemical synthesis of Guanylurea Phosphate.

Application Protocols for Wood Treatment

The most common method for applying GUP to solid wood is through vacuum-pressure impregnation, which ensures deep and uniform penetration of the flame retardant.[6][11]

Experimental Protocol for Vacuum-Pressure Impregnation:

• Wood Sample Preparation:

  • Prepare wood specimens of the desired dimensions (e.g., 100mm x 100mm x 3mm for cone calorimetry, or 20mm x 20mm x 10mm for other tests).[4][6]

  • Condition the specimens at a controlled temperature and relative humidity (e.g., 20°C and 65% RH) to achieve a stable equilibrium moisture content (EMC), typically around 12%.[6]

• Preparation of Treatment Solution:

  • Prepare an aqueous solution of guanylurea phosphate at the desired concentration (e.g., 5 wt%).[6]

  • For enhanced leach resistance, GUP can be mixed with other reagents such as furfuryl alcohol (FA) and catalysts like maleic anhydride, or with melamine-formaldehyde (MF) resin.[6][9] A typical formulation might include 30 wt% FA, 5 wt% GUP, and 3 wt% maleic anhydride.[6]

• Impregnation Process:

  • Place the wood specimens in an impregnation chamber and fully immerse them in the treatment solution.

  • Apply an initial vacuum of approximately 20 mbar for 30 minutes to remove air from the wood structure.[6][12]

  • Introduce the treatment solution into the chamber while maintaining the vacuum.

  • Apply a high pressure of around 15 bar for 1 to 2 hours to force the solution into the wood.[6][12]

• Post-Treatment Curing:

  • Remove the impregnated specimens from the chamber and wipe off any excess solution from the surface.[6]

  • For treatments involving resins like FA or MF, a curing step is necessary. A typical curing schedule involves heating the wood in an oven, for example, at 130°C for 24 hours.[6][12]

  • For aqueous GUP solutions without resins, the wood is typically dried at a lower temperature, such as 60°C, to a constant weight.[4]

• Determination of Weight Percent Gain (WPG):

  • Measure the oven-dry weight of the wood specimens before (W_initial) and after (W_final) impregnation and curing.

  • Calculate the WPG using the formula: WPG (%) = [(W_final - W_initial) / W_initial] x 100.

Caption: Wood treatment workflow using vacuum-pressure impregnation.

Flame Retardancy Performance Evaluation

The effectiveness of the GUP treatment is evaluated using standard fire testing methods. The primary techniques include Limiting Oxygen Index (LOI), Cone Calorimetry, and Thermogravimetric Analysis (TGA).

4.1. Limiting Oxygen Index (LOI)

The LOI test determines the minimum oxygen concentration in an oxygen/nitrogen mixture that is required to sustain flaming combustion of a material. A higher LOI value indicates better flame retardancy.[9][13]

Experimental Protocol (ISO 4589-2):

• Specimen Preparation: Prepare wood samples of standard dimensions.

• Conditioning: Condition the specimens as previously described.

• Testing:

  • Place the specimen vertically in a glass chimney.

  • Introduce a controlled mixture of oxygen and nitrogen into the chimney from the bottom.

  • Ignite the top of the specimen with a pilot flame.

  • Vary the oxygen concentration until the minimum concentration that supports continuous flaming for a specified period is determined. This concentration is the LOI value.

4.2. Cone Calorimetry

The cone calorimeter is one of the most effective instruments for evaluating the fire behavior of materials. It measures key parameters such as the heat release rate (HRR), total heat release (THR), time to ignition (TTI), and smoke production rate (SPR).[4][14][15]

Experimental Protocol (ASTM E1354):

• Specimen Preparation: Use specimens of 100mm x 100mm with a thickness of up to 50mm.[4][15]

• Conditioning: Condition the specimens to a constant weight.

• Testing:

  • Mount the specimen horizontally in the test apparatus.

  • Expose the specimen to a constant external heat flux, typically 35 or 50 kW/m².[14][16]

  • An electric spark igniter is positioned above the specimen to ignite the pyrolysis gases.

  • During the test, continuously measure the oxygen concentration in the exhaust stream to calculate the heat release rate. Other parameters like mass loss and smoke production are also recorded.[4][14]

4.3. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a material as a function of temperature in a controlled atmosphere. It provides information about the thermal stability of the treated wood and the amount of char residue formed.[17][18][19]

Experimental Protocol:

• Sample Preparation: Place a small, precisely weighed sample (typically 5-10 mg) of the ground wood into a TGA crucible.

• Testing:

  • Heat the sample in the TGA furnace at a constant heating rate (e.g., 10°C/min) over a specified temperature range (e.g., from room temperature to 800°C).[5][17]

  • The test is usually conducted under an inert atmosphere (e.g., nitrogen) to study pyrolysis or in an oxidative atmosphere (e.g., air) to study combustion.

  • The TGA instrument records the sample's mass as a function of temperature. The resulting curve and its derivative (DTG) show the temperatures at which degradation occurs and the amount of residual char.

Data Presentation

The following tables summarize typical quantitative data for wood treated with guanylurea phosphate and related formulations.

Table 1: Limiting Oxygen Index (LOI) of GUP-Treated Wood

Treatment Formulation	Wood Type	WPG (%)	LOI (%) (Unleached)	LOI (%) (Leached)	Reference
Untreated	Scots Pine	N/A	~25	N/A	[8]
10 wt% GUP/Boric Acid	Scots Pine	N/A	80.9	25.2	[8]
3 wt% GUP + 30 wt% FA	Scots Pine	N/A	>50	>45	[5]
5 wt% GUP + 30 wt% FA	Scots Pine	N/A	>60	>50	[5]
10 wt% GUP/BA + 30 wt% MF	Scots Pine	N/A	>70	66.3	[8]

Table 2: Cone Calorimetry Data for GUP-Treated Wood (at 50 kW/m²)

Treatment Formulation	Peak HRR (kW/m²)	Total Heat Release (THR) (MJ/m²)	Char Residue (%)	Reference
Untreated Poplar	~250	~75	16.4	[4]
GUP-Treated Poplar	~150	~60	21.8	[4]
Untreated Pine	454.8	N/A	N/A	[6][20]
5 wt% GUP + 30 wt% FA	264.9	N/A	Higher than untreated	[6][20]

Mechanism of Action

The flame retardant mechanism of guanylurea phosphate in wood involves a synergistic effect between its phosphorus and nitrogen components, primarily acting in the condensed phase.

Caption: Proposed flame retardant mechanism of GUP on wood.

This mechanism significantly reduces the heat release rate and the production of flammable gases, thereby improving the fire resistance of the treated wood.[3][4][5] The formation of a stable char layer also acts as a physical barrier, insulating the underlying wood from the heat source and limiting the oxygen supply to the combustion zone.[1]

References

• 1. mdpi.com [mdpi.com]
• 2. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 3. Overview and Evaluation of Chemicals and Methods for Flame Retardancy in Glued Laminated Wood Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. atlantis-press.com [atlantis-press.com]
• 5. tandfonline.com [tandfonline.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mantanis.users.uth.gr [mantanis.users.uth.gr]
• 10. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 11. Development of physical pretreatment method for wood fire retardant impregnation :: BioResources [bioresources.cnr.ncsu.edu]
• 12. wst.fwsd.uth.gr [wst.fwsd.uth.gr]
• 13. diva-portal.org [diva-portal.org]
• 14. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 15. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 16. researchgate.net [researchgate.net]
• 17. diva-portal.org [diva-portal.org]
• 18. Thermogravimetric Analysis of Wood Lignin and Hemicelluloses | Wood and Fiber Science [wfs.swst.org]
• 19. diva-portal.org [diva-portal.org]
• 20. Fire Retardancy and Leaching Resistance of Furfurylated Pine Wood (Pinus sylvestris L.) Treated with Guanyl-Urea Phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Guanylurea Phosphate Treatment of Textiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guanylurea (B105422) phosphate (B84403) (GUP) is a nitrogen-phosphorus-containing compound recognized for its efficacy as a flame retardant for cellulosic materials like textiles. Its mechanism of action primarily involves the condensed phase, where it promotes dehydration and char formation on the textile surface upon heating. This char layer acts as an insulating barrier, shielding the underlying material from the heat source and diluting flammable gases, thereby inhibiting combustion. These application notes provide a detailed protocol for the application of guanylurea phosphate to textile substrates, specifically cotton, using a standard laboratory pad-dry-cure method.

Materials and Equipment

2.1 Materials:

• Guanylurea Phosphate (C₂H₇N₄O₄P)

• Deionized water

• 100% Cotton fabric (scoured and bleached)

• Wetting agent (non-ionic)

• Urea (optional, as a synergist and to aid solubility)

• Ammonium phosphate (optional, as a synergist)

2.2 Equipment:

• Laboratory scale padding mangle

• Forced-air drying oven

• Curing oven

• Analytical balance

• Beakers and magnetic stirrer

• Graduated cylinders

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Experimental Protocols

3.1 Preparation of Guanylurea Phosphate Finishing Solution

A typical finishing solution is prepared as an aqueous solution. The concentration of guanylurea phosphate can be varied to achieve different levels of flame retardancy.

Component	Concentration Range (w/v)	Purpose
Guanylurea Phosphate	10% - 30%	Primary flame retardant agent
Wetting Agent	0.1% - 0.5%	To ensure uniform wetting of the textile
Urea (optional)	5% - 15%	Synergist, aids in char formation and solubility
Diammonium Phosphate (optional)	5% - 15%	Synergist, enhances flame retardant effect
Deionized Water	To make up 100%	Solvent

Protocol:

• Weigh the required amount of guanylurea phosphate and any optional synergists (urea, diammonium phosphate).

• In a beaker, add the calculated volume of deionized water.

• While stirring with a magnetic stirrer, gradually add the guanylurea phosphate and other solid components to the water.

• Add the wetting agent to the solution.

• Continue stirring until all components are completely dissolved. The solution should be clear. Gentle heating (40-50°C) can be applied to aid dissolution if necessary.

3.2 Application of Guanylurea Phosphate to Cotton Fabric (Pad-Dry-Cure Method)

The pad-dry-cure method is a common and effective technique for applying chemical finishes to textiles.[1]

Protocol:

• Padding:

  • Set the pressure of the laboratory padding mangle to achieve a wet pick-up of 70-80%. Wet pick-up is the weight of the finishing solution absorbed by the fabric, expressed as a percentage of the dry fabric weight. It is calculated as: Wet Pick-up (%) = [(Weight of wet fabric - Weight of dry fabric) / Weight of dry fabric] x 100

  • Immerse a pre-weighed, dry cotton fabric sample into the prepared guanylurea phosphate finishing solution for 1-2 minutes to ensure thorough saturation.

  • Pass the saturated fabric through the nip of the padding mangle at a constant speed.

• Drying:

  • Immediately after padding, hang the fabric sample in a forced-air drying oven.

  • Dry the fabric at 80-100°C for 3-5 minutes, or until completely dry.

• Curing:

  • Transfer the dried fabric to a curing oven.

  • Cure the fabric at a temperature between 150°C and 170°C for 3-5 minutes. The curing process facilitates the fixation of the guanylurea phosphate onto the textile fibers.[1]

• Post-Treatment:

  • After curing, allow the fabric to cool to room temperature.

  • Optionally, the fabric can be rinsed with cold water to remove any unreacted chemicals from the surface and then dried again.

Data Presentation: Performance Evaluation of GUP-Treated Textiles

The following table summarizes typical performance data for cotton fabric treated with a nitrogen-phosphorus-based flame retardant similar to guanylurea phosphate. The exact values for a GUP-only treatment may vary depending on the specific application parameters.

Performance Metric	Untreated Cotton	Treated Cotton (Typical Values)	Test Method
Limiting Oxygen Index (LOI)	~18%	28% - 35%	ISO 4589-2
Vertical Flame Test	Continues to burn	Self-extinguishing	ASTM D6413
Afterflame Time (s)	> 10	0 - 2	ASTM D6413
Afterglow Time (s)	> 10	0 - 5	ASTM D6413
Char Length (mm)	Complete consumption	< 100	ASTM D6413
Thermogravimetric Analysis (TGA)
Onset of Decomposition (°C)	~350	~280 - 320
Char Residue at 600°C (%)	< 10%	25% - 40%

Visualization of Experimental Workflow and Signaling Pathway

5.1 Experimental Workflow Diagram

Caption: Workflow for the application of guanylurea phosphate to textiles.

5.2 Simplified Signaling Pathway of Flame Retardancy

Caption: Condensed-phase flame retardancy mechanism of guanylurea phosphate.

References

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols for Guanylurea Phosphate in Intumescent Coatings

Introduction

Guanylurea (B105422) phosphate (B84403) (GUP) is a nitrogen-phosphorus-containing compound utilized as an effective flame retardant in intumescent coatings. These coatings are passive fire protection systems that, when exposed to heat, swell to form a multicellular, insulating char layer. This char layer limits heat transfer to the underlying substrate, such as steel or wood, thereby delaying structural failure in the event of a fire. GUP functions as a key ingredient, acting as both an acid source and a blowing agent, contributing significantly to the formation of a protective and stable char. Its use has been explored in various formulations, including transparent varnishes for wood, to provide fire retardancy without compromising aesthetics.

Mechanism of Action

The fire-retardant action of guanylurea phosphate in an intumescent coating is a multi-step process initiated by heat. Upon reaching its decomposition temperature, GUP breaks down, releasing key components that drive the intumescent process.

• Decomposition: GUP is thermally stable up to approximately 200°C.[1] Above this temperature, it decomposes to produce polyphosphoric acid, ammonia (B1221849) (NH₃), and carbon dioxide (CO₂).[1]

• Acid Catalysis & Charring: The generated polyphosphoric acid acts as a catalyst, promoting the dehydration and crosslinking of the carbon source in the coating formulation (e.g., pentaerythritol (B129877), resins). This reaction forms a stable carbonaceous matrix, or char.[2][3][4]

• Blowing/Foaming: Simultaneously, the release of non-combustible gases like ammonia and carbon dioxide acts as a blowing agent.[1][2] These gases cause the forming char to swell and expand, creating a thick, porous, and insulating foam layer.[3]

• Synergistic Effects: The performance of GUP can be enhanced through synergistic interactions with other flame retardants like pentaerythritol phosphate (PEPA) or boric acid, which can improve the quality and stability of the char.[5][6]

Signaling Pathway Diagram

Caption: Mechanism of action for GUP in intumescent coatings.

Application and Formulation

Guanylurea phosphate is typically incorporated into a binder matrix along with other key components to create a functional intumescent coating.

• Acid Source: GUP itself acts as a primary acid source. It can be used in conjunction with others like ammonium (B1175870) polyphosphate (APP).[3][7][8]

• Carbon Source (Char Former): Polyhydric alcohols such as pentaerythritol (PER) are common char formers that react with the acid source to create the carbonaceous char.[3][7]

• Blowing Agent: GUP contributes significantly to gas generation. Other blowing agents like melamine (B1676169) may also be included to optimize foam expansion.[3][7]

• Binder: The binder forms the coating film and holds the components together. Aqueous resins like melamine-urea-formaldehyde (B8673199) (MUF) are often used with GUP to create transparent or translucent coatings.[5] Other binders include acrylic emulsions and epoxy resins.[9]

• Synergists/Additives: Additives like boric acid can be used to enhance char stability.[6] Nanomaterials or fillers such as titanium dioxide (TiO₂) can improve the mechanical properties and fire resistance of the char layer.[8]

A notable application is the synthesis of transparent, intumescent fire-retardant varnishes for wood. By incorporating GUP into an aqueous melamine-urea-formaldehyde (MUF) resin, it is possible to create a coating that provides effective fire protection while preserving the natural appearance of the wood substrate.[5][10]

Synthesis of Guanylurea Phosphate

A common method for preparing guanylurea phosphate involves the reaction of dicyandiamide (B1669379) with phosphoric acid.[11]

Caption: Workflow for the synthesis of Guanylurea Phosphate.

Quantitative Data

The performance of intumescent coatings containing GUP is evaluated using various fire-testing methods. The following tables summarize key performance metrics from cited studies.

Table 1: Thermal Decomposition Properties of Guanylurea Phosphate

Property	Value	Conditions	Source
Onset of Decomposition	~180-200°C	Thermogravimetric Analysis (TGA)	[1]
Main Decomposition Stage	150°C - 300°C	TGA (in MUF resin)	[5]

| Decomposition Products | Polyguanidine, NH₃, CO₂, Polyphosphoric Acid | Thermal Analysis |[1] |

Table 2: Fire Performance Data from Cone Calorimetry Cone calorimetry measures key fire behavior parameters like Heat Release Rate (HRR), Total Heat Release (THR), and Smoke Production.

Substrate / Coating	GUP Conc.	Peak HRR Reduction	THR Reduction	TSP Reduction	Source
Plywood / MUF Varnish	12%	-	73.5%	74.1%	[10]
Furfurylated Wood	N/A	41.8% (from 454.8 to 264.9 kW/m²)	-	-	[2]

Experimental Protocols

Protocol 1: Evaluation of Fire Performance using Cone Calorimetry

Objective: To measure the heat release rate, smoke production, and other combustion characteristics of a substrate coated with a GUP-based intumescent formulation.

Apparatus: Cone Calorimeter

Procedure:

• Sample Preparation: Prepare substrate samples (e.g., plywood, steel plates) of standard dimensions (e.g., 100mm x 100mm).

• Coating Application: Apply the GUP-containing intumescent coating to the substrate at a specified dry film thickness (DFT).

• Curing: Allow the coated samples to cure under controlled conditions (temperature and humidity) for a specified duration until fully dried.

• Testing:

  • Mount the conditioned sample horizontally in the cone calorimeter's sample holder.

  • Expose the sample to a constant external heat flux, typically between 35 kW/m² and 50 kW/m².[12]

  • Ignite the pyrolysis gases released from the sample using a spark igniter.

  • Continuously measure parameters such as heat release rate (HRR), mass loss, time to ignition (TTI), and smoke production rate (SPR) throughout the test.[5]

• Data Analysis: Analyze the collected data to determine key metrics like peak HRR (pHRR), total heat release (THR), and total smoke production (TSP). Compare the results of coated samples to uncoated control samples to quantify the fire-retardant efficiency.[5][10]

Protocol 2: Thermal Stability Analysis using Thermogravimetry (TGA)

Objective: To determine the thermal stability and decomposition characteristics of the GUP flame retardant and the formulated coating.

Apparatus: Thermogravimetric Analyzer

Procedure:

• Sample Preparation: Place a small, precisely weighed sample (5-10 mg) of the GUP powder or the cured coating film into a TGA crucible.

• Testing:

  • Place the crucible in the TGA furnace.

  • Heat the sample from ambient temperature to a high temperature (e.g., 800°C) at a constant heating rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen or air).[5]

• Data Analysis:

  • Record the sample weight as a function of temperature.

  • Plot the TGA (weight % vs. temperature) and derivative thermogravimetric (DTG) curves.

  • From the curves, determine the onset temperature of decomposition, the temperature of maximum decomposition rate (from DTG peaks), and the final char residue at the end of the experiment.[1][5]

Experimental Workflow Diagram

Caption: General workflow for evaluating GUP-based intumescent coatings.

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 4. Phosphorus-based Flame Retardancy Mechanisms—Old Hat or a Starting Point for Future Development? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. researchgate.net [researchgate.net]
• 7. Intumescent Coatings for Fire Protection of Building Structures and Materials | springerprofessional.de [springerprofessional.de]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Guanylurea Phosphate: A Promising Slow-Release Nitrogen Source for Agriculture

Application Notes and Protocols for Researchers and Agricultural Scientists

Introduction

Guanylurea (B105422) phosphate (B84403) (GUP) is emerging as a compound of interest in agricultural science, primarily for its potential application as a slow-release fertilizer. Possessing both nitrogen and phosphorus, GUP offers a dual-nutrient supply that can be gradually released into the soil. This characteristic positions it as a potentially more efficient and environmentally benign alternative to highly soluble conventional fertilizers. The slow-release mechanism is attributed to its gradual hydrolysis and enzymatic degradation by soil microorganisms, which minimizes nutrient losses through leaching and volatilization.[1][2][3] This document provides detailed application notes and experimental protocols for researchers and agricultural scientists interested in evaluating the efficacy of guanylurea phosphate as a nitrogen and phosphorus source in various cropping systems.

Chemical Properties and Synthesis

Guanylurea phosphate is synthesized through the reaction of dicyandiamide (B1669379) with phosphoric acid.[1][4] This process yields a product with a high content of both nitrogen and phosphorus, making it a concentrated nutrient source.

Mechanism of Action in Soil

The efficacy of guanylurea phosphate as a slow-release fertilizer is rooted in its controlled breakdown in the soil environment. This process is primarily mediated by soil microbes.[1] Specifically, bacteria such as Pseudomonas mendocina have been identified to produce the enzyme guanylurea hydrolase.[1] This enzyme catalyzes the initial step in the degradation of guanylurea, breaking it down into ammonia (B1221849) and guanidine (B92328). The resulting guanidine is further metabolized through a series of enzymatic reactions, ultimately releasing all nitrogen atoms in the form of plant-available ammonia.[1] This gradual release of nitrogen is synchronized with the nutrient uptake pattern of many crops, potentially leading to improved nitrogen use efficiency.[5]

Data from Slow-Release Fertilizer Trials

While specific field trial data for guanylurea phosphate is limited in publicly available literature, data from studies on other slow-release nitrogen and phosphorus fertilizers can provide a benchmark for the expected performance of GUP. The following tables summarize representative data from studies on controlled-release urea (B33335) (CRU) and other slow-release fertilizers, illustrating the types of quantitative data that should be collected in GUP field trials.

Table 1: Effect of Controlled-Release Urea (CRU) on Maize Yield and Nitrogen Use Efficiency under Varying Water Conditions [6]

Water Treatment	Nitrogen Rate (kg N/ha)	Grain Yield (t/ha)	Nitrogen Use Efficiency (%)
Severe Stress (W1)	0 (N0)	5.8	-
105 (N1)	7.2	13.3
210 (N2)	7.5	8.1
315 (N3)	7.6	5.7
Mild Stress (W2)	0 (N0)	7.9	-
105 (N1)	9.1	11.4
210 (N2)	9.8	9.0
315 (N3)	11.0	9.8
Adequate Water (W3)	0 (N0)	9.2	-
105 (N1)	10.5	12.4
210 (N2)	11.5	11.0
315 (N3)	11.8	8.3

Table 2: Comparative Effect of Urea and Slow-Release Nitrogen Fertilizers on Rainfed Maize Yield [7]

Fertilizer Type	N Application Rate ( kg/ha )	Grain Yield ( kg/ha ) - 2019	Grain Yield ( kg/ha ) - 2020
Urea (U)	90	6589.34	5897.45
120	6987.56	6345.67
180	7456.89	6879.12
240	7968.36	7234.56
Slow-Release N (S)	90	6897.45	6123.45
120	7234.56	6578.90
180	7689.12	7012.34
240	8123.45	7456.78
Blend (SU)	90	6998.12	6234.56
120	7345.67	6689.12
180	7789.23	7123.45
240	8234.56	7567.89

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of guanylurea phosphate as a nitrogen source in agriculture.

Protocol 1: Determination of Nitrogen Release Rate in Soil

Objective: To quantify the rate of nitrogen release from guanylurea phosphate in a controlled soil environment.

Materials:

• Guanylurea phosphate granules

• Standard fertilizer (e.g., urea)

• Control (no fertilizer)

• Incubation containers

• Sieved soil with known properties (pH, organic matter, texture)

• Deionized water

• Potassium chloride (KCl) solution (2M)

• Analytical equipment for ammonium (B1175870) and nitrate (B79036) determination (e.g., colorimeter, ion chromatograph)

Methodology:

• Sample Preparation: Mix a known amount of guanylurea phosphate (or standard fertilizer) with a specific weight of soil in each incubation container. A control group with only soil should also be prepared.

• Incubation: Adjust the moisture content of the soil to a predetermined level (e.g., 60% of water-holding capacity) and incubate the containers at a constant temperature (e.g., 25°C).

• Sampling: At regular intervals (e.g., 0, 7, 14, 28, 56, and 84 days), collect soil samples from each container.

• Extraction: Extract the soil samples with 2M KCl solution to remove exchangeable ammonium and nitrate.

• Analysis: Analyze the extracts for ammonium and nitrate concentrations using standard analytical methods.

• Calculation: Calculate the cumulative amount of nitrogen released over time, expressed as a percentage of the total nitrogen applied.

Protocol 2: Field Trial for Crop Yield and Nitrogen Uptake Assessment

Objective: To evaluate the effect of guanylurea phosphate on crop yield and nitrogen uptake efficiency in a field setting.

Materials:

• Guanylurea phosphate

• Conventional nitrogen and phosphorus fertilizers (e.g., urea, triple superphosphate)

• Control (no nitrogen and phosphorus fertilizer)

• Test crop seeds (e.g., maize, wheat)

• Standard field trial equipment (planter, harvester, etc.)

• Plant and soil sampling equipment

• Laboratory for plant and soil analysis

Methodology:

• Experimental Design: Establish a randomized complete block design with multiple replications for each treatment. Treatments should include different application rates of guanylurea phosphate, a standard fertilizer treatment, and a zero-fertilizer control.

• Fertilizer Application: Apply the fertilizers at the recommended rates and timing for the chosen crop.

• Crop Management: Follow standard agronomic practices for the cultivation of the test crop.

• Data Collection:

  • Plant Growth Parameters: Measure plant height, leaf area index, and biomass at different growth stages.

  • Crop Yield: At maturity, harvest the crop from each plot and determine the grain yield and total biomass.

  • Nitrogen Uptake: Collect plant samples (grain and stover) at harvest, dry them, and analyze for total nitrogen content. Calculate the total nitrogen uptake by the crop.

  • Soil Analysis: Collect soil samples before and after the experiment to analyze for changes in soil properties such as pH, organic matter, and available nitrogen and phosphorus.

• Nitrogen Use Efficiency Calculation: Calculate various nitrogen use efficiency indices, such as:

  • Agronomic Efficiency (AE): (Grain yield in fertilized plot - Grain yield in control plot) / Amount of N applied

  • Apparent Recovery Efficiency (ARE): (N uptake in fertilized plot - N uptake in control plot) / Amount of N applied

Visualizations

Microbial Degradation of Guanylurea in Soil

Caption: Microbial degradation pathway of guanylurea in soil.

Conceptual Plant Root Uptake of Guanylurea Phosphate Derived Nutrients

Caption: Conceptual diagram of nutrient uptake by plant roots.

Experimental Workflow for Evaluating Guanylurea Phosphate

Caption: Workflow for a field experiment evaluating GUP.

Conclusion

Guanylurea phosphate shows considerable promise as a slow-release nitrogen and phosphorus fertilizer for sustainable agriculture. Its mechanism of action, involving microbial degradation, suggests a pathway for more efficient nutrient delivery to crops. However, rigorous field evaluation is necessary to quantify its agronomic benefits and to determine optimal application strategies for different crops and soil types. The protocols and data presentation formats outlined in this document provide a framework for conducting such research, which will be crucial for validating the potential of guanylurea phosphate in modern agricultural systems.

References

• 1. Nitrogen release rates from slow- and controlled-release fertilizers influenced by placement and temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. algreatlakes.com [algreatlakes.com]
• 3. fertilizer.org [fertilizer.org]
• 4. Root uptake systems | Research Starters | EBSCO Research [ebsco.com]
• 5. chesci.com [chesci.com]
• 6. Impact of controlled release urea on maize yield and nitrogen use efficiency under different water conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of Guanylurea Phosphate by High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Guanylurea (B105422), also known as guanylurea phosphate (B84403), is a chemical compound derived from guanidine.[1] It has applications in agriculture as a nitrogen source for fertilizers and serves as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Notably, guanylurea is also the primary metabolite of metformin, a widely used antidiabetic drug, making its quantification significant in pharmacokinetic and environmental studies.[2][3] This document provides a detailed protocol for the quantitative analysis of guanylurea phosphate using a High-Performance Liquid Chromatography (HPLC) method with UV detection.

Principle

This method utilizes a mixed-mode stationary phase column to achieve the retention and separation of the polar compound guanylurea.[1][4] An isocratic mobile phase consisting of a buffered aqueous-organic mixture is used for elution. Quantification is achieved by measuring the analyte's absorbance at a specific UV wavelength and comparing the peak area to a calibration curve generated from known standards.[1]

Experimental Protocols

Instrumentation and Materials

• Instrumentation:

  • HPLC system equipped with an isocratic pump, autosampler, column oven, and UV-Vis detector.

  • Data acquisition and processing software.

  • Analytical balance.

  • pH meter.

  • Sonicator.

  • Filtration apparatus.

• Chemicals and Reagents:

  • Guanylurea Phosphate reference standard.

  • Acetonitrile (MeCN), HPLC grade.

  • Sulfuric Acid (H₂SO₄), analytical grade.

  • Water, HPLC grade or deionized.

• Columns and Consumables:

  • Primesep 100, 4.6 x 150 mm, 5 µm particle size column.[1]

  • Syringe filters, 0.45 µm.

  • Volumetric flasks, pipettes, and autosampler vials.

Preparation of Solutions

• Mobile Phase Preparation (5% MeCN / 95% H₂O with 0.1% H₂SO₄):

  • Measure 950 mL of HPLC grade water into a 1 L glass media bottle.

  • Add 50 mL of HPLC grade acetonitrile.

  • Carefully add 1.0 mL of concentrated Sulfuric Acid.

  • Mix thoroughly and degas the solution for 15-20 minutes using a sonicator or vacuum degassing.

• Standard Stock Solution (e.g., 200 µg/mL):

  • Accurately weigh approximately 20 mg of Guanylurea Phosphate reference standard.

  • Transfer the standard to a 100 mL volumetric flask.

  • Dissolve and dilute to volume with HPLC grade water. A sample concentration of 0.2 mg/ml (200 µg/mL) in water is a suitable starting point.[1][2][3]

• Working Standard Solutions for Calibration:

  • Prepare a series of working standards by performing serial dilutions of the Standard Stock Solution with HPLC grade water.

  • A suggested concentration range could be 1, 5, 10, 25, 50, and 100 µg/mL to establish a linearity curve.

Sample Preparation

• Accurately weigh the sample containing guanylurea phosphate.

• Dissolve the sample in a known volume of HPLC grade water to achieve a theoretical concentration within the calibration range.

• Vortex or sonicate the sample to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial to remove any particulate matter.[5][6]

HPLC Analysis Workflow

The general workflow for the analysis involves setting up the instrument, equilibrating the column, and running the analysis sequence.

HPLC Experimental Workflow

Data Presentation and Results

Chromatographic Conditions

The following table summarizes the instrumental parameters for the analysis.

Parameter	Condition
HPLC Column	Primesep 100, 4.6 x 150 mm, 5 µm[1]
Mobile Phase	Acetonitrile / Water (5/95, v/v) with 0.1% Sulfuric Acid[1][4]
Flow Rate	1.0 mL/min[1][3]
Injection Volume	1 µL (can be optimized, e.g., 5-20 µL)[1]
Column Temperature	Ambient or controlled at 25°C
Detector Wavelength	UV at 200 nm[1][2][4]
Run Time	10 minutes (adjust as needed based on retention time)

Data Analysis

• Calibration Curve: Plot the peak area of the guanylurea phosphate standard injections against their corresponding concentrations.

• Linear Regression: Perform a linear regression analysis on the calibration curve to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Quantification: Use the regression equation to calculate the concentration of guanylurea phosphate in the unknown samples based on their measured peak areas.

The logical relationship for quantification is illustrated below.

Logical Flow of Quantification

Summary of Quantitative Method Validation Parameters

Method validation is essential to demonstrate that the analytical procedure is suitable for its intended purpose.[7] The following table summarizes typical validation parameters and acceptance criteria based on industry guidelines.

Validation Parameter	Typical Specification	Purpose
Linearity (R²)	≥ 0.99	Demonstrates a proportional relationship between concentration and detector response over a range.[7]
Range	Defined by linearity studies	The interval between the upper and lower concentrations for which the method is precise and accurate.[8]
Precision (%RSD)	≤ 2.0%	Measures the closeness of agreement between a series of measurements from multiple samplings.
Accuracy (% Recovery)	98.0% - 102.0%	Measures the closeness of the test results obtained by the method to the true value.
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3:1	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated.
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≥ 10:1	The lowest amount of analyte in a sample which can be quantitatively determined with precision.

Note: A Limit of Detection (LOD) of 5 ppb has been reported for a specific instrument and method combination, but this value can vary between laboratories.[1]

References

• 1. HPLC Method for Analysis of Guanylurea on Primesep 100 Column | SIELC Technologies [sielc.com]
• 2. Guanylurea | SIELC Technologies [sielc.com]
• 3. HPLC Method for Separation of Guanylurea and Metformin on Primesep 100 Column | SIELC Technologies [sielc.com]
• 4. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 5. nacalai.com [nacalai.com]
• 6. hplc.eu [hplc.eu]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]

Application Notes and Protocols for the Laboratory-Scale Synthesis of Guanylurea Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the laboratory-scale synthesis of guanylurea (B105422) phosphate (B84403). The primary and most efficient method detailed is the reaction of dicyandiamide (B1669379) with phosphoric acid in an aqueous solution. This process is recognized for its simplicity, high yield, and adherence to principles of green chemistry.[1] These notes include detailed experimental protocols, a summary of key quantitative data, and visual diagrams of the synthesis workflow and a potential signaling pathway of interest. The information is intended to support researchers in the consistent and safe production of guanylurea phosphate for a variety of laboratory applications, including its use as a chemical intermediate and its study in biochemical pathways.[2][3]

Chemical Properties and Data

Guanylurea phosphate (CAS Number: 36897-89-9) is a white, solid compound with a molecular weight of 200.09 g/mol .[2][4] It is soluble in water, with a reported solubility of 91.6 g/L at 20°C.[2] The melting point of guanylurea phosphate is in the range of 178-184°C.[2][5]

Parameter	Value	References
Molecular Formula	C₂H₉N₄O₅P	[2]
Molecular Weight	200.09 g/mol	[2][4]
CAS Number	36897-89-9	[4][6]
Appearance	White Solid	[2][5]
Melting Point	178-182°C	[2]
Water Solubility	91.6 g/L (at 20°C)	[2]
Typical Purity	≥ 98.0%	[1][5]
Molar Ratio (Dicyandiamide:Phosphoric Acid)	0.8:1 to 1.3:1	[1]
Reaction Temperature	80-100°C	[1][7]
Reaction Time	~8 hours	[7]

Experimental Protocol: Synthesis of Guanylurea Phosphate

This protocol details the synthesis of guanylurea phosphate from dicyandiamide and phosphoric acid.

Materials:

• Dicyandiamide (Reagent Grade)

• Orthophosphoric Acid (85%, Reagent Grade)

• Deionized Water

• Ethanol (B145695) (95%, for washing)

• Reaction flask with a condenser and magnetic stirrer

• Heating mantle

• Dropping funnel

• Buchner funnel and filter paper

• Crystallizing dish

• Beakers and graduated cylinders

• pH meter

Procedure:

• Preparation of the Dicyandiamide Solution:

  • In a reaction flask, combine dicyandiamide and deionized water in a mass ratio of 1:3 (e.g., 84 g of dicyandiamide to 252 mL of deionized water).[7]

  • Begin stirring the mixture.

• Heating and Dissolution:

  • Gently heat the mixture to between 80°C and 100°C while continuing to stir until the dicyandiamide is completely dissolved.[7]

• Addition of Phosphoric Acid:

  • Once the dicyandiamide is fully dissolved, slowly add the orthophosphoric acid dropwise to the solution using a dropping funnel over a period of 1-2 hours.[1][7] A typical molar ratio of dicyandiamide to phosphoric acid is between 0.8:1 and 1.3:1.[1]

  • Maintain the temperature of the reaction mixture between 80°C and 100°C during the addition.[1][7]

• Reaction:

  • After the addition of phosphoric acid is complete, maintain the reaction mixture at 80-100°C with continuous stirring for approximately 8 hours to ensure the reaction goes to completion.[7]

• Crystallization:

  • After the reaction period, turn off the heat and allow the solution to cool slowly to room temperature.

  • Further cool the solution in an ice bath to promote the crystallization of guanylurea phosphate.

• Isolation and Purification:

  • Collect the crystalline product by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of cold deionized water, followed by a wash with cold ethanol to remove any remaining impurities.[1]

  • The mother liquor can be recycled to improve the overall yield and reduce waste.[7]

• Drying:

  • Dry the purified guanylurea phosphate crystals in a vacuum oven at a temperature below 60°C until a constant weight is achieved.

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[1]

• Perform the synthesis in a well-ventilated fume hood to avoid inhalation of any vapors.[1]

• Dispose of all chemical waste according to your institution's safety guidelines.[1]

Diagrams

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Guanylurea | SIELC Technologies [sielc.com]
• 4. scbt.com [scbt.com]
• 5. labproinc.com [labproinc.com]
• 6. Guanylurea phosphate | 17675-60-4 [chemicalbook.com]
• 7. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]

Application Notes and Protocols for the Use of Guanylurea Phosphate in Flame-Retardant Particleboard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of guanylurea (B105422) phosphate (B84403) (GUP) in the preparation of flame-retardant particleboard. This document outlines the synthesis of GUP, its application in particleboard manufacturing, and the resulting improvements in fire resistance and mechanical properties.

Introduction

Guanylurea phosphate (GUP) is a nitrogen-phosphorus-containing compound that has demonstrated significant efficacy as a flame retardant for lignocellulosic materials such as wood. When incorporated into particleboard, GUP, often in synergy with other compounds like boric acid (BA) and melamine (B1676169) urea (B33335) formaldehyde (B43269) (MUF) resin, enhances the fire resistance by promoting char formation, diluting flammable gases, and interrupting the combustion cycle. These notes are intended to provide researchers with the necessary information to replicate and build upon existing studies in this field.

Experimental Protocols

Laboratory-Scale Synthesis of Guanylurea Phosphate (GUP)

This protocol describes a laboratory-scale method for synthesizing guanylurea phosphate from dicyandiamide (B1669379) and phosphoric acid.[1][2]

Materials:

• Dicyandiamide

• Phosphoric acid (85%)

• Purified water

• Ethanol (for rinsing)

• Reaction vessel with stirrer and temperature control

• Dropping funnel

• Filtration apparatus

• Drying oven

Procedure:

• Prepare a solution of dicyandiamide in purified water. The mass ratio of dicyandiamide to water can range from 1:2 to 1:4.

• Heat the mixture to 80-100°C with continuous stirring until the dicyandiamide is completely dissolved.

• Slowly add phosphoric acid dropwise to the heated solution. The molar ratio of dicyandiamide to phosphoric acid should be maintained between 0.8:1 and 1.3:1.

• After the addition of phosphoric acid is complete, maintain the reaction temperature for a period of time (e.g., 8 hours) to ensure the reaction goes to completion.

• Cool the reaction mixture to below 20°C to induce crystallization of guanylurea phosphate.

• Separate the crystals by filtration.

• Rinse the collected crystals with ethanol.

• Dry the purified guanylurea phosphate in an oven at a controlled temperature.

Preparation of Flame-Retardant Particleboard

This protocol outlines the manufacturing process for flame-retardant particleboard using GUP. The flame retardant can be incorporated either by treating the wood particles directly or by mixing it with the adhesive resin.[3][4]

Materials:

• Wood particles (dried to a specific moisture content)

• Guanylurea phosphate (GUP)

• Boric acid (BA)

• Melamine urea formaldehyde (MUF) resin

• Hardener (e.g., ammonium (B1175870) chloride)

• Blender/mixer

• Forming box

• Hot press

Procedure:

• Flame Retardant Preparation: Prepare a mixture of guanylurea phosphate and boric acid. The ratio of GUP to BA can be varied to optimize performance.

• Application of Flame Retardant:

  • Method A: Particle Treatment: Prepare an aqueous solution of the GUP/BA mixture and spray it evenly onto the wood particles in a blender. The treated particles are then dried to the desired moisture content.

  • Method B: Adhesive Mixing: Mix the powdered GUP/BA flame retardant directly into the melamine urea formaldehyde (MUF) resin.

• Resin Application: Add the MUF resin (with or without the flame retardant, depending on the method chosen) and a hardener to the wood particles in a blender. Ensure even distribution of the resin over the particles.

• Mat Formation: Transfer the resinated wood particles into a forming box to create a uniform mat.

• Hot Pressing: Place the mat in a hot press. The pressing parameters (temperature, pressure, and time) are critical for the final board properties and should be carefully controlled. Typical parameters may include a temperature of 175°C, a pressure of 20 kg/cm ², and a pressing time of 10 minutes.

• Conditioning: After pressing, the boards should be conditioned at a controlled temperature and humidity (e.g., 20°C and 65% relative humidity) to reach a stable moisture content.

Data Presentation

The following tables summarize the quantitative data on the flame retardant and mechanical properties of particleboard treated with guanylurea phosphate-based formulations.

Table 1: Cone Calorimetry Data for Wood Treated with GUP and GUP/Boric Acid

Treatment	Time to Ignition (s)	Peak Heat Release Rate (kW/m²)	Total Heat Release (MJ/m²)	Total Mass Loss (%)
Untreated Wood	-	-	12.5	83.6
GUP Treated	-	-	6.4	78.2
GUP + Boric Acid	-	-	-	-

Note: Specific values for time to ignition and peak heat release rate for GUP and GUP + Boric Acid treated wood were not consistently available in the searched literature to create a comprehensive comparative table. However, studies consistently show a reduction in these parameters with treatment.

Table 2: Mechanical and Physical Properties of Flame-Retardant Particleboard

Property	Standard	Untreated Particleboard	GUP/BA Treated Particleboard
Modulus of Rupture (MOR)	IS: 3087	-	-
Modulus of Elasticity (MOE)	IS: 3087	-	-
Internal Bond Strength (IB)	IS: 3087	-	-
Water Absorption	IS: 3087	-	-

Note: While the referenced literature indicates that these properties were evaluated according to Indian Standard 3087, specific comparative values were not provided in a format suitable for a detailed table.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of GUP and preparation and testing of flame-retardant particleboard.

Proposed Flame-Retardant Mechanism

Caption: Synergistic flame-retardant mechanism of GUP and Boric Acid in wood.

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemical mechanism of fire retardance of boric acid on wood | PDF [slideshare.net]

Guanylurea Phosphate: A Versatile Additive for Advanced Polymer Formulations

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Guanylurea (B105422) phosphate (B84403) (GUP) is a versatile, nitrogen- and phosphorus-containing compound that has garnered significant interest as a functional additive in a variety of polymer formulations. Its utility stems from its efficacy as a non-halogenated flame retardant, its potential as a monomer for the synthesis of antimicrobial polymers, and its prospective role as a curing agent for epoxy resins. This document provides detailed application notes and experimental protocols for the use of guanylurea phosphate in these contexts, intended to guide researchers and professionals in the fields of materials science and drug development.

Guanylurea Phosphate as a Flame Retardant Additive

Guanylurea phosphate is an effective intumescent flame retardant, promoting the formation of a protective char layer upon heating, which insulates the underlying material from the heat source and reduces the release of flammable gases.[1][2] It is often used in conjunction with synergistic agents like boric acid to enhance its flame-retardant properties and improve leach resistance.[3]

Applications in Polymer Formulations

GUP can be incorporated into various polymer matrices to enhance their fire resistance. Notable applications include:

• Wood and Particleboard: GUP, often mixed with boric acid and a melamine-urea-formaldehyde (B8673199) (MUF) resin, can be used to treat wood and particleboard, significantly improving their fire retardancy.[3]

• Polyurethane Foams: As a component in flame retardant systems, GUP can be added to polyurethane formulations to reduce their flammability.

• Coatings: GUP can be formulated into intumescent coatings that swell upon heating to form a protective char layer on the substrate.[3]

Quantitative Data on Flame Retardant Performance

The following tables summarize the flame-retardant performance of guanylurea phosphate in different polymer systems.

Table 1: Cone Calorimetry Data for Wood-Based Materials Treated with Guanylurea Phosphate

Material	Additive Formulation	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)	Time to Ignition (TTI) (s)
Untreated Plywood	None	~350	~70	~30
Plywood with GUP/MUF Varnish (12% GUP)	Guanylurea Phosphate in Melamine-Urea-Formaldehyde resin	Reduced by up to 40%	Reduced by up to 73.5%	Increased
Kenaf Particleboard	GUP, Boric Acid, Phosphoric Acid	Lower than untreated	Lower than untreated	Increased

Note: Data is compiled and extrapolated from various sources. Actual values may vary depending on the specific formulation and testing conditions.

Table 2: Flammability Data for Polyurethane Foams with Phosphorus-Nitrogen Flame Retardants (Proxy for GUP)

Polymer System	Flame Retardant Additive (% loading)	Limiting Oxygen Index (LOI) (%)	UL 94 Rating
Flexible Polyurethane Foam	None	~19	Fails
Flexible Polyurethane Foam	Reactive dihydroxy P-N compound (10%)	23.7	V-0

Note: This data is for a related phosphorus-nitrogen flame retardant and serves as a proxy for the expected performance of GUP. Specific testing with GUP is required for precise data.

Experimental Protocols

Materials:

• Guanylurea phosphate (GUP)

• Boric acid (BA)

• Melamine (B1676169) urea (B33335) formaldehyde (B43269) (MUF) resin

• Wood particles (e.g., Kenaf core)

• Hot press

Procedure:

• Prepare the flame-retardant chemical by mixing guanylurea phosphate and boric acid in a desired ratio (e.g., 2:1 by weight).

• Incorporate the GUP:BA mixture into the melamine urea formaldehyde resin to form the flame-retardant adhesive. The loading of the flame retardant can be varied (e.g., 10-20% by weight of the resin).

• Mix the flame-retardant adhesive thoroughly with the wood particles until a homogeneous mixture is obtained.

• Transfer the mixture to a mold and press it in a hot press at a temperature and pressure suitable for curing the MUF resin (e.g., 160-180 °C, 2-3 MPa).

• After curing, remove the particleboard from the press and allow it to cool.

• Condition the board at a standard temperature and humidity before testing.

Apparatus:

• Cone calorimeter (compliant with ASTM E1354 or ISO 5660)

Procedure:

• Prepare samples of the polymer formulation with and without guanylurea phosphate. The typical sample size is 100 mm x 100 mm with a thickness of up to 50 mm.

• Condition the samples at a controlled temperature and humidity (e.g., 23 °C and 50% RH) for at least 24 hours prior to testing.

• Calibrate the cone calorimeter according to the manufacturer's instructions.

• Set the heat flux to a desired level (e.g., 35 kW/m² or 50 kW/m²).

• Place the sample in the holder and position it under the conical heater.

• Start the test and record the time to ignition, heat release rate, total heat release, mass loss rate, and smoke production.

• Continue the test until flaming ceases or for a predetermined duration.

• Analyze the data to evaluate the flame-retardant properties of the polymer formulation.

Experimental Workflow for Flame Retardancy Testing

Caption: Workflow for preparing and testing the flame retardancy of polymers with GUP.

Guanylurea-Based Antimicrobial Polymers

A novel class of antimicrobial polymers has been developed with positively charged guanylurea backbones. These polymers, such as poly(guanylurea piperazine), have demonstrated excellent antimicrobial activity against a range of bacteria with high selectivity.[2][4] They function by disrupting the bacterial cell membrane integrity.

Synthesis of Poly(guanylurea piperazine)

The synthesis involves the reaction of piperazine (B1678402) with a monomer containing Boc-protected guanidine (B92328) groups.[4]

Quantitative Data on Antimicrobial Activity

Table 3: Minimum Inhibitory Concentration (MIC) of Poly(guanylurea)s

Polymer	Target Microorganism	MIC (µg/mL)
Poly(guanylurea piperazine)	E. coli	16 - 32
Poly(guanylurea piperazine)	S. aureus	8 - 16

Note: Data is estimated based on related studies. Specific MIC values may vary depending on the polymer's molecular weight and the bacterial strain.

Experimental Protocols

Materials:

• Piperazine

• Monomer with Boc-protected guanidine groups (e.g., 1,3-bis(tert-butoxycarbonyl)-2-methyl-2-thiopseudourea)

• Solvent (e.g., Dimethylformamide - DMF)

• Acid for deprotection (e.g., Trifluoroacetic acid - TFA)

Procedure:

• Polycondensation:

  • Dissolve equimolar amounts of piperazine and the Boc-protected guanidine monomer in DMF.

  • Heat the reaction mixture at a specific temperature (e.g., 80-100 °C) for a defined period (e.g., 24-48 hours) under an inert atmosphere (e.g., nitrogen).

  • Monitor the reaction progress by techniques such as GPC to determine the molecular weight of the polymer.

  • Once the desired molecular weight is achieved, cool the reaction mixture.

  • Precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., water or methanol).

  • Collect the polymer by filtration and dry under vacuum.

• Deprotection:

  • Dissolve the Boc-protected poly(guanylurea piperazine) in a suitable solvent (e.g., dichloromethane (B109758) - DCM).

  • Add an excess of trifluoroacetic acid (TFA) to the solution.

  • Stir the mixture at room temperature for several hours (e.g., 2-4 hours) to remove the Boc protecting groups.

  • Remove the solvent and excess TFA under reduced pressure.

  • Purify the final polymer by dialysis against deionized water to remove any remaining impurities.

  • Lyophilize the purified polymer to obtain the final product as a solid.

Materials:

• Poly(guanylurea piperazine)

• Bacterial strains (e.g., E. coli, S. aureus)

• Nutrient broth (e.g., Mueller-Hinton broth)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare a stock solution of the poly(guanylurea piperazine) in sterile water or a suitable solvent.

• Prepare a bacterial inoculum with a concentration of approximately 5 x 10^5 CFU/mL in nutrient broth.

• In a 96-well plate, perform a serial two-fold dilution of the polymer stock solution in nutrient broth.

• Add an equal volume of the bacterial inoculum to each well.

• Include a positive control (bacteria without polymer) and a negative control (broth without bacteria).

• Incubate the plate at 37 °C for 18-24 hours.

• The MIC is defined as the lowest concentration of the polymer that completely inhibits the visible growth of the bacteria. This can be determined visually or by measuring the optical density at 600 nm.

Signaling Pathway of Antimicrobial Action

Caption: Proposed mechanism of antimicrobial action for poly(guanylurea)s.

Guanylurea Phosphate as a Potential Curing Agent for Epoxy Resins

While not a conventional application, the chemical structure of guanylurea suggests it may act as a curing agent for epoxy resins. The amine and urea groups in guanylurea contain active hydrogen atoms that can potentially react with the epoxide rings of an epoxy resin, leading to cross-linking and curing. This application is still exploratory and requires further research.

Proposed Curing Mechanism

The active hydrogens on the primary and secondary amine groups of the guanylurea molecule can undergo a ring-opening addition reaction with the epoxy groups. The reaction would be similar to that of other amine-based curing agents.

Experimental Protocols

Materials:

• Guanylurea phosphate (GUP)

• Liquid epoxy resin (e.g., Diglycidyl ether of bisphenol A - DGEBA)

• Optional: Accelerator (e.g., a tertiary amine)

• Mold

• Oven

Procedure:

• Determine the desired stoichiometric ratio of GUP to epoxy resin. This can be calculated based on the amine hydrogen equivalent weight (AHEW) of GUP and the epoxy equivalent weight (EEW) of the resin.

• Preheat the epoxy resin to reduce its viscosity (e.g., 60-80 °C).

• Disperse the guanylurea phosphate powder into the preheated epoxy resin with vigorous stirring until a homogeneous mixture is obtained. An accelerator may be added at this stage if desired.

• Pour the mixture into a preheated mold.

• Cure the mixture in an oven at an elevated temperature (e.g., 120-150 °C) for a specified period (e.g., 1-3 hours). The optimal curing schedule will need to be determined experimentally.

• After curing, allow the resin to cool slowly to room temperature to avoid internal stresses.

• Characterize the cured epoxy for its mechanical and thermal properties (e.g., tensile strength, glass transition temperature).

Logical Relationship for Epoxy Curing

Caption: Proposed logical steps for curing epoxy resin with GUP.

Disclaimer

The information provided in these application notes and protocols is intended for guidance and informational purposes only. Researchers and professionals should conduct their own experiments and safety assessments before implementing any of the described procedures. The quantitative data presented are illustrative and may not be representative of all experimental conditions.

References

• 1. Piperazine based antimicrobial polymers: a review - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00341K [pubs.rsc.org]
• 2. Synthesis of Antimicrobial Poly(guanylurea)s - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Growth of Guanylurea Phosphate Crystals

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and crystallization of guanylurea (B105422) phosphate (B84403) (GUP). The methodologies outlined are based on established chemical principles and published experimental procedures, intended to guide researchers in obtaining high-quality GUP crystals for various applications, including crystal engineering and pharmaceutical development.[1][2]

Synthesis of Guanylurea Phosphate

The primary and most industrially relevant method for synthesizing guanylurea phosphate involves the reaction of dicyandiamide (B1669379) with phosphoric acid in an aqueous solution.[1][3] This method is favored for its simplicity, mild reaction conditions, high yield, and the high purity of the resulting product.[3] An alternative route is the direct phosphorylation of guanylurea at elevated temperatures.[1]

Synthesis Protocol: Dicyandiamide and Phosphoric Acid Method

This protocol is adapted from a patented industrial method.[3]

Materials:

• Dicyandiamide

• Phosphoric Acid (aqueous solution)

• Purified Water

• Reactor with stirring and temperature control

• Filtration apparatus

• Centrifuge

• Drying oven

Procedure:

• Charging the Reactor: In a clean reactor, combine dicyandiamide and purified water. The mass ratio of dicyandiamide to water should be between 1:2 and 1:4.[3] For production scale, centrifugal mother liquor from previous batches can be used in place of purified water to improve yield and reduce waste.[1][3]

• Dissolution: Stir the mixture and slowly heat the system to a temperature between 80°C and 100°C until the dicyandiamide is completely dissolved.[3]

• Filtration: Filter the hot solution to remove any insoluble impurities.

• Reaction: Slowly add the phosphoric acid solution dropwise into the filtered, heated dicyandiamide solution. The rate of addition should be controlled between 100-150 L/h for large-scale operations.[3]

• Incubation: Once the phosphoric acid addition is complete, maintain the reaction mixture at 100°C for a period of 8 hours to ensure the reaction goes to completion.[3]

• Crystallization (Cooling): After the incubation period, cool the system to below 20°C to induce crystallization of guanylurea phosphate.[3] Slower cooling rates generally favor the formation of larger, higher-quality crystals.[4][5]

• Isolation: Separate the crystals from the mother liquor via centrifugation.[3]

• Washing: The isolated crystals can be washed with a solvent like ethanol (B145695) to remove residual impurities.[3]

• Drying: Dry the purified crystals in an oven at an appropriate temperature to remove any remaining solvent.

• Packaging: Store the final product in a sealed container.

Data Presentation: Synthesis Parameters

Parameter	Value	Reference
Reactants	Dicyandiamide, Phosphoric Acid	[1][3]
Solvent	Purified Water / Recycled Mother Liquor	[1][3]
Dicyandiamide:Water Ratio	1 : (2 to 4) by mass	[3]
Initial Heating Temp.	80 - 100 °C	[3]
Phosphoric Acid Addition Rate	100 - 150 L/h (industrial scale)	[3]
Reaction Temperature	100 °C	[3]
Reaction Time	8 hours	[3]
Crystallization Temp.	< 20 °C	[3]
Reported Yield	84.9%	[3]
Reported Purity	99.5%	[3]

Crystal Growth Techniques

High-quality single crystals are often required for analytical techniques like X-ray crystallography. The following are general but effective methods for growing larger crystals of guanylurea phosphate from the synthesized powder.

Slow Cooling Crystallization

This technique relies on the principle that the solubility of most compounds decreases as the temperature of the solution is lowered.[6] By slowly reducing the temperature, a state of supersaturation is achieved, leading to controlled crystal growth.

Protocol:

• Prepare a Saturated Solution: Prepare a saturated solution of guanylurea phosphate in a suitable solvent (e.g., purified water) at an elevated temperature (e.g., close to the solvent's boiling point, but below the decomposition temperature of GUP).[6] Ensure all the solute has dissolved.

• Hot Filtration: Filter the hot solution to remove any dust or undissolved particles which could act as unwanted nucleation sites.

• Insulation: Transfer the hot, clear solution into a clean crystallization dish or beaker. Place the container in an insulated environment, such as a Dewar flask filled with hot water, to ensure the cooling process is very slow.[6]

• Crystal Formation: Allow the setup to cool to room temperature over a period of several hours to days. Avoid any vibrations or disturbances during this period.[6]

• Harvesting: Once well-formed crystals are observed, carefully decant the mother liquor and dry the crystals.

Slow Evaporation Crystallization

This is one of the simplest and most common methods for growing single crystals at a constant temperature.[6][7]

Protocol:

• Prepare a Saturated Solution: Dissolve the guanylurea phosphate powder in a suitable solvent (e.g., purified water) at room temperature to create a nearly saturated solution.[8][9]

• Filtration: Filter the solution into a clean crystallization vessel with a wide surface area to facilitate evaporation.[6]

• Cover the Vessel: Cover the vessel in a way that allows for slow solvent evaporation. A common method is to cover the beaker with paraffin (B1166041) film or aluminum foil and poke a few small holes in it.[6][8]

• Incubation: Place the vessel in a location free from vibrations and temperature fluctuations, such as a dark cabinet.[7]

• Monitoring: Monitor the vessel over several days to weeks. As the solvent evaporates, the solution will become supersaturated, and crystals will begin to form.

• Harvesting: Once crystals of a suitable size have grown, they can be carefully removed from the solution.

Visualized Workflows

Synthesis and Cooling Crystallization Workflow

Caption: Workflow for GUP synthesis and subsequent cooling crystallization.

Slow Evaporation Logic Diagram

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. Guanylurea | SIELC Technologies [sielc.com]
• 3. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 4. quora.com [quora.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Growing Crystals [web.mit.edu]
• 7. youtube.com [youtube.com]
• 8. Crystal Growing Guide [www1.udel.edu]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of Guanylurea Phosphate in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guanylurea (B105422) phosphate (B84403), a salt of the guanylurea cation and a phosphate anion, is a compound of interest due to its use in various industrial and agricultural applications. Its presence in the environment, primarily as the dissociated guanylurea cation, is a subject of monitoring due to its potential persistence and mobility in aqueous systems. Guanylurea is also a known transformation product of the widely used antidiabetic drug, metformin (B114582).[1][2] This document provides detailed analytical methods for the detection and quantification of guanylurea phosphate (analyzed as guanylurea) in environmental matrices such as water, soil, and sediment. The protocols are designed to be robust and reproducible for environmental monitoring and research purposes.

Analytical Methods Overview

The primary analytical techniques for the determination of guanylurea in environmental samples are High-Performance Liquid Chromatography (HPLC) coupled with various detectors and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). LC-MS/MS offers superior sensitivity and selectivity, making it the preferred method for trace-level quantification.

Application Note 1: Analysis of Guanylurea in Water Samples by HPLC-UV

1. Scope

This method is suitable for the screening and quantification of guanylurea in aqueous samples with relatively low matrix complexity, such as groundwater and surface water, at parts-per-billion (ppb) levels.

2. Principle

Guanylurea is separated from other matrix components using a mixed-mode stationary phase column and detected by its absorbance in the ultraviolet (UV) region.

3. Instrumentation and Reagents

• HPLC system with a UV detector

• Primesep 100 mixed-mode stationary phase column (4.6 x 150 mm, 5 µm) or equivalent[3]

• Acetonitrile (B52724) (MeCN), HPLC grade

• Sulfuric acid (H₂SO₄), analytical grade

• Deionized water (18.2 MΩ·cm)

• Guanylurea phosphate standard

• Syringe filters (0.45 µm)

4. Experimental Protocol

Sample Preparation:

• Collect water samples in clean glass or polypropylene (B1209903) bottles.

• Filter the water sample through a 0.45 µm syringe filter to remove particulate matter.

• If necessary, adjust the pH of the sample with sulfuric acid to match the mobile phase conditions.

Chromatographic Conditions:

Parameter	Condition
Column	Primesep 100, 4.6 x 150 mm, 5 µm[3]
Mobile Phase	5% Acetonitrile / 95% Water with 0.1% H₂SO₄[3]
Flow Rate	1.0 mL/min[3]
Injection Volume	1 µL[3]
Detection	UV at 200 nm[3]
Column Temperature	Ambient

Calibration:

Prepare a series of standard solutions of guanylurea phosphate in deionized water. Construct a calibration curve by plotting the peak area against the concentration of the standards.

5. Quantitative Data Summary

Parameter	Value	Reference
Limit of Detection (LOD)	5 ppb	[3]

Note: LOD can vary between laboratories and instrumentation.

Application Note 2: High-Sensitivity Analysis of Guanylurea in Environmental Waters by LC-MS/MS

1. Scope

This method provides a highly sensitive and selective approach for the quantification of guanylurea in various water matrices, including wastewater, surface water, and groundwater, at nanogram-per-liter (ng/L) levels.

2. Principle

Guanylurea is extracted from the water sample using Solid Phase Extraction (SPE), followed by separation and detection using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in Multiple Reaction Monitoring (MRM) mode.

3. Instrumentation and Reagents

• LC-MS/MS system with an electrospray ionization (ESI) source

• Reversed-phase C18 or mixed-mode HPLC column

• SPE cartridges (e.g., Oasis HLB)

• Acetonitrile (MeCN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid, LC-MS grade

• Ammonium formate

• Deionized water (18.2 MΩ·cm)

• Guanylurea phosphate standard

• Isotopically labeled internal standard (optional, for improved accuracy)

4. Experimental Protocol

Sample Preparation (Solid Phase Extraction):

• Condition an Oasis HLB SPE cartridge with 5 mL of methanol, followed by 5 mL of deionized water.

• Load 100-500 mL of the filtered water sample onto the cartridge at a flow rate of approximately 5-10 mL/min.

• Wash the cartridge with 5 mL of deionized water to remove interfering salts.

• Dry the cartridge under vacuum for 10-20 minutes.

• Elute the analyte with 5-10 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase.

LC-MS/MS Conditions:

Parameter	Condition
Column	C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation (e.g., start with low %B, ramp up)
Flow Rate	0.3 mL/min
Injection Volume	5-10 µL
Ionization Mode	ESI Positive
MRM Transitions	Precursor Ion (m/z) → Product Ion (m/z) (specific to guanylurea)

Note: Specific MRM transitions and collision energies should be optimized for the instrument in use.

5. Quantitative Data Summary

Matrix	LOD	LOQ	Reference
Distilled Water	3.9 ng/L	-	[1]
Influent Wastewater	7.8 ng/L	-	[1]
Effluent Wastewater	5.1 ng/L	9.8 ng/L	[1]
Surface Water	-	1.0 ng/L

Application Note 3: Analysis of Guanylurea in Soil and Sediment by LC-MS/MS

1. Scope

This application note describes a method for the extraction and quantification of guanylurea from complex solid matrices like soil and sediment using Accelerated Solvent Extraction (ASE) or a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol, followed by LC-MS/MS analysis.

2. Principle

Guanylurea is extracted from the solid matrix using a polar solvent under elevated temperature and pressure (ASE) or by a salting-out assisted liquid-liquid extraction (QuEChERS). The extract is then cleaned up and analyzed by LC-MS/MS.

3. Instrumentation and Reagents

• LC-MS/MS system with an ESI source

• Accelerated Solvent Extractor (ASE) or centrifuge and vortex mixer for QuEChERS

• Acetonitrile (MeCN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, analytical grade

• Ammonium acetate

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Deionized water (18.2 MΩ·cm)

• Guanylurea phosphate standard

4. Experimental Protocols

Protocol 4.1: Accelerated Solvent Extraction (ASE) for Soil and Sediment

• Mix the homogenized soil or sediment sample with a drying agent like diatomaceous earth.

• Pack the mixture into an ASE cell.

• Perform the extraction with a polar solvent mixture (e.g., water/methanol) at an elevated temperature (e.g., 100 °C) and pressure (e.g., 1500 psi).[4][5]

• Collect the extract and concentrate it using a rotary evaporator or nitrogen stream.

• Perform a clean-up step using SPE if necessary.

• Reconstitute the final extract in the initial mobile phase for LC-MS/MS analysis.

Protocol 4.2: Modified QuEChERS for Soil and Sediment

• Weigh 10 g of the homogenized soil or sediment sample into a 50 mL centrifuge tube.

• Add 10 mL of water (if the sample is dry) and vortex to hydrate.

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.[6]

• Add a salt mixture (e.g., 4 g MgSO₄ and 1 g NaCl) and shake immediately for 1 minute.[6]

• Centrifuge at >3000 rcf for 5 minutes.

• Take an aliquot of the upper acetonitrile layer and transfer it to a dispersive SPE (d-SPE) tube containing PSA and C18 sorbents for clean-up.

• Vortex for 30 seconds and centrifuge.

• Filter the supernatant and it is ready for LC-MS/MS analysis.

5. Quantitative Data Summary

Matrix	Method	Recovery	RSD	LOQ	Reference
Soil	LC-MS/MS	54.9% - 71.7%	4.7%	30 ng/g	[7]
Sediment	QuEChERS-GC/MS	48% - 115%	<16%	-	[4]

Note: Recovery and precision data are for metformin and other pesticides in soil/sediment and serve as an estimation for the expected performance for guanylurea.

Visualizations

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. HPLC Method for Separation of Guanylurea and Metformin on Primesep 100 Column | SIELC Technologies [sielc.com]
• 3. ukm.my [ukm.my]
• 4. Accelerated solvent extraction (ASE) of environmental organic compounds in soils using a modified supercritical fluid extractor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. unitedchem.com [unitedchem.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Guanylurea Phosphate

Introduction

Guanylurea (B105422) phosphate (B84403) is a chemical compound with applications as a flame retardant, a slow-release fertilizer, and an intermediate in chemical synthesis.[1][2][3][4] It is a salt formed between the guanylurea cation and a phosphate anion.[1] The primary and most common industrial method for synthesizing guanylurea phosphate involves the reaction of dicyandiamide (B1669379) with phosphoric acid in an aqueous solution.[1][5] This process is favored for its simplicity, mild reaction conditions, and high yield.[1] This document provides a detailed protocol for the synthesis of guanylurea phosphate in a research laboratory setting.

Chemical and Physical Properties

The following table summarizes the key quantitative data for guanylurea phosphate.

Property	Value	Citations
CAS Number	17675-60-4	[2][6]
Molecular Formula	C₂H₉N₄O₅P	[7]
Molecular Weight	200.09 g/mol	[7]
Appearance	White crystalline solid	[2][6][8]
Melting Point	178 - 182 °C (352.4 - 359.6 °F)	[6][7]
Water Solubility	91.6 g/L at 20°C	[7]
Purity (Typical)	Min. 98.0%	[9]

Experimental Protocol: Synthesis of Guanylurea Phosphate

This protocol is based on the method described in patent CN107721883A, which details the synthesis from dicyandiamide and phosphoric acid.[5]

1. Materials and Equipment

• Reagents:

  • Dicyandiamide (CAS: 461-58-5)

  • Phosphoric acid (85% aqueous solution, CAS: 7664-38-2)

  • Purified (deionized or distilled) water

• Equipment:

  • Three-neck round-bottom flask

  • Heating mantle with magnetic stirrer and stir bar

  • Thermometer or temperature probe

  • Dropping funnel

  • Condenser

  • Buchner funnel and filter flask

  • Filter paper

  • Beakers and graduated cylinders

  • Drying oven

  • Standard laboratory personal protective equipment (PPE): safety goggles, lab coat, and gloves.[6]

2. Safety Precautions

• Handle all chemicals in a well-ventilated area or a chemical fume hood.[8]

• Wear appropriate personal protective equipment (PPE), including safety glasses with side shields, a lab coat, and chemical-resistant gloves.[6]

• Phosphoric acid is corrosive; avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water for at least 15 minutes and seek medical attention.[8]

• Avoid inhalation of dust when handling solid dicyandiamide and the final product.[8]

• Guanylurea phosphate may cause skin and eye irritation.[10]

3. Step-by-Step Procedure

• Reactant Preparation: In a three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and condenser, add dicyandiamide and purified water in a mass ratio of 1:3 (e.g., 84g dicyandiamide to 252g water).[5]

• Dissolution: Begin stirring the mixture and gently heat the flask using a heating mantle to a temperature between 80-100°C. Continue heating and stirring until the dicyandiamide is completely dissolved.[5]

• Reaction: Once the dicyandiamide is fully dissolved, slowly add 85% phosphoric acid dropwise into the solution using a dropping funnel. The molar ratio of dicyandiamide to phosphoric acid should be approximately 1:1.

• Incubation: After the addition of phosphoric acid is complete, maintain the reaction mixture at the same temperature (80-100°C) and continue stirring for a period of time to ensure the reaction goes to completion.[5]

• Crystallization: After the incubation period, turn off the heat and allow the solution to cool down slowly to room temperature. As the solution cools, white crystals of guanylurea phosphate will precipitate. For enhanced crystallization, the flask can be placed in an ice bath.[5]

• Isolation: Isolate the crystalline product by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold purified water to remove any unreacted starting materials.[5]

• Drying: Transfer the filtered crystals to a watch glass or drying dish and place them in a drying oven set at a moderate temperature (e.g., 60-80°C) until a constant weight is achieved.[5]

• Packaging: Once completely dry, the final guanylurea phosphate product can be weighed and stored in a well-sealed container in a cool, dry place.[5][8]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the synthesis of guanylurea phosphate.

Caption: Workflow for the synthesis of guanylurea phosphate.

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. jnfuturechemical.com [jnfuturechemical.com]
• 3. Guanylurea phosphate | 17675-60-4 [chemicalbook.com]
• 4. Guanylurea | SIELC Technologies [sielc.com]
• 5. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 6. fishersci.com [fishersci.com]
• 7. nbinno.com [nbinno.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. labproinc.com [labproinc.com]
• 10. hpc-standards.com [hpc-standards.com]

Application of Guanylurea Phosphate in the Flame-Retardant Treatment of Cotton Fabrics

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Guanylurea (B105422) phosphate (B84403) (GUP) is a phosphorus- and nitrogen-containing compound that has demonstrated significant efficacy as a flame retardant for cellulosic materials such as cotton. Its mode of action is primarily in the condensed phase, where it promotes the dehydration of cellulose (B213188) at lower temperatures, leading to the formation of a protective char layer. This char layer insulates the underlying fabric from the heat source and reduces the release of flammable volatile compounds, thereby inhibiting combustion. The synthesis of GUP is relatively straightforward, typically involving the reaction of dicyandiamide (B1669379) with phosphoric acid. This document provides detailed application notes and experimental protocols for the synthesis of GUP and its application to cotton fabrics for flame retardant finishing.

Data Presentation

The following tables summarize the expected quantitative data for cotton fabrics treated with guanylurea phosphate and similar phosphorus-nitrogen flame retardants.

Table 1: Flame Retardancy Properties of Treated Cotton Fabrics

Treatment	Add-on (%)	Limiting Oxygen Index (LOI) (%)	Char Length (cm)	Afterflame Time (s)	Afterglow Time (s)
Untreated Cotton	0	18.0 - 20.0	Burns completely	> 60	> 60
Guanylurea Phosphate (15%)	~15	28.0 - 32.0	8.0 - 12.0	0	< 5
Guanylurea Phosphate (25%)	~25	35.0 - 40.0	5.0 - 8.0	0	0
Reference: Phosphoguanidine/ATMP/Alginate	-	-	14.0	-	-

Note: Data for Guanylurea Phosphate is estimated based on the performance of similar phosphorus-nitrogen flame retardants. The reference data is from a study on a related compound to provide a benchmark.[1]

Table 2: Thermal Decomposition Characteristics of Treated Cotton Fabrics (TGA)

Treatment	Onset Decomposition Temp (°C)	Temp at Max Decomposition Rate (°C)	Char Residue at 600 °C (%)
Untreated Cotton	~320	~360	< 10
Guanylurea Phosphate Treated	~280	~310	30 - 40
Reference: Guanidine Phosphate on PET/Cotton	~263.5 (O2), ~311.1 (N2)	-	~20 (O2), ~35 (N2)

Note: Data for Guanylurea Phosphate is extrapolated from the known mechanism of condensed phase retardants. The reference data is for a similar compound on a polyester/cotton blend.[2]

Experimental Protocols

Protocol 1: Synthesis of Guanylurea Phosphate

This protocol describes the synthesis of guanylurea phosphate from dicyandiamide and phosphoric acid.[3][4]

Materials:

• Dicyandiamide

• Phosphoric acid (85%)

• Deionized water

• Ethanol (B145695)

• Reactor with stirrer, heating mantle, and condenser

• Filtration apparatus

• Drying oven

Procedure:

• In a reactor, add dicyandiamide and deionized water in a mass ratio of 1:3.

• Stir the mixture and heat to 90-100°C until the dicyandiamide is completely dissolved.

• Slowly add phosphoric acid (85%) to the solution. The molar ratio of dicyandiamide to phosphoric acid should be approximately 1:1.

• Maintain the reaction temperature at 95-105°C and continue stirring for 3-4 hours.

• After the reaction is complete, cool the solution to room temperature to allow for crystallization.

• Filter the crystalline product and wash with ethanol to remove any unreacted starting materials.

• Dry the purified guanylurea phosphate in an oven at 80°C for 4-6 hours.

Protocol 2: Application of Guanylurea Phosphate to Cotton Fabric

This protocol outlines the "pad-dry-cure" method for treating cotton fabric with guanylurea phosphate.

Materials:

• Scoured and bleached 100% cotton fabric

• Guanylurea phosphate

• Deionized water

• Urea (B33335) (optional, as a swelling agent and nitrogen synergist)

• Padding machine

• Drying oven

• Curing oven

Procedure:

• Prepare a treatment solution by dissolving guanylurea phosphate in deionized water to the desired concentration (e.g., 15% w/v). If using, add urea to the solution (e.g., 5% w/v).

• Submerge the cotton fabric in the treatment solution and pass it through a padding machine to ensure even uptake and to achieve a specific wet pick-up (e.g., 80-100%).

• Dry the treated fabric in an oven at 100-110°C for 3-5 minutes.

• Cure the dried fabric in a curing oven at 160-180°C for 2-4 minutes.

• After curing, thoroughly rinse the fabric with warm and cold water to remove any unreacted chemicals.

• Dry the rinsed fabric at 100-110°C.

• Condition the treated fabric at standard atmospheric conditions (20 ± 2 °C and 65 ± 5% relative humidity) for at least 24 hours before testing.

Protocol 3: Evaluation of Flame Retardancy

1. Limiting Oxygen Index (LOI):

• Determine the LOI according to ASTM D2863. The LOI is the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion.

2. Vertical Flame Test:

• Conduct the vertical flame test according to ASTM D6413.

• Measure the char length, afterflame time, and afterglow time.

3. Thermogravimetric Analysis (TGA):

• Perform TGA on both untreated and treated cotton samples using a thermogravimetric analyzer.

• Heat the samples from room temperature to 600°C at a heating rate of 10°C/min under a nitrogen atmosphere.

• Analyze the onset decomposition temperature, the temperature of maximum decomposition rate, and the percentage of char residue at 600°C.

Visualizations

Caption: Synthesis of Guanylurea Phosphate.

References

• 1. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 2. Making sure you're not a bot! [openjournals.ugent.be]
• 3. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing the Fire Retardancy of Materials Treated with Guanylurea Phosphate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup and protocols for evaluating the fire retardancy of materials treated with guanylurea (B105422) phosphate (B84403) (GUP). Guanylurea phosphate is a halogen-free, phosphorus-nitrogen-based flame retardant that has shown efficacy in various materials such as wood, textiles, and polymers.[1] Its mechanism of action involves both condensed-phase and gas-phase activity. In the condensed phase, the phosphate component promotes char formation, creating an insulating layer that hinders heat transfer and the release of flammable volatiles.[2] In the gas phase, the nitrogen components can release non-combustible gases, diluting the flammable gas mixture and reducing oxygen concentration.[2]

This document outlines the standard testing methodologies, including Cone Calorimetry, UL-94 Vertical Flame Test, Limiting Oxygen Index (LOI), and Thermogravimetric Analysis (TGA), to quantify the performance of GUP-treated materials.

Data Presentation

The following tables summarize typical quantitative data obtained from fire retardancy testing of materials treated with guanylurea phosphate (GUP) or GUP-containing formulations. It is important to note that the performance of the fire retardant is highly dependent on the substrate material, the concentration of GUP, and the presence of other synergistic compounds.

Table 1: Cone Calorimetry Data for Wood Treated with Guanylurea Phosphate (GUP)

Material	Time to Ignition (TTI) (s)	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)	Mass Loss Rate (MLR) (g/s)
Untreated Wood	25	250	80	0.25
Wood + GUP	35	150	60	0.18

Note: Data is illustrative and based on typical results. Actual values may vary based on wood species and treatment specifics.

Table 2: UL-94 and Limiting Oxygen Index (LOI) Data for Polymers and Textiles

Material	Treatment	UL-94 V Rating	Limiting Oxygen Index (LOI) (%)
Polypropylene (PP)	Untreated	No Rating	18
PP + GUP Formulation	-	V-0	28
Cotton Fabric	Untreated	No Rating	18
Cotton Fabric + GUP Formulation	-	Pass	27

Note: Data for GUP formulations are representative of expected performance. A "Pass" in UL-94 for textiles indicates the material self-extinguishes. An LOI value greater than 21% indicates that the material is self-extinguishing in ambient air.[3]

Table 3: Thermogravimetric Analysis (TGA) Data

Material	Onset of Decomposition (°C)	Temperature at Max Weight Loss (°C)	Char Yield at 600°C (%)
Untreated Polymer	350	420	< 5
Polymer + GUP	300	380 & 550 (multi-step)	> 20

Note: GUP typically lowers the initial decomposition temperature but significantly increases the final char yield, indicating its action in the condensed phase.

Experimental Protocols

Material Treatment Protocol (Example for Wood)

This protocol describes a common method for impregnating wood samples with a GUP solution.

Apparatus:

• Vacuum-pressure impregnation vessel

• Vacuum pump

• Pressure source

• Drying oven

• Beakers and stirring equipment

Reagents:

• Guanylurea phosphate (GUP)

• Deionized water

Procedure:

• Solution Preparation: Prepare an aqueous solution of GUP at the desired concentration (e.g., 10-20% by weight). Stir until the GUP is fully dissolved.

• Sample Preparation: Cut wood samples to the required dimensions for the specific fire tests. Dry the samples in an oven at 103°C to a constant weight and record the initial dry weight.

• Impregnation:

  • Place the wood samples in the impregnation vessel.

  • Apply a vacuum of approximately -0.8 bar for 30 minutes to remove air from the wood structure.

  • Introduce the GUP solution into the vessel while maintaining the vacuum until the samples are fully submerged.

  • Release the vacuum and apply a pressure of 8-10 bar for 2 hours to force the solution into the wood.

• Drying and Curing:

  • Remove the samples from the vessel and wipe off any excess solution.

  • Weigh the wet samples to determine the uptake of the fire retardant solution.

  • Air-dry the samples for 24 hours, followed by oven-drying at a temperature that will not degrade the GUP (e.g., 60-80°C) until a constant weight is achieved.

• Conditioning: Before testing, condition the treated and untreated (control) samples at a standard atmosphere (e.g., 23°C and 50% relative humidity) until they reach a constant weight.

Cone Calorimetry (ASTM E1354 / ISO 5660)

This test measures the heat release rate, smoke production, and mass loss of a sample upon exposure to a specific heat flux.[4][5]

Apparatus:

• Cone calorimeter

• Sample holder (100mm x 100mm)

• Spark igniter

• Load cell

• Exhaust system with gas analysis

Procedure:

• Calibration: Perform daily calibration of the cone calorimeter using a methane (B114726) burner.

• Sample Preparation:

  • Wrap the conditioned sample (100mm x 100mm, up to 50mm thick) in aluminum foil, leaving the top surface exposed.

  • Place the wrapped sample in the holder.

• Test Execution:

  • Set the desired heat flux (e.g., 35 kW/m² or 50 kW/m²).[4]

  • Place the sample holder on the load cell under the conical heater.

  • Start the data acquisition system.

  • Activate the spark igniter to ignite the gases evolved from the sample's surface.

  • The test continues until flaming ceases or for a predetermined duration.

• Data Collection: Record the following parameters:

  • Time to ignition (TTI)

  • Heat release rate (HRR) over time

  • Peak heat release rate (pHRR)

  • Total heat release (THR)

  • Mass loss and mass loss rate (MLR)

  • Smoke production rate and total smoke production

UL-94 Vertical Flame Test

This test assesses the self-extinguishing properties of a vertically oriented sample after the application of a small flame.[6][7]

Apparatus:

• UL-94 test chamber

• Bunsen burner with a 20mm blue flame

• Specimen holder

• Timer

• Surgical cotton

Procedure:

• Sample Preparation: Prepare rectangular bar specimens (typically 125mm x 13mm) of the material.

• Test Setup:

  • Mount the specimen vertically in the holder.

  • Place a layer of dry surgical cotton on the chamber floor, 300mm below the specimen.

• Flame Application:

  • Apply the flame to the center of the bottom edge of the specimen for 10 seconds.[7]

  • Remove the flame and record the afterflame time (t1).

  • Immediately after the flame extinguishes, re-apply the flame for another 10 seconds.[7]

  • Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).

• Observations: Note whether any flaming drips ignite the cotton below.

• Classification: Classify the material as V-0, V-1, or V-2 based on the afterflame times, afterglow time, and whether flaming drips ignite the cotton, according to the criteria in the UL-94 standard.[8]

Limiting Oxygen Index (LOI) (ASTM D2863 / ISO 4589)

The LOI test determines the minimum concentration of oxygen in a flowing oxygen/nitrogen mixture required to support flaming combustion of a material.[3][9]

Apparatus:

• LOI apparatus with a vertical glass column

• Specimen holder

• Gas flow meters for oxygen and nitrogen

• Ignition source (e.g., propane (B168953) torch)

Procedure:

• Sample Preparation: Prepare specimens according to the standard, typically in the form of small bars or sheets.[9]

• Test Execution:

  • Mount the specimen vertically in the holder inside the glass column.

  • Introduce a mixture of oxygen and nitrogen into the column at a specified flow rate. Start with an oxygen concentration estimated to be above the LOI of the material.

  • Ignite the top of the specimen and observe its burning behavior.

  • Systematically decrease the oxygen concentration in subsequent tests until the flame is no longer sustained for a specified duration or burns a specified length of the sample.

  • The LOI is the minimum oxygen concentration, expressed as a percentage, at which the material just supports combustion.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to assess the thermal stability of the material and the effect of the fire retardant on its decomposition.[10][11]

Apparatus:

• Thermogravimetric analyzer with a microbalance

• Sample pans (e.g., alumina (B75360) or platinum)

• Gas flow control for inert (e.g., nitrogen) or oxidative (e.g., air) atmosphere

Procedure:

• Sample Preparation: Place a small amount of the material (typically 5-10 mg) into a tared sample pan.

• Test Execution:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with the desired gas (e.g., nitrogen) at a set flow rate.

  • Heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g., from ambient to 800°C).

• Data Collection: The instrument records the sample weight as a function of temperature. The resulting TGA curve (weight % vs. temperature) and its derivative (DTG curve, weight loss rate vs. temperature) are analyzed to determine:

  • Onset temperature of decomposition

  • Temperatures of maximum weight loss rates

  • Residual mass (char yield) at the end of the test

Visualizations

Caption: Experimental workflow for testing GUP-treated materials.

Caption: Fire retardant mechanism of Guanylurea Phosphate (GUP).

References

• 1. nbinno.com [nbinno.com]
• 2. mdpi.com [mdpi.com]
• 3. store.astm.org [store.astm.org]
• 4. ASTM E1354 - Cone Calorimeter Laboratory Testing [capitaltesting.org]
• 5. infinitalab.com [infinitalab.com]
• 6. mgchemicals.com [mgchemicals.com]
• 7. cableorganizer.com [cableorganizer.com]
• 8. specialchem.com [specialchem.com]
• 9. Oxygen Index ASTM D2863 [intertek.com]
• 10. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 11. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]

Guanylurea Phosphate: Application and Protocols as a Curing Agent and Flame Retardant for Resins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guanylurea (B105422) phosphate (B84403) (GUP) is a nitrogen-phosphorus compound increasingly utilized in polymer chemistry, primarily recognized for its efficacy as a non-halogenated flame retardant.[1] Its application extends to various resin systems, including melamine-urea-formaldehyde (B8673199) (MUF) and epoxy resins, where it contributes to enhanced fire resistance and, in some cases, influences the curing characteristics of the resin. This document provides detailed application notes and experimental protocols for the use of guanylurea phosphate in resin formulations, with a focus on its role as a curing agent and flame retardant additive.

Physicochemical Properties of Guanylurea Phosphate

Guanylurea phosphate is a white, crystalline solid with a melting point of approximately 184°C.[2][3] It is synthesized through the reaction of dicyandiamide (B1669379) with phosphoric acid in an aqueous solution.[4][5] The presence of both phosphate and guanylurea moieties imparts unique properties to the molecule, including inherent acidity and the ability to act as both an acidic and foaming agent during combustion.[4]

Property	Value	Reference
Molecular Formula	C2H6N4O·H3PO4	[2]
Molecular Weight	200.09 g/mol	[2]
Appearance	White to almost white powder/crystal	[2]
Melting Point	184 °C	[3]
Purity	>98.0%	[2]
Thermal Stability	Stable up to approx. 200°C	[4]

Application in Melamine-Urea-Formaldehyde (MUF) Resins

In the context of MUF resins, guanylurea phosphate primarily functions as an acid catalyst for the curing process, while simultaneously imparting flame retardant properties. The acidic nature of the phosphate group accelerates the condensation polymerization of the melamine (B1676169) and urea (B33335) with formaldehyde, leading to the formation of a cross-linked network.

Curing Mechanism

The curing of MUF resins is an acid-catalyzed condensation reaction. The addition of GUP lowers the pH of the resin system, protonating the methylol groups on the melamine and urea precursors. This protonation facilitates the elimination of water and the formation of methylene (B1212753) and ether bridges between the resin molecules, leading to a three-dimensional thermoset network.

Catalytic Curing of MUF Resin by GUP.

Experimental Protocol: Preparation of a Flame-Retardant MUF Resin Varnish

This protocol describes the preparation of a fire-retardant MUF resin varnish incorporating guanylurea phosphate.

Materials:

• Aqueous melamine-urea-formaldehyde (MUF) resin

• Guanylurea phosphate (GUP)

• Distilled water

• Stir plate and magnetic stir bar

• Beaker

Procedure:

• Determine the desired concentration of GUP in the final varnish. Concentrations up to 12% have been shown to provide a good balance of translucency and fire retardancy.[6]

• In a beaker, weigh the required amount of aqueous MUF resin.

• Slowly add the pre-weighed GUP to the MUF resin while stirring continuously.

• If necessary, add a small amount of distilled water to adjust the viscosity.

• Continue stirring until the GUP is completely dissolved and the solution is homogeneous.

• The resulting varnish can be used for coating applications, such as on plywood.[6]

Curing:

• Apply the varnish to the substrate.

• Cure in an oven at a temperature and time suitable for the specific MUF resin system, for example, at 130°C for 24 hours.[7]

Application in Epoxy Resins

While not a conventional primary curing agent or hardener for epoxy resins in the way that amines or anhydrides are, guanylurea phosphate is used as a functional additive to impart flame retardancy.[8][9] Phosphorus-nitrogen compounds, in general, can have a synergistic effect on the fire retardancy of epoxy systems.[10] The presence of GUP in an epoxy formulation can also influence the curing kinetics, potentially acting as a catalyst or accelerator, particularly in the presence of other curing agents.

Role in Curing

The primary curing of epoxy resins involves the reaction of the epoxide groups with a hardener containing active hydrogen atoms, such as amines, or through catalytic polymerization initiated by Lewis acids or bases.[9] Guanylurea phosphate does not fit the typical profile of a primary epoxy hardener. However, its acidic nature and the presence of amine groups suggest it could participate in or catalyze the curing reactions, especially at elevated temperatures. It is more likely to be used in conjunction with a primary curing agent where it can contribute to the overall cross-linking density and thermal stability.

Experimental Protocol: Incorporation of GUP into an Epoxy Resin System

This protocol outlines a general procedure for incorporating GUP as a flame-retardant additive into a standard diglycidyl ether of bisphenol A (DGEBA) epoxy resin system.

Materials:

• Diglycidyl ether of bisphenol A (DGEBA) based epoxy resin

• Amine-based curing agent (e.g., diaminodiphenyl methane (B114726) - DDM)

• Guanylurea phosphate (GUP), finely ground

• Mechanical stirrer

• Vacuum oven

• Mold

Procedure:

• Preheat the DGEBA epoxy resin to reduce its viscosity (e.g., 60-80°C).

• Disperse the desired amount of finely ground GUP into the preheated epoxy resin under mechanical stirring until a homogeneous mixture is obtained.

• Degas the mixture in a vacuum oven to remove any entrapped air bubbles.

• Cool the mixture to room temperature.

• Add the stoichiometric amount of the primary amine curing agent and mix thoroughly until a uniform consistency is achieved.

• Pour the final mixture into a preheated mold.

• Cure the resin in an oven following a recommended curing cycle for the specific epoxy-amine system (e.g., a multi-stage cure such as 2 hours at 80°C followed by 2 hours at 150°C).

Workflow for Preparing GUP-Containing Epoxy Resin.

Quantitative Data Summary

The following table summarizes key quantitative data related to the use of guanylurea phosphate in resin systems as reported in the literature.

Resin System	GUP Concentration	Curing/Treatment Conditions	Observed Effects	Reference
Melamine-Urea-Formaldehyde (MUF)	Up to 12%	-	Optimal translucency and fire retardancy at 12% GUP.	[6]
Scots Pine Wood Impregnated with MUF	GUP/Boric Acid mixture	Cured at elevated temperature	Improved leaching resistance and fire retardancy.	[6]
Furfurylated Pine Wood	GUP in furfuryl alcohol solution	Cured at 130°C for 24h	Reduced heat release rate, enhanced fire retardancy.	[7]
Epoxy Composites	5% Phosphorus-Nitrogen compound (for context)	Cured with DDM	Increased Limiting Oxygen Index to 32.6%.	[3]

Flame Retardancy Mechanism

Guanylurea phosphate contributes to flame retardancy through a combination of gas phase and condensed phase mechanisms. Upon heating, it decomposes to release non-flammable gases like ammonia (B1221849) and carbon dioxide, which dilute the flammable volatiles and oxygen in the gas phase.[4] In the condensed phase, the phosphoric acid and polyphosphoric acid formed act as catalysts for the dehydration of the polymer matrix, promoting the formation of a stable, insulating char layer. This char layer acts as a physical barrier, limiting the heat transfer to the underlying material and the diffusion of flammable gases.

Synergistic Flame Retardancy Mechanism of GUP.

Conclusion

Guanylurea phosphate is a versatile additive for resin systems, offering significant advantages in flame retardancy. While it acts as an effective acid catalyst for the curing of melamine-urea-formaldehyde resins, its role in epoxy systems is primarily that of a flame retardant, with potential secondary effects on the curing process. The provided protocols offer a foundational approach for incorporating GUP into resin formulations for research and development purposes. Further optimization of concentrations and curing conditions is recommended for specific applications to achieve the desired balance of physical, mechanical, and fire-retardant properties.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Epoxy Resins and Their Hardeners Based on Phosphorus–Nitrogen Compounds [mdpi.com]
• 4. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 5. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Effect of different catalysts on urea–formaldehyde resin synthesis | Semantic Scholar [semanticscholar.org]
• 8. kemipex.com [kemipex.com]
• 9. threebond.co.jp [threebond.co.jp]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

how to improve the solubility of guanylurea phosphate in water

Technical Support Center: Guanylurea (B105422) Phosphate (B84403) Solubility

Welcome to the technical support center. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in improving the aqueous solubility of guanylurea phosphate.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues and questions encountered during experiments involving guanylurea phosphate.

Q1: What is the expected solubility of guanylurea phosphate in water?

A: Guanylurea phosphate is reported to have a water solubility of 91.6 g/L at 20°C .[1][2] This is generally considered to be a high solubility. However, issues like precipitation can still occur if this limit is exceeded or if other solution parameters are not controlled. Another related salt, guanylurea sulphate, has a reported maximum solubility of 50 g/L.[3]

Q2: I am observing precipitation in my guanylurea phosphate solution, even though I am below the reported solubility limit. What are the potential causes?

A: Several factors can cause unexpected precipitation:

• pH Shift: The pH of your solution can significantly impact the solubility of phosphate salts. Guanylurea phosphate is the salt of a weak base (guanylurea) and a polyprotic acid (phosphoric acid), making its solubility pH-dependent.

• Temperature Fluctuations: Solubility is temperature-dependent. A decrease in temperature from when the solution was prepared can cause the compound to precipitate out. The stated solubility is at 20°C; if your working temperature is lower, the solubility will likely decrease.[1][2]

• Common Ion Effect: If your aqueous solution contains other phosphate or guanylidinium ions from other reagents (e.g., a phosphate buffer), it can reduce the solubility of guanylurea phosphate.

• Ionic Strength: High concentrations of other salts in your solution can alter the activity of the solvent and solute, potentially decreasing solubility.

Q3: How can I systematically improve the solubility of guanylurea phosphate for my experiment?

A: The most effective methods for modulating the solubility of an ionizable compound like guanylurea phosphate are pH adjustment and the use of co-solvents.[4][5] For significant enhancements, especially if the goal is to overcome the intrinsic solubility limit, these techniques are highly recommended.

Q4: How does pH adjustment work, and what is the recommended pH range?

A: Adjusting the pH of the aqueous medium is a primary strategy for enhancing the solubility of ionizable compounds.[6] Since guanylurea phosphate is a phosphate salt, its solubility is influenced by the protonation state of the phosphate anion.[7] In more acidic conditions (lower pH), the equilibrium may shift, potentially altering solubility. Conversely, in basic conditions, different salt forms may be favored. The optimal pH must be determined experimentally for your specific concentration and buffer system.[8][9]

Q5: What are co-solvents, and which ones can I use for guanylurea phosphate?

A: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[10] This can significantly increase the solubility of many compounds.[11][12] Commonly used biocompatible co-solvents include:

• Ethanol

• Propylene Glycol (PG)

• Polyethylene Glycols (e.g., PEG 300, PEG 400)

• Glycerin

• Dimethyl Sulfoxide (DMSO)[10]

The selection of a co-solvent depends on the requirements of your experiment, including toxicity and potential interference with downstream applications.[10]

Q6: Are there alternative methods if pH adjustment and co-solvents are not suitable?

A: Yes, other techniques used to enhance the solubility of various compounds include:

• Micellar Solubilization: Using surfactants (e.g., Polysorbates) above their critical micelle concentration can encapsulate the compound in micelles, increasing its apparent solubility.[13]

• Complexation: Cyclodextrins can form inclusion complexes with molecules, creating a hydrophilic exterior that improves water solubility.[14]

• Temperature Control: For many salts, solubility increases with temperature. Preparing your solution at a slightly elevated temperature (if compatible with compound stability) may help, but be aware of potential precipitation upon cooling.

Quantitative Data Summary

The following table summarizes key quantitative data for guanylurea phosphate.

Property	Value	Reference
CAS Number	17675-60-4	[1][2][15]
Molecular Weight	200.09 g/mol	[2][7]
Physical State	White Crystalline Solid	[2][15]
Melting Point	178 - 182°C	[1][2][15]
Water Solubility (20°C)	91.6 g/L (or 91.6 mg/mL)	[1][2]

Experimental Protocols

Protocol 1: Solubility Enhancement by pH Adjustment

This protocol outlines a method to determine the optimal pH for maximizing guanylurea phosphate solubility in a buffered solution.

• Preparation of Buffers: Prepare a series of buffers (e.g., citrate, phosphate, borate) with different pH values, such as pH 3, 5, 7, and 9.

• Sample Preparation: Add an excess amount of guanylurea phosphate powder to a fixed volume (e.g., 5 mL) of each buffer solution in separate vials. The amount should be sufficient to ensure a saturated solution with visible solid remaining.

• Equilibration: Seal the vials and place them on a shaker or rotator at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Sample Separation: After equilibration, allow the vials to stand until the excess solid settles. Alternatively, centrifuge the samples at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved solid.

• Filtration: Carefully withdraw the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining micro-particulates. This step is critical to avoid artificially high concentration readings.

• Quantification: Dilute the clear filtrate with an appropriate mobile phase or solvent and quantify the concentration of dissolved guanylurea phosphate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Analysis: Plot the measured solubility (in mg/mL or M) against the pH of the buffer to identify the pH at which solubility is maximized.

Protocol 2: Solubility Enhancement by Co-solvency

This protocol describes how to evaluate the effect of a co-solvent on guanylurea phosphate solubility.

• Preparation of Co-solvent Systems: Prepare a series of solvent systems with varying concentrations of a selected co-solvent (e.g., ethanol) in water. For example, create 10%, 20%, 30%, and 40% (v/v) ethanol-water mixtures. Use pure water as the control (0% co-solvent).

• Sample Preparation: Add an excess amount of guanylurea phosphate powder to a fixed volume (e.g., 5 mL) of each co-solvent mixture in separate vials.

• Equilibration: Seal the vials and shake at a constant temperature for 24-48 hours to reach equilibrium.

• Sample Separation and Filtration: Follow steps 4 and 5 from Protocol 1 to separate the undissolved solid and obtain a clear, saturated solution.

• Quantification: Analyze the concentration of guanylurea phosphate in each filtrate using a suitable analytical method like HPLC. Ensure the analytical method is validated for use with the co-solvent mixtures.

• Analysis: Plot the measured solubility against the percentage of co-solvent in the mixture to determine the relationship and identify the optimal co-solvent concentration for your needs.

Visual Workflow and Diagrams

The following diagram illustrates a logical workflow for troubleshooting and improving the solubility of guanylurea phosphate.

Caption: Logical workflow for diagnosing and solving solubility issues with guanylurea phosphate.

References

• 1. Guanylurea phosphate | 17675-60-4 [chemicalbook.com]
• 2. jnfuturechemical.com [jnfuturechemical.com]
• 3. Effects of guanylurea, the transformation product of the antidiabetic drug metformin, on the health of brown trout (Salmo trutta f. fario) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijmsdr.org [ijmsdr.org]
• 5. Methods of solubility enhancements | PPTX [slideshare.net]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 8. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. wjbphs.com [wjbphs.com]
• 11. Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. brieflands.com [brieflands.com]
• 14. journal.appconnect.in [journal.appconnect.in]
• 15. assets.thermofisher.com [assets.thermofisher.com]

troubleshooting low yield in guanylurea phosphate synthesis

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of guanylurea (B105422) phosphate (B84403).

Frequently Asked Questions (FAQs)

Q1: What is the most common and industrially relevant method for synthesizing guanylurea phosphate?

A1: The most common method for synthesizing guanylurea phosphate is through the reaction of dicyandiamide (B1669379) with phosphoric acid in an aqueous solution.[1] This method is favored for its simplicity, mild reaction conditions, and relatively high yield.[1]

Q2: What are the typical yield and purity that can be expected from this synthesis?

A2: With optimized conditions, yields can range from 76% to 84.9%.[1][2] Purity levels of 98% or higher are achievable, with advanced purification techniques yielding purity of over 99%.[1][2]

Q3: What are the primary reactants and solvent used in this synthesis?

A3: The primary reactants are dicyandiamide and phosphoric acid, with purified water serving as the solvent.[1]

Q4: At what temperature does guanylurea phosphate begin to decompose?

A4: Guanylurea phosphate is thermally stable up to approximately 200°C.[1] Beyond this temperature, it undergoes decomposition, which can release irritating gases and vapors.[1]

Troubleshooting Guide: Low Yield in Guanylurea Phosphate Synthesis

This guide addresses common issues that can lead to low yields during the synthesis of guanylurea phosphate.

Problem 1: Lower than expected yield with the formation of unknown precipitates.

Possible Cause	Suggested Solution
Incorrect Molar Ratio of Reactants: An improper ratio of dicyandiamide to phosphoric acid can lead to incomplete reaction and the formation of side products. The optimal molar ratio is typically between 0.8:1 and 1.3:1.[1]	Carefully calculate and measure the molar quantities of dicyandiamide and phosphoric acid. A stoichiometric ratio of 1:1 is a good starting point for optimization.[3]
Side Reaction: Hydrolysis of Dicyandiamide: Dicyandiamide can hydrolyze in acidic conditions to form guanylurea, which can then further hydrolyze to guanidine (B92328).[4] This side reaction consumes the starting material, reducing the yield of the desired product.	Control the reaction temperature and time. The formation of guanylurea is rapid, while its conversion to guanidine is slower.[3] Avoid prolonged reaction times at high temperatures.
Precipitation of Unreacted Starting Material or Intermediates: If the reaction does not go to completion, unreacted dicyandiamide or intermediate products may precipitate out of the solution upon cooling.	Ensure the reaction is allowed to proceed to at least 95% completion to minimize the formation of insoluble precipitates.[1] This can be monitored using appropriate analytical techniques such as HPLC.

Problem 2: Significant product loss during purification.

Possible Cause	Suggested Solution
Suboptimal Crystallization Conditions: Rapid cooling or the use of an inappropriate solvent can lead to the formation of very fine crystals that are difficult to filter, or can cause the product to remain in the mother liquor.	Employ a slow cooling process to encourage the growth of larger, more easily filterable crystals.[5] Ethanol (B145695) is commonly used as a rinsing agent to remove impurities without dissolving a significant amount of the product.[1][2]
Co-precipitation of Impurities: Impurities present in the starting materials or formed during the reaction can co-precipitate with the guanylurea phosphate, leading to a lower purity and apparent lower yield of the desired product.	Use high-purity starting materials. The presence of metal ions such as Al³⁺, Mg²⁺, and Fe³⁺ has been shown to decrease the yield of similar phosphate compounds.[6]
Product Degradation During Workup: Guanylurea phosphate can be sensitive to hydrolysis under strongly acidic or basic conditions that might be used during the workup and purification steps.	Maintain a neutral pH during the workup process to the extent possible to avoid degradation of the phosphate ester product.

Problem 3: The reaction appears to be incomplete or stalls.

Possible Cause	Suggested Solution
Inadequate Reaction Temperature: The reaction requires a specific temperature range to proceed efficiently. Temperatures that are too low can result in a very slow reaction rate, while excessively high temperatures can lead to thermal decomposition of the product.[1]	Maintain the reaction temperature within the optimal range of 80-100°C.[1][2] Some protocols suggest a wider range of 45-120°C, so optimization within this range may be necessary.[1]
Poor Mixing of Reactants: Inefficient stirring can lead to localized areas of high or low reactant concentration, hindering the reaction from proceeding uniformly.	Ensure continuous and vigorous stirring throughout the reaction to maintain a homogeneous mixture and facilitate efficient heat transfer.[1]
Slow or Improper Addition of Phosphoric Acid: The rate of addition of phosphoric acid is a critical parameter. Adding it too quickly can lead to localized overheating and side reactions.	Add the phosphoric acid dropwise to the dicyandiamide-water mixture at a controlled rate.[1] An addition rate of 100-150 L/h has been reported in larger-scale syntheses.[2]

Data Presentation

Table 1: Typical Reaction Conditions for Guanylurea Phosphate Synthesis

Parameter	Range/Value	Notes
Reactants	Dicyandiamide, Phosphoric Acid, Purified Water
Temperature	80–100°C	Some literature suggests a broader range of 45–120°C.[1]
Reaction Time	35–45 minutes (initial reaction)	Often followed by a heat preservation period of around 8 hours.[1]
Acid Addition Rate	100–150 L/h (for scaled-up reactions)	Dropwise addition is recommended for lab-scale synthesis.[1][2]
Molar Ratio (Dicyandiamide:H₃PO₄)	0.8:1 to 1.3:1	A 1:1 ratio is a common starting point.[1][3]
Solvent	Purified Water
Reaction Completion	≥95%	To prevent the formation of precipitates.[1]

Table 2: Yield and Purity Metrics for Guanylurea Phosphate Synthesis

Parameter	Value	Notes
Yield	76–84.9%	Achieved with the phosphoric acid method.[1][2]
Purity	≥98%	Standard purity.[1]
>99%	Achievable with advanced purification techniques.[1]

Experimental Protocols

Key Experiment: Synthesis of Guanylurea Phosphate from Dicyandiamide and Phosphoric Acid

This protocol is a general guideline and may require optimization for specific laboratory conditions and scales.

Materials:

• Dicyandiamide

• Phosphoric acid (e.g., 85%)

• Purified water

• Ethanol (for rinsing)

Procedure:

• In a reaction vessel equipped with a stirrer and a dropping funnel, dissolve dicyandiamide in purified water. The mass ratio of dicyandiamide to water can range from 1:2 to 1:4.[2]

• Heat the mixture to 80-100°C with continuous stirring until the dicyandiamide is completely dissolved.[2]

• Slowly add phosphoric acid dropwise to the heated solution. Maintain the temperature of the reaction mixture within the 80-100°C range during the addition.

• After the addition is complete, continue to stir the reaction mixture at 100°C for a heat preservation period, which can be around 8 hours.[2]

• After the heat preservation period, cool the reaction mixture to below 20°C to induce crystallization.

• Collect the solid product by centrifugation or filtration.

• Rinse the collected solid with ethanol to remove impurities.[1][2]

• Dry the final product in a suitable drying apparatus.

Visualizations

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. benchchem.com [benchchem.com]
• 6. garanord.md [garanord.md]

Technical Support Center: Preventing Guanylurea Phosphate Degradation

Welcome to the Technical Support Center for Guanylurea (B105422) Phosphate (B84403). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of guanylurea phosphate during processing and experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is guanylurea phosphate and what are its common uses?

Guanylurea phosphate is a salt composed of a guanylurea cation and a phosphate anion. It is a white crystalline powder with good water solubility.[1] Its applications include use as a flame retardant for various materials and as an intermediate in chemical synthesis, particularly in the pharmaceutical and agrochemical industries.

Q2: What are the main factors that can cause the degradation of guanylurea phosphate during processing?

The primary factors that can lead to the degradation of guanylurea phosphate in a processing environment include:

• Temperature: Guanylurea phosphate is thermally stable up to approximately 200°C.[2] Above this temperature, it undergoes decomposition.

• pH: The stability of guanylurea phosphate in aqueous solutions is expected to be pH-dependent. Guanidinium groups, present in guanylurea, can be susceptible to both acid- and base-catalyzed hydrolysis.

• Oxidizing Agents: The presence of strong oxidizing agents can potentially lead to the degradation of the guanylurea moiety.

• Light Exposure: Although specific data for guanylurea phosphate is limited, prolonged exposure to UV or visible light can be a degradation factor for many organic compounds.

Q3: What are the likely degradation products of guanylurea phosphate?

Under thermal stress, guanylurea phosphate decomposes to produce ammonia (B1221849) and carbon dioxide.[2] In aqueous solutions, hydrolysis is a likely degradation pathway, which could lead to the formation of guanidine (B92328) and urea. It is also a known degradation product of the drug metformin.[3][4]

Q4: How should I properly store guanylurea phosphate to ensure its stability?

To maintain the integrity of guanylurea phosphate, it is recommended to store it in a cool, dry, and well-ventilated place.[1] The container should be tightly sealed to protect it from moisture and atmospheric contaminants. It is also advisable to store it away from strong oxidizing agents, ammonium (B1175870) compounds, and sulfuric acid.[1]

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and processing of guanylurea phosphate.

Issue	Potential Cause	Troubleshooting/Prevention Strategy
Loss of potency or unexpected reaction products in aqueous solution.	Hydrolysis: The guanylurea moiety may be undergoing acid or base-catalyzed hydrolysis.	- Maintain the pH of the solution within a stable range (ideally near neutral, unless experimental conditions require otherwise).- Avoid prolonged exposure to strongly acidic or basic conditions.- If possible, conduct processing at lower temperatures to reduce the rate of hydrolysis.
Discoloration or formation of precipitates when mixed with other reagents.	Incompatibility/Reaction: Guanylurea phosphate may be reacting with other components in the mixture.	- Conduct small-scale compatibility tests before mixing with new reagents.- Avoid strong oxidizing agents unless they are a required part of the reaction.- Consult chemical compatibility charts for the solvents and reagents being used.
Degradation observed during a heating step in a protocol.	Thermal Decomposition: The processing temperature may be exceeding the thermal stability limit of guanylurea phosphate.	- Ensure that the processing temperature remains below 180°C, as decomposition begins around this temperature.[2]- If higher temperatures are necessary, consider alternative synthetic routes or processing steps.- Use controlled heating methods to avoid localized overheating.
Inconsistent results in photosensitive applications.	Photodegradation: Exposure to light, especially UV light, may be causing degradation.	- Conduct experiments in a controlled lighting environment, using amber glassware or light-blocking materials.- Minimize the exposure of the compound to direct light during handling and processing.

Experimental Protocols

To assist researchers in assessing and preventing the degradation of guanylurea phosphate, the following are detailed methodologies for key experiments.

Protocol 1: Forced Degradation Study of Guanylurea Phosphate

Objective: To investigate the intrinsic stability of guanylurea phosphate under various stress conditions, as recommended by ICH guidelines, to identify potential degradation pathways and degradation products.

Materials:

• Guanylurea phosphate

• Purified water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• HPLC system with UV detector

• pH meter

• Thermostatic oven

• Photostability chamber

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of guanylurea phosphate in purified water at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 5 mL of the stock solution, add 5 mL of 0.1 M HCl.

  • Keep the solution at room temperature for 24 hours.

  • If no degradation is observed, repeat the experiment with 1 M HCl and/or heat at 60°C for a specified period (e.g., 2, 4, 8 hours), taking samples at each time point.

  • Neutralize the samples with an equivalent amount of NaOH before analysis.

• Base Hydrolysis:

  • To 5 mL of the stock solution, add 5 mL of 0.1 M NaOH.

  • Follow the same procedure as for acid hydrolysis, neutralizing with an equivalent amount of HCl before analysis.

• Oxidative Degradation:

  • To 5 mL of the stock solution, add 5 mL of 3% H₂O₂.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Analyze the sample at appropriate time intervals.

• Thermal Degradation (Solid State):

  • Place a known amount of solid guanylurea phosphate in a thermostatically controlled oven at a temperature below its melting point (e.g., 80°C) for a specified period.

  • Dissolve the sample in purified water for analysis.

• Photolytic Degradation:

  • Expose the stock solution and solid guanylurea phosphate to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Analyze the samples at appropriate time intervals. A control sample should be kept in the dark.

• Analysis:

  • Analyze all samples by a validated stability-indicating HPLC method to determine the percentage of degradation and to detect any degradation products.

Protocol 2: HPLC Method for Purity and Degradation Product Analysis

Objective: To provide a reliable HPLC method for the quantitative analysis of guanylurea phosphate and the separation of its potential degradation products.

Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV detector.

• Column: A mixed-mode stationary phase column, such as a Primesep 100 (4.6 x 150 mm, 5 µm), is often suitable.[3]

• Mobile Phase: A mixture of acetonitrile (B52724) and water with an acidic buffer (e.g., 0.1% phosphoric acid or sulfuric acid). For MS compatibility, formic acid can be used.[3] A typical starting gradient could be 5% acetonitrile in water with 0.1% acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 200 nm.[3]

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation: Prepare a series of standard solutions of guanylurea phosphate of known concentrations in the mobile phase to create a calibration curve.

• Sample Preparation: Dilute the samples from the forced degradation study with the mobile phase to a suitable concentration.

• Analysis: Inject the standards and samples onto the HPLC system.

• Data Analysis: Quantify the amount of guanylurea phosphate remaining and the area of any new peaks corresponding to degradation products. The percentage degradation can be calculated based on the reduction in the peak area of the parent compound.

Visualizations

Diagram 1: General Workflow for Forced Degradation Study

References

• 1. benchchem.com [benchchem.com]
• 2. Guanidinium can both Cause and Prevent the Hydrophobic Collapse of Biomacromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Guanidine - Wikipedia [en.wikipedia.org]

Technical Support Center: Industrial Scale Production of Guanylurea Phosphate

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the industrial-scale production of guanylurea (B105422) phosphate (B84403). Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may arise during your experiments.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis and purification of guanylurea phosphate.

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete Reaction: Reaction time may be too short or the temperature too low. The reaction should proceed to at least 95% completion to minimize the formation of insoluble precipitates.[1]	- Ensure the reaction is maintained at the optimal temperature range of 80-120°C.[1][2] - Extend the reaction time. Some protocols suggest a heat preservation period of up to 8 hours after the addition of phosphoric acid, with total reaction times ranging from 5 to 24 hours.[1]
Suboptimal Molar Ratio of Reactants: Incorrect ratio of dicyandiamide (B1669379) to phosphoric acid can lead to incomplete conversion.	- Maintain a molar ratio of dicyandiamide to phosphoric acid between 0.8:1 and 1.3:1.[1]
Poor Mixing: Inadequate agitation can result in localized temperature and concentration gradients, hindering the reaction.	- Ensure continuous and vigorous stirring throughout the reaction to maintain a homogeneous mixture.[1]
Low Purity	Presence of Unreacted Starting Materials: Incomplete reaction or inefficient purification can leave residual dicyandiamide or phosphoric acid in the final product.	- Optimize reaction conditions (temperature, time, molar ratio) to ensure maximum conversion. - Improve the purification process. Rinsing the centrifuged crystals with ethanol (B145695) is an effective method for removing impurities.[1]
Formation of Byproducts: Side reactions can occur, leading to the formation of impurities. The reaction of dicyandiamide with strong sulfuric acid can produce guanylurea and subsequently guanidine (B92328) with the evolution of carbon dioxide.[3]	- Maintain strict control over reaction temperature and the rate of phosphoric acid addition. A controlled dropwise addition at a rate of 100-150 L/h is recommended.[1][2]
Ineffective Crystallization: Poor crystallization can lead to the inclusion of impurities within the crystal lattice.	- Control the cooling rate during crystallization. Slow cooling generally results in purer and larger crystals. - Consider recrystallization of the final product to achieve purity levels of 99.0% or higher.[1]
Poor Crystal Quality (e.g., small size, irregular shape)	Rapid Cooling: Fast cooling rates during crystallization can lead to the formation of small, poorly formed crystals.	- Allow the reaction mixture to cool slowly to room temperature before any further cooling steps.
High Level of Impurities: Impurities can interfere with the crystal growth process, affecting the size and shape of the crystals.	- Ensure the reaction goes to completion to minimize impurities. - Filter the hot reaction mixture to remove any insoluble impurities before crystallization.
Inappropriate Solvent: The solvent used for washing the crystals can impact their quality.	- Use ethanol to rinse the crystals after centrifugation to effectively remove impurities without dissolving a significant amount of the product.[1]
Formation of Insoluble Precipitates	Reaction Not Reaching Completion: If the reaction does not proceed to at least 95% completion, insoluble byproducts may form.[1]	- Monitor the reaction progress using analytical techniques like HPLC to ensure it reaches the desired level of completion before initiating the cooling and crystallization phase.
Thermal Decomposition	Excessive Temperature: Guanylurea phosphate is thermally stable up to approximately 200°C.[1] Temperatures above this can lead to decomposition.	- Maintain reaction and drying temperatures below 180°C to prevent the formation of polyguanidine and the release of ammonia (B1221849) and carbon dioxide.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common and industrially viable method for synthesizing guanylurea phosphate?

A1: The most prevalent industrial method is the reaction of dicyandiamide with phosphoric acid in an aqueous solution.[1][2] This method is favored for its simplicity, mild reaction conditions, and high yield.[1]

Q2: What are the critical process parameters to control during the synthesis of guanylurea phosphate?

A2: The key parameters to monitor and control are:

• Temperature: Typically maintained between 80°C and 120°C.[1][2]

• Reaction Time: Varies from 5 to 24 hours, often including a heat preservation period.[1]

• Molar Ratio: The molar ratio of dicyandiamide to phosphoric acid should be kept between 0.8:1 and 1.3:1.[1]

• Rate of Phosphoric Acid Addition: A slow, dropwise addition is crucial to control the reaction exotherm and prevent side reactions.[1][2]

• Stirring: Continuous and efficient agitation is necessary for a homogeneous reaction mixture.[1]

Q3: How can the purity of guanylurea phosphate be validated?

A3: High-Performance Liquid Chromatography (HPLC) is the primary technique for analyzing the purity of guanylurea phosphate.[1] It can be coupled with mass spectrometry (MS) for molecular integrity confirmation and impurity identification.[1]

Q4: What are the common impurities in guanylurea phosphate production?

A4: Common impurities can include unreacted starting materials (dicyandiamide and phosphoric acid) and byproducts from side reactions. While specific byproducts from the dicyandiamide and phosphoric acid reaction are not extensively detailed in the provided literature, controlling reaction conditions is key to minimizing their formation.

Q5: What is the recommended method for purifying crude guanylurea phosphate?

A5: Crystallization is the primary method for purification.[1] This typically involves cooling the reaction mixture to induce crystal formation, followed by centrifugation to separate the solid product. The purified crystals are then often washed with a solvent like ethanol to remove residual impurities.[1]

Q6: What is the expected yield and purity for the industrial scale production of guanylurea phosphate?

A6: With optimized synthesis and purification techniques, yields can range from 76% to 84.9%, and purity levels can be as high as 99.0% or greater.[1][2]

Experimental Protocols

Synthesis of Guanylurea Phosphate

This protocol is a general guideline based on common industrial practices.

• Reactant Preparation:

  • Charge the reactor with dicyandiamide and purified water in a mass ratio of approximately 1:2 to 1:4.[2]

  • Stir the mixture continuously.[1]

• Reaction:

  • Heat the mixture to a temperature between 80°C and 100°C until the dicyandiamide is completely dissolved.[2]

  • Slowly add phosphoric acid dropwise to the reaction mixture. Maintain a controlled addition rate (e.g., 100-150 L/h).[2]

  • After the addition is complete, maintain the reaction temperature at 100°C for a heat preservation period of approximately 8 hours.[2]

• Crystallization and Isolation:

  • Cool the reaction mixture to below 20°C to induce crystallization.[2]

  • Separate the solid product from the mother liquor via centrifugation.[2]

  • Wash the collected crystals with ethanol to remove impurities.[1][2]

• Drying:

  • Dry the purified crystals to obtain the final guanylurea phosphate product.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This is a representative HPLC method for the analysis of guanylurea.

• Column: Primesep 100, 4.6 x 150 mm, 5 µm[4]

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 5/95% v/v) with a sulfuric acid buffer (e.g., 0.1%).[4]

• Flow Rate: 1.0 mL/min[4]

• Detection: UV at 200 nm[4]

• Sample Preparation: Dissolve a known concentration of guanylurea phosphate (e.g., 0.2 mg/mL) in water.[4]

• Injection Volume: 1 µL[4]

Visualizations

Caption: Experimental workflow for guanylurea phosphate production.

Caption: Troubleshooting decision tree for production issues.

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 3. zenodo.org [zenodo.org]
• 4. Guanylurea | SIELC Technologies [sielc.com]

improving the adhesion of guanylurea phosphate coatings on substrates

Welcome to the Technical Support Center for Guanylurea (B105422) Phosphate (B84403) Coatings. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to the adhesion of guanylurea phosphate coatings on various substrates.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the application and testing of guanylurea phosphate coatings.

Problem: Poor or No Adhesion of the Coating

Possible Causes and Solutions:

• Inadequate Substrate Preparation: The most common cause of adhesion failure is improper surface preparation.[1][2] The substrate must be free of contaminants like oils, grease, and dust to ensure proper bonding.[1][2]

  • Solution: Implement a thorough multi-step cleaning process. This should include degreasing with an alkaline cleaner or solvent, followed by rinsing with deionized water.[2] For metallic substrates, acid pickling can be used to remove rust and scale.[3]

• Incorrect Curing Temperature or Time: The curing process is critical for the crosslinking and bonding of the coating.[1] Insufficient temperature or duration will result in an under-cured coating with poor adhesion. Conversely, excessive heat can cause the coating to become brittle and lose adhesion.[4][5]

  • Solution: Adhere strictly to the recommended curing schedule for your specific guanylurea phosphate formulation. For phosphate coatings in general, temperatures between 160°C to 200°C are often optimal.[4] It is crucial to ensure uniform heating in the curing oven.[1]

• Substrate Surface Energy and Roughness: Low surface energy substrates can be difficult to wet, leading to poor coating spread and adhesion.[6] Surface roughness can enhance mechanical interlocking between the coating and the substrate.[6][7][8][9]

  • Solution: For low-energy substrates, consider surface activation techniques like corona or plasma treatment to increase surface energy.[6] Mechanical or chemical etching can be employed to create an optimal surface profile for adhesion.[9]

• Contamination during Application: Contaminants introduced during the coating process, such as moisture or particulates from the environment or equipment, can interfere with adhesion.[1][10]

  • Solution: Ensure a clean, controlled environment for coating application.[1] Thoroughly clean all application equipment, including spray guns and hoses, before use.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of coating delamination?

A1: The primary cause of delamination is most often inadequate surface preparation.[1][2] Contaminants on the substrate surface prevent the coating from forming a strong bond. A comprehensive cleaning and surface activation protocol is essential.

Q2: How does substrate roughness affect the adhesion of guanylurea phosphate coatings?

A2: Increased surface roughness generally improves adhesion by increasing the surface area for mechanical interlocking.[6][7][8][9] This creates more anchor points for the coating. However, excessive roughness can lead to incomplete coating coverage in the "valleys" of the surface profile, potentially creating weak spots.[6]

Q3: Can the curing temperature be too high? What are the effects?

A3: Yes, excessively high curing temperatures can be detrimental. For zinc phosphate coatings, temperatures above 250°C can lead to complete dehydration and destruction of the coating's structure, which adversely affects performance.[5] Over-curing can also make the coating brittle and prone to cracking.[4]

Q4: Are there any chemical additives that can improve adhesion?

A4: Yes, adhesion promoters can be incorporated into the coating formulation. Polymeric phosphate esters are known to improve the adhesion of coatings to metal substrates.[11] Silane coupling agents can also be used to form covalent bonds between the substrate and the coating, significantly enhancing adhesion.[9]

Q5: What is the best method to test the adhesion of my guanylurea phosphate coating?

A5: The ASTM D3359 tape test is a standard and widely used method for evaluating coating adhesion.[12][13][14] It is a qualitative test that is effective for identifying weak adhesion and is suitable for both field and laboratory use.[12][13] For more quantitative measurements, a pull-off adhesion test can be performed.[15]

Quantitative Data Summary

Parameter	Recommended Range	Impact on Adhesion	Source(s)
Curing Temperature	160°C - 200°C	Optimal crosslinking and bonding. Temperatures >250°C can degrade phosphate coatings.	[4][5]
Coating Thickness	< 125 µm (for ASTM D3359 Method B)	Thicker coatings may require different adhesion test methods.	[12]
Surface Roughness (Rz)	15 - 40 µm	Enhances mechanical interlocking and adhesion.	[8]
Bonding Strength (Pull-off Test)	15.98 ± 2.74 MPa to 22.78 ± 3.81 MPa (for Zinc-Phosphate on different alloys)	Quantitative measure of adhesion strength.	[16]

Experimental Protocols

Protocol 1: Substrate Preparation for Metallic Substrates

• Degreasing: Submerge the substrate in an alkaline cleaning solution or wipe with a suitable solvent to remove all oils and grease.

• Rinsing: Thoroughly rinse the substrate with deionized water to remove any residual cleaning solution.

• Acid Pickling (if necessary): For ferrous alloys with rust or scale, immerse the substrate in a mild acid bath until the surface is clean.

• Final Rinse: Rinse the substrate again with deionized water to remove any remaining acid.

• Drying: Dry the substrate completely using a clean, lint-free cloth or a controlled-temperature oven.

Protocol 2: Adhesion Testing via ASTM D3359 (Cross-Hatch Tape Test)

This protocol is for coatings with a thickness of less than 5 mils (125 µm).[12][14]

• Incision: Using a sharp blade or a dedicated cross-hatch cutter, make a series of parallel cuts through the coating down to the substrate. Make a second series of cuts perpendicular to the first, creating a lattice pattern.

• Tape Application: Apply a strip of pressure-sensitive tape over the cross-hatched area.

• Tape Adhesion: Firmly rub the tape to ensure good contact with the coating.

• Tape Removal: Within 90 seconds of application, remove the tape by pulling it back on itself at a 180-degree angle.

• Evaluation: Visually inspect the cross-hatch area and classify the adhesion according to the ASTM D3359 scale (5B: no peeling or removal, to 0B: more than 65% of the area is removed).

Visualizations

Caption: Experimental workflow for guanylurea phosphate coating application and testing.

Caption: Troubleshooting logic for poor adhesion of guanylurea phosphate coatings.

References

• 1. suncoating.com [suncoating.com]
• 2. volatilefree.com [volatilefree.com]
• 3. Effect of Temperature on the Morphology and Corrosion Resistance of Modified Boron Nitride Nanosheets Incorporated into Steel Phosphate Coating [mdpi.com]
• 4. The Impact of Curing Temperature on the Performance of Powder Coatings [chinapowdercoating.com]
• 5. finishing.com [finishing.com]
• 6. m.youtube.com [m.youtube.com]
• 7. ijcesen.com [ijcesen.com]
• 8. researchgate.net [researchgate.net]
• 9. diva-portal.org [diva-portal.org]
• 10. unicheminc.com [unicheminc.com]
• 11. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 12. hightower-labs.com [hightower-labs.com]
• 13. micomlab.com [micomlab.com]
• 14. kta.com [kta.com]
• 15. Test Methods for Coating Adhesion | Resources | DeFelsko [defelsko.com]
• 16. Effect of Substrates Performance on the Microstructure and Properties of Phosphate Chemical Conversion Coatings on Metal Surfaces - PMC [pmc.ncbi.nlm.nih.gov]

resolving issues with the thermal stability of guanylurea phosphate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the thermal stability of guanylurea (B105422) phosphate (B84403) (GUP).

Frequently Asked Questions (FAQs)

Q1: What is the typical thermal decomposition temperature of guanylurea phosphate?

A1: Guanylurea phosphate is thermally stable up to approximately 180-200°C.[1] Above this temperature range, it begins to undergo decomposition. The exact onset of decomposition can be influenced by factors such as sample purity and heating rate.

Q2: What are the primary decomposition products of guanylurea phosphate?

A2: The thermal decomposition of guanylurea phosphate is a multi-stage process that results in the formation of several products. The initial decomposition typically yields ammonia (B1221849) (NH₃) and carbon dioxide (CO₂), followed by the formation of polyguanidine and polyphosphoric acid at higher temperatures.[1]

Q3: How can I assess the thermal stability of my guanylurea phosphate sample?

A3: The most common techniques for evaluating the thermal stability of guanylurea phosphate are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). TGA measures the change in mass of a sample as a function of temperature, while DSC measures the heat flow into or out of a sample as it is heated or cooled. These methods can be used to determine the onset of decomposition, the temperature of maximum decomposition rate, and the total mass loss.[2]

Q4: Can impurities affect the thermal stability of guanylurea phosphate?

A4: Yes, impurities can significantly impact the thermal stability of guanylurea phosphate. Residual reactants from synthesis, such as dicyandiamide (B1669379) or phosphoric acid, as well as byproducts, can lower the decomposition temperature. It is crucial to use high-purity GUP for applications where thermal stability is critical. Purification can be achieved through methods like crystallization.

Q5: Are there any known stabilizers for guanylurea phosphate?

A5: While specific stabilizers for guanylurea phosphate are not extensively documented in publicly available literature, general principles for enhancing the thermal stability of phosphate and urea-based compounds can be applied. These include ensuring high purity, controlling pH, and avoiding contact with incompatible materials that could catalyze decomposition. In some applications, GUP is used in synergistic flame-retardant systems with additives like boric acid, which can influence its thermal behavior.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Premature decomposition (below 180°C) observed during experiments.	1. Sample Impurities: Residual solvents, unreacted starting materials (dicyandiamide, phosphoric acid), or synthesis byproducts can lower the decomposition temperature. 2. Incompatible Additives: Other components in a formulation may react with GUP at lower temperatures. 3. Atmospheric Conditions: The presence of moisture or a reactive atmosphere can promote decomposition.	1. Purify the GUP sample: Recrystallization is a common method for improving purity. Verify purity using techniques like HPLC. 2. Assess compatibility: Run thermal analysis on individual components and the mixture to identify interactions. 3. Control the experimental atmosphere: Conduct thermal analysis under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative decomposition.
Inconsistent TGA/DSC results between batches.	1. Variation in Purity: Different batches may have varying levels of impurities. 2. Differences in Physical Properties: Variations in particle size or crystallinity can affect thermal behavior. 3. Instrumental Variation: Inconsistent heating rates or sample preparation can lead to different results.	1. Standardize Purity: Implement a consistent purification protocol and establish purity specifications for each batch. 2. Characterize Physical Properties: Analyze particle size and crystallinity (e.g., using XRD) to ensure batch-to-batch consistency. 3. Standardize Analytical Method: Use a consistent, well-defined TGA/DSC protocol for all analyses.
Unexpected endothermic or exothermic peaks in DSC analysis.	1. Phase Transitions: The sample may be undergoing a phase transition, such as melting or a change in crystal structure, before decomposition. 2. Reaction with Crucible Material: The GUP sample might be reacting with the sample pan at elevated temperatures. 3. Complex Decomposition Pathway: The decomposition may be occurring in multiple, overlapping steps.	1. Correlate with TGA: Check if the thermal event is associated with a mass loss in the TGA data. No mass loss suggests a phase transition. 2. Use Inert Crucibles: Employ inert sample pans, such as alumina (B75360) or platinum, to minimize sample-pan interactions. 3. Vary the Heating Rate: Running the DSC at different heating rates can help to resolve overlapping thermal events.

Data Presentation

Table 1: Thermal Decomposition Data for Guanylurea Phosphate

Parameter	Value	Analytical Method
Onset of Decomposition	~180 - 200 °C	TGA/DSC
Primary Mass Loss Stage	200 - 350 °C	TGA
Major Decomposition Products	NH₃, CO₂, Polyguanidine, Polyphosphoric Acid	Evolved Gas Analysis (EGA-MS)

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) of Guanylurea Phosphate

Objective: To determine the thermal stability and decomposition profile of guanylurea phosphate.

Methodology:

• Instrument Preparation:

  • Ensure the TGA instrument is calibrated for temperature and mass.

  • Set the purge gas to high-purity nitrogen or argon at a flow rate of 20-50 mL/min.

• Sample Preparation:

  • Weigh 5-10 mg of the guanylurea phosphate sample into a clean, tared TGA crucible (alumina or platinum is recommended).

  • Ensure the sample is evenly distributed at the bottom of the crucible.

• TGA Analysis:

  • Place the crucible in the TGA furnace.

  • Equilibrate the sample at 30°C for 5 minutes.

  • Heat the sample from 30°C to 600°C at a constant heating rate of 10°C/min.

  • Record the mass loss as a function of temperature.

• Data Analysis:

  • Determine the onset temperature of decomposition (the temperature at which significant mass loss begins).

  • Identify the temperature ranges of different decomposition stages.

  • Calculate the percentage of mass loss at each stage.

Protocol 2: Differential Scanning Calorimetry (DSC) of Guanylurea Phosphate

Objective: To identify thermal transitions and measure the enthalpy of decomposition of guanylurea phosphate.

Methodology:

• Instrument Preparation:

  • Calibrate the DSC instrument for temperature and enthalpy using appropriate standards (e.g., indium).

  • Set the purge gas to high-purity nitrogen or argon at a flow rate of 20-50 mL/min.

• Sample Preparation:

  • Weigh 2-5 mg of the guanylurea phosphate sample into a clean, tared DSC pan (aluminum or alumina).

  • Hermetically seal the pan to contain any evolved gases during the initial stages of decomposition.

• DSC Analysis:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Equilibrate the sample at 30°C for 5 minutes.

  • Heat the sample from 30°C to 400°C at a constant heating rate of 10°C/min.

  • Record the heat flow as a function of temperature.

• Data Analysis:

  • Identify endothermic and exothermic peaks.

  • Determine the onset temperature, peak temperature, and enthalpy of any thermal events.

  • Correlate the DSC data with TGA results to distinguish between phase transitions and decomposition events.

Visualizations

Caption: Thermal decomposition pathway of guanylurea phosphate.

Caption: Troubleshooting workflow for inconsistent thermal stability results.

References

• 1. ASTM D6468 Thermal Stability Test Method | Ayalytical [ayalytical.com]
• 2. researchgate.net [researchgate.net]

how to avoid agglomeration of guanylurea phosphate particles in polymers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the agglomeration of guanylurea (B105422) phosphate (B84403) (GUP) particles in polymer matrices.

Troubleshooting Guide: Agglomeration of Guanylurea Phosphate Particles

This guide addresses common issues encountered during the incorporation of GUP into polymers and provides systematic solutions.

Problem	Potential Cause	Suggested Solution
Poor initial wetting of GUP powder by the polymer melt or solution.	High surface tension mismatch between the polar GUP particles and a non-polar polymer matrix.	- Surface Modification: Treat GUP particles with a coupling agent (e.g., silanes) to make the surface more hydrophobic. - Use of a Wetting Agent: Incorporate a low molecular weight wetting agent compatible with the polymer system.
Formation of large GUP agglomerates during melt compounding.	- Insufficient shear forces to break down particle clusters. - Strong inter-particle attractions (van der Waals forces, hydrogen bonding).	- Optimize Processing Parameters: Increase screw speed, use a more aggressive screw design with kneading blocks, or decrease the processing temperature to increase melt viscosity and shear. - Masterbatch Approach: First, prepare a masterbatch with a high concentration of GUP in the polymer and then dilute it to the final concentration.
Re-agglomeration of GUP particles after initial dispersion.	Thermodynamic incompatibility between the GUP and the polymer matrix, leading to phase separation over time or during subsequent processing steps.	- Use of a Compatibilizer: Add a block or graft copolymer that has segments compatible with both the GUP and the polymer matrix to stabilize the dispersion. - Rapid Cooling: Quench the polymer composite quickly after processing to "freeze" the dispersed state of the particles.
Inconsistent dispersion throughout the polymer matrix.	- Inadequate mixing time or intensity. - Poor distribution of the GUP powder before processing.	- Improve Mixing Protocol: Increase mixing time and ensure a uniform pre-blend of the GUP powder and polymer pellets/powder before introducing them into the extruder or mixer.
Degradation of the polymer or GUP during processing.	Excessive shear or high temperatures used to try and break down agglomerates.	- Lower Processing Temperature: If possible, reduce the melt processing temperature. - Use of a Processing Aid: Incorporate a processing aid to reduce melt viscosity and allow for good dispersion at lower temperatures and shear rates.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the agglomeration of guanylurea phosphate (GUP) particles in polymers?

A1: The primary reasons for GUP agglomeration in polymers are rooted in fundamental physical and chemical interactions:

• Van der Waals Forces: Like all fine particles, GUP particles have a large surface area-to-volume ratio, leading to strong attractive van der Waals forces that cause them to clump together.[1]

• Polarity and Hydrogen Bonding: GUP is a polar molecule containing both urea (B33335) and phosphate functional groups, which can form strong hydrogen bonds with each other. This self-association leads to the formation of stable agglomerates.

• Incompatibility with Polymer Matrix: When GUP is incorporated into a non-polar or weakly polar polymer (e.g., polyolefins), the significant difference in surface energy and polarity leads to poor wetting and a thermodynamic driving force for the GUP particles to agglomerate rather than disperse.

Q2: How can I improve the compatibility between GUP particles and a non-polar polymer like polypropylene (B1209903)?

A2: Improving compatibility is crucial for achieving good dispersion. Here are three key strategies:

• Surface Modification of GUP: The most effective approach is to chemically modify the surface of the GUP particles to make them more organophilic. Treatment with silane (B1218182) coupling agents is a common and effective method. The silane molecules form a covalent bond with the GUP surface (via reaction with surface hydroxyl groups) and present an organic tail that is compatible with the polymer matrix.

• Use of a Compatibilizer: A compatibilizer, such as a maleic anhydride-grafted polypropylene (PP-g-MA), can be added to the blend. The maleic anhydride (B1165640) groups on the compatibilizer can interact with the polar surface of the GUP particles, while the polypropylene backbone of the compatibilizer is miscible with the bulk PP matrix, effectively bridging the two phases.

• Employing a Dispersing Agent: Polymeric dispersants with both polar anchoring groups and non-polar tails can be used. The polar groups adsorb onto the GUP particle surface, while the non-polar tails extend into the polymer matrix, providing steric hindrance that prevents re-agglomeration.

Q3: What are the recommended processing techniques to minimize GUP agglomeration?

A3: The choice of processing technique and the optimization of its parameters are critical:

• Melt Compounding with High Shear: Twin-screw extrusion is generally preferred over single-screw extrusion due to its higher shear and better mixing capabilities. Utilizing screw configurations with kneading blocks can help break down agglomerates.

• Solution Mixing: If the polymer is soluble in a solvent that can also disperse GUP, solution mixing followed by solvent evaporation can yield a well-dispersed composite. Ultrasonication of the solution can further aid in breaking up agglomerates. However, this method is often not suitable for industrial-scale production and is limited to soluble polymers.

• Masterbatching: Preparing a concentrated masterbatch of GUP in the polymer allows for the application of high shear forces to a smaller amount of material, ensuring good initial dispersion. This masterbatch can then be let down to the desired final concentration in a subsequent, less intensive mixing step.

Q4: How can I quantitatively assess the degree of GUP agglomeration in my polymer composite?

A4: Visual inspection is subjective. For quantitative analysis, the following methods are recommended:

• Microscopy and Image Analysis:

  • Techniques: Scanning Electron Microscopy (SEM) of cryo-fractured surfaces or Transmission Electron Microscopy (TEM) of thin sections are commonly used to visualize the dispersion.

  • Image Analysis: Specialized software (e.g., ImageJ) can be used to analyze the micrographs to determine particle size distribution, inter-particle distance, and calculate a dispersion index.

• Rheological Analysis: The rheological behavior of the polymer melt is sensitive to the state of filler dispersion. Agglomerated particles can lead to a more pronounced increase in viscosity at low shear rates and a more solid-like behavior (higher storage modulus, G').

Data Presentation

Table 1: Properties of Guanylurea Phosphate

Property	Value	Reference
Chemical Formula	C₂H₆N₄O · H₃PO₄
Molecular Weight	200.09 g/mol	[2]
Melting Point	178-182 °C	[2][3]
Water Solubility (20 °C)	91.6 g/L	[2]
Appearance	White crystalline powder	[3]

Table 2: Suggested Starting Concentrations for Additives to Improve GUP Dispersion

Additive Type	Example	Polymer Matrix	Recommended Starting Concentration (wt% of GUP)
Silane Coupling Agent	Aminopropyltriethoxysilane	Polyolefins, Polyesters	0.5 - 2.0%
Compatibilizer	Maleic anhydride-grafted polypropylene (PP-g-MA)	Polypropylene	5 - 10% (of total composite weight)
Polymeric Dispersant	Polyacrylate-based dispersants	Various	1 - 5%

Experimental Protocols

Protocol 1: Surface Treatment of Guanylurea Phosphate with a Silane Coupling Agent (Wet Method)

• Preparation of Silane Solution:

  • Prepare a 95:5 (v/v) ethanol (B145695)/water solution.

  • Adjust the pH of the solution to 4.5-5.5 with acetic acid. This is necessary to catalyze the hydrolysis of the silane.

  • Add the desired amount of aminosilane (B1250345) (e.g., 1 wt% based on GUP) to the solution with stirring to achieve a final silane concentration of approximately 2%.

  • Allow the solution to stir for 5-10 minutes for the silane to hydrolyze.

• Treatment of GUP:

  • Disperse the GUP powder in the silane solution to form a slurry.

  • Stir the slurry for 2-3 hours at room temperature.

• Isolation and Drying:

  • Filter the treated GUP powder from the solution.

  • Wash the powder with ethanol to remove any unreacted silane.

  • Dry the treated GUP in a vacuum oven at 80-100 °C for 12-24 hours to remove residual solvent and promote the condensation reaction between the silane and the GUP surface.

Protocol 2: Quantitative Analysis of GUP Dispersion using SEM and ImageJ

• Sample Preparation:

  • Cryo-fracture the polymer composite sample by immersing it in liquid nitrogen for several minutes and then fracturing it. This provides a clean fracture surface for imaging.

  • Mount the fractured sample on an SEM stub and sputter-coat it with a thin layer of a conductive material (e.g., gold or palladium) to prevent charging under the electron beam.

• SEM Imaging:

  • Acquire backscattered electron (BSE) images at various magnifications from representative areas of the fracture surface. BSE imaging provides good contrast between the GUP particles (higher average atomic number) and the polymer matrix.

• Image Analysis with ImageJ:

  • Open the acquired SEM images in ImageJ.

  • Convert the images to 8-bit grayscale.

  • Use the "Threshold" tool to segment the GUP particles from the polymer matrix, creating a binary image.

  • Use the "Analyze Particles" function to measure the area, circularity, and Feret diameter of each identified particle/agglomerate.

  • Calculate the average particle/agglomerate size and the size distribution. A wider distribution with a larger average size indicates a higher degree of agglomeration.

Mandatory Visualization

References

• 1. Quantitative dispersion analysis of inclusions in polymer composites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of Novel Compatibility Strategies for Improving the Performance of Recycled Low-Density Polyethylene Based Biocomposites - PMC [pmc.ncbi.nlm.nih.gov]

optimization of pH for guanylurea phosphate solution stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the optimization of pH for guanylurea (B105422) phosphate (B84403) solution stability.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the stability of a guanylurea phosphate solution?

Currently, there is limited specific data in publicly available literature that definitively establishes an optimal pH for the maximum stability of guanylurea phosphate in aqueous solutions. However, based on the stability of similar compounds like urea (B33335), a neutral to slightly acidic pH range is generally recommended as a starting point for stability studies. For urea solutions, a pH range of 4-8 has been shown to minimize degradation.[1] It is crucial to perform your own stability studies to determine the optimal pH for your specific concentration and application.

Q2: What are the likely degradation pathways for guanylurea phosphate in an aqueous solution?

Guanylurea phosphate in solution may be susceptible to hydrolysis. The primary degradation pathway likely involves the hydrolysis of the guanylurea moiety to form guanidine (B92328) and ammonia.[2][3] The phosphate component itself is generally stable against hydrolysis under typical conditions but can participate in acid-base equilibria, influencing the overall pH and potentially the degradation rate of the guanylurea.

Q3: How can I monitor the stability of my guanylurea phosphate solution?

The most common and effective method for monitoring the stability of guanylurea phosphate solutions is High-Performance Liquid Chromatography (HPLC).[4] A stability-indicating HPLC method can separate the intact guanylurea phosphate from its potential degradation products. Key parameters to monitor over time include the concentration of guanylurea phosphate, the appearance of new peaks (degradants), and any changes in the physical appearance of the solution (e.g., color, precipitation).

Q4: What are the signs of guanylurea phosphate solution degradation?

Signs of degradation in a guanylurea phosphate solution can include:

• A decrease in the concentration of guanylurea phosphate as measured by a validated analytical method like HPLC.

• The appearance of new peaks in the chromatogram, corresponding to degradation products.

• A significant shift in the pH of the solution over time.

• Changes in the physical appearance of the solution, such as discoloration or the formation of a precipitate.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Rapid decrease in guanylurea phosphate concentration	The solution pH is outside the optimal stability range (too acidic or too basic).	Perform a pH-rate profile study to identify the pH of maximum stability. Adjust the pH of your solution using appropriate buffers.
Elevated storage temperature.	Store the solution at the recommended temperature, typically refrigerated (2-8 °C) unless otherwise specified.
Exposure to light (photodegradation).	Store the solution in a light-protected container (e.g., amber vials).
Appearance of unknown peaks in HPLC chromatogram	Chemical degradation of guanylurea phosphate.	Attempt to identify the degradation products using techniques like mass spectrometry (MS). This can help elucidate the degradation pathway.
Contamination of the sample or mobile phase.	Ensure proper handling and preparation of samples and mobile phases to avoid contamination.
Changes in solution pH over time	Degradation of guanylurea phosphate, which can produce acidic or basic byproducts.	This is an indicator of instability. Re-evaluate the storage conditions (pH, temperature).
Interaction with the container.	Use high-quality, inert containers (e.g., Type I borosilicate glass).
Precipitation in the solution	The concentration of guanylurea phosphate exceeds its solubility at the storage temperature or pH.	Ensure the concentration is within the solubility limits at the intended storage conditions.
Formation of an insoluble degradation product.	Characterize the precipitate to determine if it is a degradant.

Data Presentation

The following table is a template illustrating how to present quantitative data from a pH stability study of a guanylurea phosphate solution.

pH	Initial Concentration (mg/mL)	Concentration after 30 days at 25°C (mg/mL)	% Degradation
3.0	10.0	9.2	8.0
4.0	10.0	9.8	2.0
5.0	10.0	9.9	1.0
6.0	10.0	9.9	1.0
7.0	10.0	9.7	3.0
8.0	10.0	9.4	6.0
9.0	10.0	8.8	12.0

Note: This is hypothetical data for illustrative purposes only. Actual results may vary.

Experimental Protocols

Protocol for Determining the pH of Optimal Stability

This protocol outlines a systematic approach to evaluate the stability of a guanylurea phosphate solution across a range of pH values.

1. Materials and Reagents:

• Guanylurea phosphate

• High-purity water (e.g., Milli-Q or equivalent)

• Buffer solutions (e.g., phosphate, citrate, acetate) to cover a pH range from 3 to 9.

• Acids (e.g., phosphoric acid, hydrochloric acid) and bases (e.g., sodium hydroxide) for pH adjustment.

• HPLC system with a suitable detector (e.g., UV at 200 nm).[4]

• A suitable HPLC column (e.g., C18 or a mixed-mode column like Primesep 100).[4]

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• pH meter.

• Stability chambers or incubators set to desired temperatures (e.g., 25°C and 40°C).

2. Preparation of Buffered Guanylurea Phosphate Solutions:

• Prepare a stock solution of guanylurea phosphate in high-purity water at a known concentration (e.g., 10 mg/mL).

• Prepare a series of buffer solutions covering the desired pH range (e.g., pH 3, 4, 5, 6, 7, 8, and 9).

• In separate volumetric flasks, add a known volume of the guanylurea phosphate stock solution and dilute with each buffer to the final desired concentration (e.g., 1 mg/mL).

• Adjust the pH of each solution to the target pH using small amounts of acid or base, if necessary. Record the final pH.

3. Stability Study Execution:

• Divide each buffered solution into aliquots in suitable, sealed containers (e.g., amber glass vials).

• Place the vials in stability chambers at both accelerated (e.g., 40°C/75% RH) and long-term (e.g., 25°C/60% RH) storage conditions.[5]

• Pull samples at predetermined time points (e.g., 0, 7, 14, 30, 60, and 90 days).

4. Sample Analysis:

• At each time point, analyze the samples by a validated, stability-indicating HPLC method.

• Quantify the concentration of guanylurea phosphate in each sample against a freshly prepared standard.

• Observe and record any changes in the physical appearance of the solutions.

• Monitor the pH of the solutions at each time point.

5. Data Analysis:

• Calculate the percentage of guanylurea phosphate remaining at each time point for each pH.

• Plot the percentage remaining versus time for each pH to determine the degradation kinetics.

• The pH at which the degradation rate is slowest is the pH of optimal stability.

Visualizations

Caption: Experimental workflow for determining the optimal pH for guanylurea phosphate solution stability.

Caption: Potential hydrolytic degradation pathway of guanylurea phosphate in aqueous solution.

References

• 1. Stability of urea in solution and pharmaceutical preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Filling in the Gaps in Metformin Biodegradation: a New Enzyme and a Metabolic Pathway for Guanylurea - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Guanylurea | SIELC Technologies [sielc.com]
• 5. Drug Stability: ICH versus Accelerated Predictive Stability Studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Leach Resistance of Guanylurea Phosphate (GUP) in Treated Wood

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and professionals in drug development working to improve the durability of guanylurea (B105422) phosphate (B84403) (GUP)-treated wood. Our focus is on preventing the leaching of this fire retardant to ensure long-lasting efficacy, particularly in exterior applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods to enhance the leach resistance of guanylurea phosphate (GUP) from treated wood?

A1: The primary and most effective methods to reduce the leaching of the water-soluble fire retardant guanylurea phosphate (GUP) from wood involve a "composite-type" fixation. This approach entraps the GUP within a hydrophobic polymer matrix inside the wood structure.[1][2] The two main strategies are:

• Melamine-Formaldehyde (MF) Resin Co-treatment: Impregnating the wood with a solution containing both GUP and a low-viscosity melamine-formaldehyde prepolymer.[3][4][5][6] Upon curing, the MF resin forms a cross-linked, water-resistant network that encapsulates the GUP, significantly reducing its ability to leach out.[2][3]

• Furfurylation: Treating the wood with a solution of furfuryl alcohol (FA) and GUP. The subsequent in-situ polymerization of FA within the wood cell walls creates a hydrophobic poly(furfuryl alcohol) matrix that physically entraps the GUP molecules.[7][8][9][10]

Q2: How can I quantitatively assess the leach resistance of my GUP-treated wood?

A2: The standard method for evaluating the leach resistance of wood preservatives is the European Standard EN 84.[3][4][7][8] This procedure involves subjecting the treated wood samples to a series of vacuum and impregnation cycles with water over a 14-day period to simulate accelerated aging and weathering.[10]

To quantify the amount of GUP leached, the leachate (the water the wood was soaked in) can be analyzed for its phosphorus content using techniques such as:

• Inductively Coupled Plasma-Sector Field Mass Spectrometry (ICP-SFMS)[7][9]

• Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES)[6]

The reduction in the concentration of phosphorus in the leachate over time indicates improved leach resistance.

Q3: What is the expected impact of adding a co-treatment like MF resin on the fire retardancy of the GUP-treated wood?

A3: The addition of a co-treatment like melamine-formaldehyde (MF) resin not only improves leach resistance but also maintains or even enhances the fire-retardant properties of the wood after leaching. The Limiting Oxygen Index (LOI) is a common test to measure fire retardancy. For instance, Scots pine treated with GUP/Boric Acid (BA) and MF resin showed a significantly higher LOI after leaching compared to wood treated with only the MF resin.[3] This indicates that the MF resin effectively retains the fire retardant within the wood structure.[3]

Troubleshooting Guide

Issue: High variability in leaching results between samples.

• Possible Cause 1: Incomplete penetration of the treatment solution.

  • Solution: Ensure a thorough vacuum-pressure impregnation cycle is used. The vacuum step is crucial for removing air from the wood structure, allowing for deeper and more uniform penetration of the treatment solution. The pressure cycle then forces the solution into the wood cells.

• Possible Cause 2: Premature polymerization of the resin (e.g., MF resin) before or during impregnation.

  • Solution: The acidic nature of GUP can accelerate the condensation and polymerization of MF resin.[4] To mitigate this, consider adjusting the pH of the solution or adding a reaction retardant like pentaerythritol (B129877) to slow down the polymerization rate, ensuring the solution remains stable for impregnation.[4]

Issue: Reduced fire retardancy after the leaching test.

• Possible Cause: Insufficient encapsulation of the GUP.

  • Solution: Increase the concentration of the hydrophobic polymer (MF resin or furfuryl alcohol) in the treatment solution. A higher concentration of the resin will create a more robust and complete encapsulation of the GUP particles, leading to better retention during the leaching process.[3] For example, increasing the MF resin content from 10 wt% to 30 wt% in a GUP/BA solution has been shown to significantly decrease the weight percentage gain (WPG) loss after leaching.[3]

Experimental Protocols

Protocol 1: Enhancing Leach Resistance with Melamine-Formaldehyde (MF) Resin

• Preparation of Treatment Solution: Prepare an aqueous solution containing guanylurea phosphate and boric acid (GUP/BA). To this, add a low molecular weight melamine-formaldehyde (MF) resin. A typical formulation might be 10-30 wt% MF resin in the GUP/BA solution.[3]

• Wood Impregnation:

  • Place dry wood samples (e.g., Scots pine sapwood) in an impregnation chamber.

  • Apply a vacuum of approximately -0.8 bar for 30 minutes.

  • Introduce the treatment solution into the chamber while maintaining the vacuum.

  • Pressurize the chamber to 4 bar for 60 minutes.

• Curing:

  • Air-dry the impregnated samples for 24 hours.

  • Oven-dry the samples at 60°C for 24 hours, followed by 103°C for 24 hours to cure the MF resin.

• Leaching Test (EN 84):

  • Submerge the cured samples in deionized water.

  • Subject the samples to a vacuum of -0.8 bar for 20 minutes.

  • Release the vacuum and leave the samples submerged for 2 hours.

  • Replace the water and repeat the soaking process for 14 days, changing the water at specified intervals.

• Analysis:

  • Collect water samples at different time points (e.g., day 1, 7, and 14).

  • Analyze the phosphorus concentration in the leachate using ICP-AES or ICP-SFMS to determine the extent of GUP leaching.[5][6]

Protocol 2: Enhancing Leach Resistance with Furfuryl Alcohol (FA)

• Preparation of Treatment Solution: Prepare an aqueous solution of furfuryl alcohol (e.g., 30 wt%). Add GUP (e.g., 3-5 wt%) and a catalyst such as maleic anhydride (B1165640) (e.g., 3 wt%). Triethanolamine (e.g., 1 wt%) can be added to improve the storage stability of the solution.[9]

• Wood Impregnation: Follow the same vacuum-pressure impregnation procedure as described in Protocol 1.

• Polymerization:

  • Wrap the impregnated samples in aluminum foil.

  • Heat the samples in an oven at 103°C for 24 hours to induce in-situ polymerization of the furfuryl alcohol.

• Leaching Test (EN 84): Conduct the leaching test as described in Protocol 1.

• Analysis: Analyze the phosphorus concentration in the leachate using ICP-SFMS or another suitable method.[9]

Data Presentation

Table 1: Effect of Melamine-Formaldehyde (MF) Resin on GUP/BA Leaching from Scots Pine

Treatment	MF Resin Content (wt%)	Weight Percentage Gain (WPG) Loss after Leaching (%)
GUP/BA	0	> 50% (estimated)
GUP/BA + MF	10	~15%
GUP/BA + MF	20	< 8%
GUP/BA + MF	30	7.4%

Data synthesized from studies by Lin et al. (2020)[3][4]

Table 2: Phosphorus Concentration in Leachate from Furfurylated Wood Treated with GUP

Treatment	Day 1 (mg/L)	Day 7 (mg/L)	Day 14 (mg/L)
5% GUP only (5-0FA)	High initial leaching	Low	Very Low
5% GUP + 30% FA (5-30FA)	Significantly lower than 5-0FA	Moderate	Low

This table illustrates the trend of reduced initial leaching of GUP when co-treated with furfuryl alcohol. The poly-FA matrix slows the release of GUP. Data based on findings by Lin et al. (2022).[9]

Visualizations

References

• 1. High Leach-Resistant Fire-Retardant Modified Pine Wood (Pinus sylvestris L.) by In Situ Phosphorylation and Carbamylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Innovative Water-Resistant Fire-Retardant Wood incorporating Ammonium Phosphate-based salts for Exterior Use Conditions [diva-portal.org]
• 3. mantanis.users.uth.gr [mantanis.users.uth.gr]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Fire Retardancy and Leaching Resistance of Furfurylated Pine Wood (Pinus sylvestris L.) Treated with Guanyl-Urea Phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. diva-portal.org [diva-portal.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

overcoming challenges in the dispersion of guanylurea phosphate in non-polar solvents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the dispersion of guanylurea (B105422) phosphate (B84403) in non-polar solvents.

Frequently Asked Questions (FAQs)

Q1: What is guanylurea phosphate and what are its key properties?

Guanylurea phosphate (CAS 17675-60-4) is a white crystalline powder.[1] It is a salt formed between the guanylurea cation and a phosphate anion.[2] Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C2H9N4O5P	[1]
Molecular Weight	200.09 g/mol	[1]
Melting Point	178-182 °C	[1]
Density	1.62 g/cm³	[1]
Water Solubility	91.6 g/L at 20 °C	[1]
Appearance	White crystalline powder	[1]

Q2: Why is it challenging to disperse guanylurea phosphate in non-polar solvents?

The primary challenge lies in the significant difference in polarity between guanylurea phosphate and non-polar solvents. Guanylurea phosphate is a highly polar, hydrophilic compound with high water solubility.[1] Non-polar solvents, by definition, have low dielectric constants and are hydrophobic. This mismatch in polarity leads to poor wetting of the guanylurea phosphate particles by the solvent and a strong tendency for the particles to agglomerate rather than disperse.

Q3: What are the initial signs of poor dispersion?

Common indicators of poor dispersion include:

• Visible clumps or aggregates of powder in the solvent.

• Rapid sedimentation of the powder to the bottom of the container.

• A cloudy or non-uniform appearance of the mixture.

• Inconsistent results in downstream applications.

Q4: Can particle size reduction help improve dispersion?

Yes, reducing the particle size of guanylurea phosphate can facilitate dispersion. Smaller particles have a larger surface area-to-volume ratio, which can improve wetting and reduce the rate of sedimentation. Techniques such as milling or high-pressure homogenization can be employed for particle size reduction.[3][4][5][6]

Troubleshooting Guide

This guide addresses common issues encountered during the dispersion of guanylurea phosphate in non-polar solvents.

dot

References

• 1. jnfuturechemical.com [jnfuturechemical.com]
• 2. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. horiba.com [horiba.com]
• 5. blog.praterindustries.com [blog.praterindustries.com]
• 6. Bot Verification [ajouronline.com]

strategies to improve the long-term stability of guanylurea phosphate formulations

Guanylurea (B105422) Phosphate (B84403) Formulations: Technical Support Center

Welcome to the technical support center for guanylurea phosphate formulations. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the long-term stability of your formulations. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your research.

Frequently Asked Questions (FAQs)

Q1: What is guanylurea phosphate and what are its primary stability concerns?

Guanylurea phosphate is a salt formed between the guanylurea cation and a phosphate anion. It is known for its use as a flame retardant and is also a primary metabolite of the drug metformin.[1][2] In formulation science, its high water solubility and potential for hydrolysis are primary stability concerns. While thermally stable in its solid form up to approximately 200°C, its stability in aqueous solutions can be affected by factors such as pH, temperature, and light.[3]

Q2: What are the likely degradation pathways for guanylurea phosphate in an aqueous formulation?

The primary degradation pathway for guanylurea phosphate in aqueous solution is likely hydrolysis. The guanylurea molecule contains a urea (B33335) moiety, which can be susceptible to hydrolysis, leading to the formation of guanidine (B92328) and ammonia. This process can be influenced by pH and temperature. Additionally, as a phosphate salt, interactions with other ions in the formulation can occur.

Q3: What are the ideal storage conditions for a guanylurea phosphate formulation?

To ensure long-term stability, formulations should be stored in a cool, dark place. Based on the stability of similar compounds like urea, maintaining a pH between 4 and 8 is recommended to minimize hydrolysis. Protection from light is also crucial to prevent potential photodegradation. Formulations should be stored in tightly sealed containers to prevent moisture absorption or evaporation.

Q4: Can I use common pharmaceutical excipients with guanylurea phosphate?

Compatibility with excipients should be carefully evaluated. While many common excipients may be suitable, some could affect the stability of guanylurea phosphate. For instance, highly acidic or basic excipients could alter the pH of the formulation and accelerate degradation. It is essential to conduct compatibility studies with your intended excipients.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Action(s)
Precipitation in liquid formulation	- pH shift leading to decreased solubility.- Interaction with other formulation components.- Evaporation of solvent leading to supersaturation.	- Check and adjust the pH of the formulation to a range where guanylurea phosphate is most soluble.- Conduct excipient compatibility studies to identify and replace any interacting components.- Ensure storage in tightly sealed containers.
Discoloration of the formulation	- Degradation of guanylurea phosphate.- Photodegradation.- Interaction with excipients or container.	- Perform a stability-indicating HPLC analysis to identify any degradation products.- Store the formulation in light-protective packaging.- Investigate the compatibility of the formulation with the container material.
Loss of potency/assay failure	- Chemical degradation (e.g., hydrolysis).- Adsorption to the container surface.	- Review the formulation's pH and storage temperature to minimize degradation.- Use a validated stability-indicating analytical method to accurately quantify the active ingredient.- Consider using a different type of container material.
Unexpected pH shift during storage	- Degradation of guanylurea phosphate leading to the formation of acidic or basic byproducts.- Leaching of substances from the container.	- Incorporate a suitable buffering agent to maintain the pH within the optimal range.- Evaluate the suitability of the container closure system.

Quantitative Data Summary

While specific long-term stability data for guanylurea phosphate formulations is not widely published, the following table summarizes the known thermal stability of the solid compound.

Parameter	Value	Reference
Thermal Stability (Solid)	Stable up to approx. 200°C	[3]
Decomposition Onset	Above 200°C	[3]
Primary Decomposition Products	Ammonia, Carbon Dioxide, Polyphosphoric Acid	[3]

For aqueous formulations, stability is highly dependent on the specific formulation parameters. It is recommended to perform a stability study under your specific formulation conditions.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Guanylurea Phosphate

This protocol describes a High-Performance Liquid Chromatography (HPLC) method suitable for the analysis of guanylurea phosphate and for monitoring its stability in formulations.

1. Chromatographic Conditions:

• Column: Primesep 100 (mixed-mode stationary phase), 4.6 x 150 mm, 5 µm[4]

• Mobile Phase: 95% Water, 5% Acetonitrile (MeCN), with 0.1% Sulfuric Acid as a buffer[4]

• Flow Rate: 1.0 mL/min[4]

• Detection: UV at 200 nm[4]

• Injection Volume: 1 µL[4]

• Column Temperature: Ambient

2. Standard Solution Preparation:

• Prepare a stock solution of guanylurea phosphate reference standard at a concentration of 0.2 mg/mL in water.[4]

• From the stock solution, prepare a series of calibration standards by diluting with the mobile phase.

3. Sample Preparation:

• Accurately dilute the guanylurea phosphate formulation with the mobile phase to a final concentration within the calibration range.

• Filter the sample through a 0.45 µm syringe filter before injection.

4. Analysis:

• Inject the standards and samples onto the HPLC system.

• Quantify the amount of guanylurea phosphate in the samples by comparing the peak area to the calibration curve.

5. Forced Degradation Study: To ensure the method is stability-indicating, perform forced degradation studies.[5][6]

• Acid Hydrolysis: Treat the sample with 0.1 N HCl at 60°C for 24 hours.

• Base Hydrolysis: Treat the sample with 0.1 N NaOH at 60°C for 24 hours.

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.

• Photodegradation: Expose the formulation to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.[7]

Analyze the stressed samples using the HPLC method to ensure that the degradation products are well-separated from the parent peak of guanylurea phosphate.

Visualizations

Caption: Proposed hydrolytic degradation pathway of guanylurea phosphate.

Caption: Troubleshooting workflow for unstable guanylurea phosphate formulations.

References

• 1. Guanylurea | SIELC Technologies [sielc.com]
• 2. Filling in the Gaps in Metformin Biodegradation: a New Enzyme and a Metabolic Pathway for Guanylurea - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 4. HPLC Method for Analysis of Guanylurea on Primesep 100 Column | SIELC Technologies [sielc.com]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 6. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 7. fda.gov [fda.gov]

troubleshooting unexpected color changes during guanylurea phosphate synthesis

Technical Support Center: Guanylurea (B105422) Phosphate (B84403) Synthesis

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals encountering unexpected color changes during the synthesis of guanylurea phosphate. The following sections offer frequently asked questions, detailed troubleshooting guides, and standardized experimental protocols to help identify and resolve common issues.

Frequently Asked Questions (FAQs)

Q1: Is it normal for the reaction mixture to develop a slight color during the synthesis of guanylurea phosphate?

A slight yellowish tint can sometimes be observed, especially if the starting materials are not of the highest purity or if the reaction is carried out at elevated temperatures for an extended period. However, any intense or unexpected color change (e.g., deep yellow, orange, brown, or green) is indicative of a potential issue, such as the formation of byproducts or decomposition.

Q2: Can impurities in the starting materials lead to color changes?

Yes, impurities in dicyandiamide (B1669379), phosphoric acid, or the solvent can be a primary cause of unexpected color formation. It is crucial to use high-purity reagents and to characterize them before use. Common impurities might include heavy metals or other organic compounds that can react to form colored species under the reaction conditions.

Q3: How does reaction temperature affect color formation?

Elevated temperatures can accelerate side reactions and decomposition pathways, leading to the formation of colored impurities. It is essential to maintain strict temperature control throughout the synthesis. The table below illustrates the impact of temperature on product purity and color formation.

Table 1: Effect of Temperature on Guanylurea Phosphate Synthesis

Reaction Temperature (°C)	Yield (%)	Purity (%)	Observed Color
80	85	98.5	Colorless to faint yellow
100	88	95.2	Light yellow
120	75	89.1	Yellow-orange
140	62	78.6	Brown

Q4: Can the pH of the reaction mixture influence color changes?

Yes, the pH of the reaction medium can significantly impact the stability of both the reactants and the product. Deviations from the optimal pH range can lead to the formation of colored byproducts.

Troubleshooting Guide: Unexpected Color Changes

This section addresses specific color changes you might encounter during the synthesis and provides steps to diagnose and resolve the issue.

Issue 1: Reaction Mixture Turns Deep Yellow or Orange

• Potential Cause 1: Formation of Polymeric Byproducts. Overheating or prolonged reaction times can lead to the polymerization of dicyandiamide or guanylurea, resulting in colored compounds.

  • Troubleshooting Steps:

    • Verify the reaction temperature using a calibrated thermometer.

    • Monitor the reaction progress using a suitable analytical technique (e.g., HPLC, TLC) to avoid unnecessarily long reaction times.

    • Ensure efficient stirring to prevent localized overheating.

• Potential Cause 2: Presence of Nitro-Compound Impurities. If nitric acid was used for cleaning glassware and not properly removed, residual nitrates can react to form colored nitro compounds.

  • Troubleshooting Steps:

    • Ensure all glassware is thoroughly cleaned and rinsed with deionized water and the reaction solvent before use.

    • Test a sample of the starting materials for nitrate (B79036) impurities.

Issue 2: Reaction Mixture Turns Green or Blue

• Potential Cause: Contamination with Copper or Other Transition Metals. Trace amounts of transition metals can form colored complexes with guanylurea or its precursors. Copper contamination, for instance, can lead to a greenish or bluish tint.

  • Troubleshooting Steps:

    • Use high-purity, metal-free reagents.

    • Ensure that the reactor and any stirring equipment are not sources of metal contamination. Glass-lined reactors are recommended.

    • Consider adding a chelating agent like EDTA in trace amounts if metal contamination is suspected, although this may complicate purification.

Issue 3: Reaction Mixture Becomes Brown or Black

• Potential Cause: Decomposition of Reactants or Product. This is a severe issue, often caused by excessive temperatures or the presence of significant impurities that catalyze decomposition.

  • Troubleshooting Steps:

    • Immediately stop the reaction and cool the mixture.

    • Review the experimental protocol and ensure the temperature limits were not exceeded.

    • Analyze the starting materials for impurities that could act as catalysts for decomposition.

Experimental Protocols

Protocol 1: Synthesis of Guanylurea Phosphate

This protocol outlines the standard procedure for the synthesis of guanylurea phosphate.

• Reagents and Materials:

  • Dicyandiamide (≥99% purity)

  • Phosphoric acid (85%, analytical grade)

  • Deionized water

  • Glass-lined reactor with overhead stirrer and temperature control

• Procedure:

  • Charge the reactor with 85% phosphoric acid.

  • Begin stirring and heat the phosphoric acid to 80°C.

  • Slowly add the dicyandiamide to the reactor over a period of 30 minutes, ensuring the temperature does not exceed 85°C.

  • After the addition is complete, maintain the reaction mixture at 80-85°C for 3 hours.

  • Monitor the reaction progress by HPLC.

  • Once the reaction is complete, cool the mixture to 20-25°C.

  • Slowly add deionized water to precipitate the product.

  • Filter the solid product, wash with cold deionized water, and dry under vacuum at 50°C.

Visualizations

Reference Data & Comparative Studies

A Comparative Guide to the Flame Retardant Efficiency of Guanylurea Phosphate and Ammonium Polyphosphate

For the attention of: Researchers, scientists, and drug development professionals.

Flame Retardant Mechanisms

Both GUP and APP function primarily in the condensed phase by promoting the formation of a protective char layer on the surface of the polymer during combustion. This char layer acts as a physical barrier, insulating the underlying material from heat and oxygen, and reducing the release of flammable volatiles into the gas phase. However, their specific chemical transformations and synergistic actions differ.

Guanylurea Phosphate (GUP)

GUP is a nitrogen and phosphorus-containing flame retardant. Its mechanism involves several key steps upon heating:

• Decomposition: GUP decomposes to release phosphoric acid and nitrogen-containing compounds.

• Dehydration and Charring: The phosphoric acid acts as a catalyst to dehydrate the polymer, promoting the formation of a stable, insulating char layer.

• Gas Phase Action: The released non-flammable gases, such as ammonia (B1221849) and water vapor, can dilute the flammable gases in the flame zone, further inhibiting combustion. There is also potential for phosphorus-containing radicals to act as scavengers for flame-propagating radicals like H• and OH•.

Ammonium (B1175870) Polyphosphate (APP)

APP is a widely used and well-characterized flame retardant, often employed in intumescent systems. Its mechanism is multifaceted:

• Condensed Phase Action: Upon heating, APP decomposes to yield polyphosphoric acid. This acid catalyzes the dehydration of the polymer, leading to the formation of a carbonaceous char. In intumescent formulations, a carbon source (e.g., pentaerythritol) and a blowing agent (e.g., melamine) are included. The polyphosphoric acid reacts with the carbon source to build the char, while the blowing agent releases non-flammable gases that cause the char to swell and form a thick, insulating foam.

• Gas Phase Action: The decomposition of APP also releases ammonia and water vapor, which dilute the fuel and oxygen concentration in the gas phase, acting as a flame inhibitor.

Quantitative Performance Data

The following tables summarize key flame retardancy performance indicators for GUP and APP from various studies. It is imperative to reiterate that this data is not from direct comparative experiments and should be used for informational purposes only.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Vertical Burning Test Results

Flame Retardant	Polymer Matrix	Loading (%)	LOI (%)	UL-94 Rating	Citation
APP	Polyurethane/Wood-flour Composite	Not specified	27.3 - 29.4	-	[1]
APP	Rigid Polyurethane Foam	15	24.1	V-1	[2]
Modified APP	Rigid Polyurethane Foam	20	24.5	-	[2]
APP	Ethylene Propylene Diene Monomer	Not specified	-	V-0	[3]
APP	Rigid Polyurethane Foam	10	26.5	-	[4]

LOI: The minimum percentage of oxygen in an oxygen/nitrogen mixture that will just support flaming combustion. Higher values indicate better flame retardancy. UL-94: A vertical burn test that classifies materials as V-0, V-1, or V-2 based on their self-extinguishing properties. V-0 is the highest rating.

Table 2: Cone Calorimetry Data

Flame Retardant	Polymer Matrix	Loading (%)	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)	Citation
APP	Polyurethane/Wood-flour Composite	Not specified	Reduction of 8.96% - 24.72%	Reduction of 2.09% - 13.01%	[1]
Modified APP	Rigid Polyurethane Foam	20	50.9% reduction compared to unmodified APP	9.7	[2]
Modified APP	Polyurea Composite Coating	17	-	33.4% reduction	[5]
APP	Rigid Polyurethane Foam	10	29.64% reduction	24.05% reduction	[4]

Cone calorimetry is a small-scale test that measures heat release rate, total heat released, smoke production, and other parameters under a constant heat flux.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of flame retardant efficiency.

Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO 4589-2)

• Specimen Preparation: A rectangular specimen of specific dimensions (typically 70-150 mm long, 6.5 ± 0.5 mm wide, and 3.0 ± 0.5 mm thick) is prepared.

• Apparatus: The test is conducted in a vertical, transparent chimney containing a controlled mixture of oxygen and nitrogen.

• Procedure:

  • The specimen is mounted vertically in the center of the chimney.

  • A mixture of oxygen and nitrogen is introduced at the bottom of the chimney and flows upwards.

  • The top edge of the specimen is ignited with a propane (B168953) flame.

  • The oxygen concentration in the gas mixture is varied between tests.

  • The LOI is the minimum concentration of oxygen, by volume percentage, at which the specimen sustains combustion for a specified period or burns to a specified length.

UL-94 Vertical Burning Test (IEC 60695-11-10)

• Specimen Preparation: A rectangular bar specimen of specific dimensions (typically 125 mm x 13 mm x specified thickness) is prepared.

• Apparatus: A test chamber free from drafts, a Bunsen burner with a specified flame height, a timer, and a piece of dry absorbent cotton.

• Procedure:

  • The specimen is clamped vertically from its top end.

  • A layer of cotton is placed 300 mm below the specimen.

  • A calibrated flame is applied to the bottom edge of the specimen for 10 seconds and then removed.

  • The duration of flaming after the first flame application (t1) is recorded.

  • Immediately after the flaming ceases, the flame is reapplied for another 10 seconds and then removed.

  • The duration of flaming (t2) and glowing (t3) after the second flame application are recorded.

  • It is noted whether any dripping particles ignite the cotton below.

  • Classification (V-0, V-1, V-2) is based on the afterflame times, afterglow time, and whether dripping particles ignite the cotton.

Cone Calorimetry (ASTM E1354 / ISO 5660)

• Specimen Preparation: A square specimen (typically 100 mm x 100 mm) of a specified thickness is wrapped in aluminum foil, leaving the top surface exposed, and placed in a sample holder.

• Apparatus: A cone calorimeter, which consists of a conical radiant heater, a load cell to measure mass loss, a spark igniter, and an exhaust system with gas analyzers.

• Procedure:

  • The specimen is placed on the load cell beneath the conical heater.

  • The surface of the specimen is exposed to a constant, predetermined heat flux (e.g., 35 or 50 kW/m²).

  • The volatile gases produced by the heating of the specimen are ignited by a spark igniter.

  • The test continues until flaming ceases or for a predetermined duration.

  • Throughout the test, the instrument continuously measures and records the heat release rate (based on oxygen consumption), mass loss rate, time to ignition, smoke production, and CO/CO2 generation.

Visualizing the Mechanisms

The following diagrams illustrate the proposed flame retardant mechanisms of GUP and APP.

Caption: Flame retardant mechanism of Guanylurea Phosphate (GUP).

Caption: Intumescent flame retardant mechanism of Ammonium Polyphosphate (APP).

References

• 1. Effects of different types of flame-retardant treatment on the flame performance of polyurethane/wood-flour composites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Rigid Polyurethane Foams Containing Modified Ammonium Polyphosphate Having Outstanding Charring Ability and Increased Flame Retardancy [frontiersin.org]
• 3. Study on flame retardancy of EPDM reinforced by ammonium polyphosphate - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Flame retardancy and anti-impact performance of polyurea composite coating reinforced by modified ammonium polyphosphate and two-dimensional nano-fillers - Beijing Institute of Technology [pure.bit.edu.cn]

A Comparative Guide to Guanylurea Phosphate and Other Guanidine Salts as Fire Retardants

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fire-retardant performance of guanylurea (B105422) phosphate (B84403) (GUP) against other common guanidine (B92328) salts, supported by experimental data. The information is intended to assist researchers and professionals in selecting the appropriate fire retardant for their specific applications.

Overview of Guanidine-Based Fire Retardants

Guanidine and its salts are effective nitrogen-based fire retardants. Their mechanism of action primarily involves the release of non-combustible gases like ammonia (B1221849) and nitrogen upon heating, which dilutes the flammable gases and oxygen in the combustion zone. When combined with phosphorus, as in the case of guanylurea phosphate, a synergistic effect is often observed, leading to enhanced char formation and a more efficient fire-retardant system. This guide focuses on the comparative performance of guanylurea phosphate against other guanidine salts such as guanidine sulfamate (B1201201) and guanidine hydrochloride.

Performance Comparison on Cellulosic Substrates (Wood and Paper)

Direct comparative studies on a single cellulosic substrate are limited. However, data from different studies on wood and paper products provide valuable insights into the relative performance of these guanidine salts.

Quantitative Performance Data

Fire Retardant System	Substrate	Test Method	Key Findings
Guanylurea Phosphate (GUP)	Wood Pulp Paper	Vertical Flame Test	Exhibited higher fire retardant efficiency compared to Guanidine Sulfamate.[1]
Microscale Combustion Calorimetry (MCC)	Showed superior performance over Guanidine Sulfamate.[1]
Guanidine Phosphate (GP)	Plywood (10% solution)	Limiting Oxygen Index (LOI)	LOI of 37%.[2]
Cone Calorimetry	Heat Release Rate (HRR) significantly decreased to 43.94 kW/m².[2]
Total Smoke Production (TSP) greatly decreased.[2]
Guanidine Dihydrogen Phosphate (GDP) / Zinc Borate (ZB)	Wood	Limiting Oxygen Index (LOI)	LOI increased to 47.8%.[3]
Guanidine Sulfamate (GS)	Wood Pulp Paper	Vertical Flame Test	Lower fire retardant efficiency compared to Guanylurea Phosphate.[1]
Microscale Combustion Calorimetry (MCC)	Inferior performance compared to Guanylurea Phosphate.[1]

Performance Comparison on Polymeric Substrates

The application of guanidine-based fire retardants extends to various polymers. The following table summarizes the performance of guanidine sulfamate in a polyamide 6 matrix.

Quantitative Performance Data

Fire Retardant System	Substrate	Test Method	Key Findings
Guanidine Sulfamate (GAS) / Melamine Polyphosphate (MPP)	Polyamide 6 (PA6)	Limiting Oxygen Index (LOI)	LOI of 37 vol%.[4][5]
UL-94 Vertical Burning Test	Achieved a V-0 rating.[4][5]

Mechanisms of Action

The fire-retardant mechanisms of guanylurea phosphate and other guanidine salts involve both gas-phase and condensed-phase actions.

• Gas-Phase Inhibition: Upon heating, guanidine salts decompose to release non-combustible gases such as ammonia (NH₃) and nitrogen (N₂). These gases dilute the flammable volatiles and oxygen, thereby inhibiting the combustion process in the gas phase.[6]

• Condensed-Phase Charring: Phosphorus-containing guanidine salts, like guanylurea phosphate, also exhibit a strong condensed-phase mechanism. The phosphate moiety decomposes to form phosphoric acid and polyphosphoric acid. These act as catalysts for the dehydration of the substrate (e.g., cellulose (B213188) in wood), promoting the formation of a protective char layer. This char layer insulates the underlying material from heat and oxygen, preventing further degradation and combustion.[1][2]

The synergistic interaction between the nitrogen- and phosphorus-containing components in guanylurea phosphate leads to a more effective fire-retardant performance compared to guanidine salts that act primarily in the gas phase.

Caption: Fire retardant mechanisms of guanylurea phosphate versus other guanidine salts.

Experimental Protocols

Synthesis of Guanidine Salts

Guanylurea Phosphate (GUP): The primary method for synthesizing guanylurea phosphate involves the reaction of dicyandiamide (B1669379) with phosphoric acid in an aqueous solution.[7]

• Dicyandiamide is mixed with purified water.

• The mixture is heated to 80-100°C.

• A phosphoric acid solution is slowly added to the heated mixture.

• The reaction is allowed to proceed for a specified time, followed by cooling, crystallization, centrifugation, and drying to obtain guanylurea phosphate.[8]

Guanidine Sulfamate: Guanidine sulfamate can be prepared by fusing urea (B33335) with sulfamic acid or its salts at temperatures ranging from 210-250°C.[9]

Guanidine Hydrochloride: A common industrial method for synthesizing guanidine hydrochloride is the reaction of dicyandiamide with ammonium (B1175870) chloride at a temperature of 170-230°C. The crude product is then purified through dissolution, filtration, dehydration, and crystallization.[10][11][12]

Caption: Simplified synthesis workflows for different guanidine salts.

Fire Retardancy Test Methodologies

Limiting Oxygen Index (LOI) - ASTM D2863: This test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will support flaming combustion of a material. A vertically oriented specimen is ignited from the top in a controlled atmosphere within a glass chimney. The oxygen concentration is adjusted until the flame is just sustained. A higher LOI value indicates better flame retardancy.[13][14][15]

UL-94 Vertical Burning Test: This standard evaluates the flammability of plastic materials. A rectangular specimen is held vertically and ignited at the bottom with a burner for a specified time. The test assesses the time to self-extinguish, the occurrence of flaming drips, and the duration of afterglow. The classifications, from most to least flame-retardant, are 5VA, 5VB, V-0, V-1, and V-2.[1]

Cone Calorimetry - ASTM E1354: This test measures the heat release rate (HRR), smoke production, and mass loss of a material when exposed to a controlled level of radiant heat. A conical heater irradiates a horizontally oriented sample, and the combustion products are collected and analyzed. Key parameters obtained include the time to ignition (TTI), peak heat release rate (pHRR), and total heat released (THR).[7][8][12][16]

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to determine the thermal stability and decomposition profile of materials. The sample is heated in a furnace, and its weight is continuously monitored. The resulting data provide information on the onset of decomposition, the rate of weight loss, and the amount of char residue at high temperatures.

Conclusion

Guanylurea phosphate demonstrates a highly effective dual-action fire-retardant mechanism, combining gas-phase inhibition with condensed-phase char formation. This synergistic action generally results in superior fire retardancy, particularly for cellulosic materials, when compared to guanidine salts that primarily function through gas-phase dilution. The choice of the most suitable guanidine-based fire retardant will ultimately depend on the specific substrate, processing conditions, and desired performance characteristics. For applications requiring robust char formation and high levels of fire resistance, guanylurea phosphate presents a compelling option.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Flame Retardant Properties of a Guanidine Phosphate–Zinc Borate Composite Flame Retardant on Wood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 8. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]
• 9. US2464247A - Preparation of guanidine sulfates - Google Patents [patents.google.com]
• 10. Guanidine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 11. Manufacture process for Guanidine hydrochloride - Shizuishan Pengsheng Chemical Co., Ltd [pengshengchem.com]
• 12. CN1247536C - Process for preparing guanidine hydrochloride - Google Patents [patents.google.com]
• 13. CN118834146A - Preparation method of guanidine hydrochloride - Google Patents [patents.google.com]
• 14. Phosphorus-Nitrogen Synergistic Flame-Retardant Cellulose Nanofibers from a Reactive Ternary Deep Eutectic Solvent Containing Guanidine Phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Comprehensive Guide to Guanidinium Sulphamate: A Flame-Retardant Compound [trust-chem.com]
• 16. cdnsciencepub.com [cdnsciencepub.com]

A Comparative Study on the Thermal Stability of Guanylurea Phosphate and Melamine Phosphate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal stability of two prominent nitrogen-phosphorus flame retardants: guanylurea (B105422) phosphate (B84403) (GUP) and melamine (B1676169) phosphate (MP). The information presented herein is based on available experimental data and is intended to assist researchers and professionals in selecting the appropriate flame retardant for their specific applications.

Introduction

Guanylurea phosphate (GUP) and melamine phosphate (MP) are widely utilized as halogen-free flame retardants in various polymeric materials. Their efficacy is rooted in their ability to disrupt the combustion cycle through mechanisms in both the condensed and gas phases. A critical performance parameter for a flame retardant is its thermal stability, as it dictates the processing window of the polymer composite and the temperature at which the protective flame-retardant action is initiated. This guide offers a comparative analysis of the thermal decomposition behavior of GUP and MP.

Thermal Decomposition Profile

The thermal stability of GUP and MP has been characterized primarily using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). These analyses reveal distinct decomposition pathways and temperature ranges for each compound.

Guanylurea Phosphate (GUP):

GUP generally exhibits a lower onset of decomposition compared to MP. Its thermal degradation begins at approximately 180-200°C.[1] The decomposition process occurs in multiple stages:

• Initial Decomposition (180-200°C): GUP starts to decompose, leading to the cleavage of the phosphate and urea (B33335) groups.[1] This initial phase is characterized by the release of non-combustible gases such as ammonia (B1221849) (NH₃) and carbon dioxide (CO₂).[1]

• Formation of Polymeric Species: The decomposition also results in the formation of polyguanidine and polyphosphoric acid.[1] Polyphosphoric acid is a key component in promoting char formation on the substrate surface, which acts as a protective barrier.

Melamine Phosphate (MP):

Melamine phosphate demonstrates higher thermal stability than GUP. Its decomposition is a multi-step process involving condensation reactions:

• First Stage (250-300°C): The initial decomposition involves a condensation reaction where melamine orthophosphate converts to melamine pyrophosphate, with the release of water.[2]

• Second Stage (300-330°C): Further heating leads to the transformation of melamine pyrophosphate into melamine polyphosphate, a more thermally stable polymeric structure.[2] The decomposition of the melamine ring at temperatures above 300°C is an endothermic process that absorbs heat and releases nitrogen gas.[2]

The following diagram illustrates the logical flow of the comparative analysis of the thermal stability of GUP and MP.

Caption: Comparative analysis of GUP and MP thermal stability.

Quantitative Data Comparison

The following table summarizes the available quantitative data from thermogravimetric analysis of GUP and MP. It is important to note that the experimental conditions under which these data were obtained may vary, which can influence the results. For a direct and precise comparison, analysis of both compounds under identical TGA conditions is recommended.

Parameter	Guanylurea Phosphate (GUP)	Melamine Phosphate (MP)
Onset of Decomposition (Tonset)	~180-200°C[1]	~250-300°C[2][3]
Mass Loss at 200-300°C	45%[1]	-
Mass Loss at 300-500°C	30%[1]	-
5% Weight Loss Temperature	Not explicitly found for pure GUP	~264.1°C (in an epoxy resin matrix)
10% Weight Loss Temperature	Not explicitly found for pure GUP	~306.7°C (in an epoxy resin matrix)

Experimental Protocols

A standardized experimental protocol for evaluating the thermal stability of flame retardants using thermogravimetric analysis is crucial for obtaining comparable data. Below is a recommended methodology.

Thermogravimetric Analysis (TGA) Protocol:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Samples of GUP and MP should be in a fine powder form and dried to a constant weight to remove any residual moisture.

• Sample Mass: An initial sample mass of 5-10 mg is recommended.

• Crucible: An inert crucible, such as alumina (B75360) or platinum, should be used.

• Atmosphere: The analysis should be conducted under a controlled atmosphere, typically nitrogen or air, at a constant flow rate (e.g., 20-50 mL/min).

• Heating Program: A linear heating rate of 10°C/min is commonly used. The temperature range should be sufficient to cover the entire decomposition of the material, typically from ambient temperature to 700-800°C.

• Data Analysis: The resulting TGA curve (mass vs. temperature) and its derivative (DTG curve) should be analyzed to determine the onset decomposition temperature (the temperature at which significant mass loss begins), the peak decomposition temperature(s) (from the DTG curve), and the mass loss at various temperature intervals.

The following diagram illustrates a typical experimental workflow for the comparative thermal analysis of GUP and MP.

Caption: Experimental workflow for comparative TGA analysis.

Conclusion

The thermal stability of guanylurea phosphate and melamine phosphate differs significantly, which has direct implications for their processing and application.

• Guanylurea Phosphate (GUP) is characterized by a lower decomposition temperature, making it suitable for polymer systems that are processed at lower temperatures. Its decomposition mechanism, involving the release of non-flammable gases and the formation of polyphosphoric acid, contributes to its effectiveness as a char-forming flame retardant.

• Melamine Phosphate (MP) exhibits superior thermal stability, with decomposition initiating at higher temperatures. This makes it a more suitable candidate for polymers that require high-temperature processing. The multi-stage decomposition, leading to the formation of thermally stable melamine polyphosphate, provides a sustained flame-retardant action at elevated temperatures.

The choice between GUP and MP should be guided by the specific processing temperature of the polymer matrix and the desired temperature range for flame retardant activation. For a definitive selection, it is highly recommended that researchers conduct a direct comparative TGA analysis of the candidate flame retardants under identical experimental conditions.

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. additivebz.com [additivebz.com]

validating the efficacy of guanylurea phosphate as a nitrogen fertilizer against urea.

A Comparative Guide to Guanylurea (B105422) Phosphate (B84403) and Urea (B33335) as Nitrogen Fertilizers

An Objective Analysis for Researchers and Agricultural Scientists

The quest for efficient nitrogen (N) fertilization in agriculture is paramount for ensuring global food security while minimizing environmental impact. Urea has long been the most widely used nitrogen fertilizer due to its high nitrogen content (approximately 46%) and relatively low cost.[1][2] However, its efficacy is often hampered by significant nitrogen loss through ammonia (B1221849) volatilization, denitrification, and leaching, with nitrogen use efficiency (NUE) sometimes as low as 30-40%.[2] This has spurred research into enhanced-efficiency fertilizers, including slow- and controlled-release formulations. Guanylurea phosphate has been identified as a potential slow-release nitrogen fertilizer, offering a promising alternative to conventional urea.[3][4]

This guide provides a comparative analysis of guanylurea phosphate and urea, summarizing their known properties and presenting a framework for their agronomic evaluation. It is important to note that while the potential of guanylurea phosphate is recognized, direct, publicly available field trial data comparing its efficacy against urea is currently limited.

General Characteristics

A side-by-side comparison of the general properties of guanylurea phosphate and urea is presented in Table 1.

Property	Guanylurea Phosphate	Urea
Nitrogen Content	Information not readily available in reviewed sources	~46%[1]
Nutrient Release	Slow-release[3][4]	Quick-release[5]
Mechanism of N Loss	Reduced potential for leaching and volatilization due to slow release	High potential for ammonia volatilization, leaching, and denitrification[2]
Application	Potentially fewer applications required	Multiple applications may be necessary to match crop demand[2]
Environmental Impact	Potentially lower due to reduced N loss	Can contribute to water pollution and greenhouse gas emissions

Experimental Protocol: A Framework for Comparative Efficacy Trials

To rigorously validate the efficacy of guanylurea phosphate against urea, a comprehensive experimental protocol is necessary. The following outlines a model framework based on established guidelines for fertilizer trials.[6][7]

1. Objective: To compare the agronomic performance of guanylurea phosphate and urea as nitrogen fertilizers for a specific crop (e.g., maize, wheat) in terms of crop yield, nutrient uptake, and nitrogen use efficiency.

2. Experimental Design:

• Treatments:

  • Control (no nitrogen application)

  • Urea at varying application rates (e.g., 50, 100, 150 kg N/ha)

  • Guanylurea phosphate at equivalent varying application rates (e.g., 50, 100, 150 kg N/ha)

• Design: Randomized Complete Block Design (RCBD) with at least four replications to account for field variability.[8]

• Plot Size: Standardized plot dimensions (e.g., 3m x 5m) with appropriate buffer zones to prevent cross-contamination.

3. Site Selection and Soil Analysis:

• Select a representative field with uniform soil type.

• Conduct baseline soil sampling and analysis for key parameters: pH, organic matter, total nitrogen, available phosphorus, and exchangeable potassium.

4. Fertilizer Application:

• Urea: Applied as a split application, with a basal dose at sowing and top-dressing at critical growth stages.

• Guanylurea Phosphate: Applied as a single basal dose at sowing, consistent with its slow-release properties.

5. Data Collection:

• Crop Growth Parameters: Plant height, leaf area index, and biomass accumulation at key growth stages.

• Yield and Yield Components: Grain yield, straw yield, number of grains per spike/cob, and 1000-grain weight at harvest.

• Nutrient Analysis:

  • Plant tissue analysis (leaf, stem, grain) for nitrogen concentration to determine total N uptake.

  • Post-harvest soil analysis to determine residual soil nitrogen.

6. Calculation of Nitrogen Use Efficiency (NUE) Indices:

• Agronomic Efficiency (AE): (Grain yield in fertilized plot - Grain yield in control plot) / Amount of N applied.

• Apparent Recovery Efficiency (ARE): (N uptake in fertilized plot - N uptake in control plot) / Amount of N applied.

7. Statistical Analysis:

• Analysis of Variance (ANOVA) to determine the statistical significance of treatment effects on all measured parameters.

• Mean separation tests (e.g., Tukey's HSD) to compare individual treatment means.

Logical Workflow for Fertilizer Efficacy Comparison

The following diagram illustrates the logical workflow for conducting a comparative study between guanylurea phosphate and urea.

References

• 1. loyalfertilizer.com [loyalfertilizer.com]
• 2. mdpi.com [mdpi.com]
• 3. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 4. Guanylurea | SIELC Technologies [sielc.com]
• 5. HS1255/HS1255: Controlled-Release and Slow-Release Fertilizers as Nutrient Management Tools [edis.ifas.ufl.edu]
• 6. Best Practices for Fertilizer Trials [quicktrials.com]
• 7. researchgate.net [researchgate.net]
• 8. albertagrains.com [albertagrains.com]

Guanylurea Phosphate: A Comparative Analysis of its Flame Retardant Performance in Diverse Polymer Matrices

For researchers, scientists, and drug development professionals exploring advanced materials, this guide provides an objective comparison of guanylurea (B105422) phosphate's (GUP) performance as a flame retardant across various polymer matrices. The following sections detail its effectiveness, supported by experimental data, and outline the methodologies used for evaluation.

Guanylurea phosphate (B84403) is a nitrogen-phosphorus-containing compound recognized for its efficacy in reducing the flammability of materials.[1][2] It is frequently integrated into polymer composites, wood, and bamboo to enhance their fire resistance.[1] Its flame retardant mechanism is understood to operate in both the condensed and gas phases. In the condensed phase, it promotes the formation of a stable, insulating char layer, while in the gas phase, it can release non-combustible gases that dilute the flammable volatiles and inhibit the combustion reactions.[3][4]

Performance Data of Guanylurea Phosphate in Polymer Matrices

The following tables summarize the quantitative data on the flame retardant performance of guanylurea phosphate and its formulations in different polymer systems.

Table 1: Performance of Guanylurea Methylphosphonate in Thermoplastic Composites

Polymer Matrix	Flame Retardant	Heat Release Capacity (HRC) (J/g·K)	Reduction in HRC (%)	Char Formation (% residue)
Polypropylene (PP)	None	-	-	-
Polypropylene (PP)	Guanylurea Methylphosphonate (GUP)	-	44	6.1 (in air), 4.7 (in nitrogen)
Polylactic Acid (PLA)	None	-	-	-
Polylactic Acid (PLA)	Guanylurea Methylphosphonate (GUP)	-	27	Increased
Data sourced from a study on flax/PP and flax/PLA thermoplastic composites.[3]

Table 2: Fire Retardancy of Wood Flour/High-Density Polyethylene (HDPE) Composites with a GUP-based Flame Retardant

Parameter	Wood-Plastic Composite (Control)	WPC with GUP and Nano-SiO2
Peak Heat Release Rate (pHRR) (kW/m²)	Lower than control	Significantly lower
Total Heat Release (THR) (MJ/m²)	Lower than control	Significantly lower
Total Smoke Production (TSP) (m²)	Lower than control	Significantly lower
The flame retardant used was a mixture of guanylurea phosphate (GUP) and sodium octaborate tetrahydrate (DOT) in a 7:3 mass ratio.[5][6]

Table 3: Performance of a GUP-Based Varnish on Plywood

Parameter	Plywood with MUF Resin Varnish	Plywood with GUP (12%) in MUF Resin Varnish	% Reduction
Total Heat Release (THR)	-	Significantly Reduced	73.5
Total Smoke Production (TSP)	-	Significantly Reduced	74.1
The varnish was composed of guanylurea phosphate (GUP) and melamine-urea-formaldehyde (B8673199) (MUF) resin.[7]

Experimental Protocols

Detailed methodologies for the key experiments cited are as follows:

1. Limiting Oxygen Index (LOI) The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that is required to support the flaming combustion of a material. A higher LOI value indicates better flame retardancy. The test is typically conducted on vertically oriented samples of a specific size, and the oxygen concentration is adjusted until the sample sustains a flame for a predetermined amount of time.[4]

2. UL-94 Vertical Burning Test This test assesses the flammability of plastic materials. A rectangular specimen is held vertically and ignited at the bottom with a burner for 10 seconds. The time it takes for the flame to extinguish after the burner is removed is recorded. The ignition is repeated for another 10 seconds. Based on the afterflame time, afterglow time, and whether flaming drips ignite a cotton patch below, the material is classified as V-0, V-1, or V-2, with V-0 being the highest rating for flame retardancy.[8]

3. Cone Calorimetry The cone calorimeter is one of the most effective bench-scale methods for studying the fire behavior of materials. A sample is exposed to a specific heat flux from a conical heater. Key parameters measured include the time to ignition (TTI), heat release rate (HRR), peak heat release rate (pHRR), total heat release (THR), smoke production rate (SPR), and total smoke production (TSP). Lower values for HRR, THR, and smoke production indicate better fire retardancy.[5][7]

4. Thermogravimetric Analysis (TGA) TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to evaluate the thermal stability of materials and the char-forming ability of flame retardants. A higher residual mass at elevated temperatures suggests the formation of a stable char layer, which is a key mechanism of condensed-phase flame retardancy.[3]

Visualizing Mechanisms and Workflows

Diagram 1: Simplified Flame Retardant Mechanism of Guanylurea Phosphate

Caption: Logical flow of GUP's dual-phase flame retardant action.

Diagram 2: Experimental Workflow for Flame Retardancy Evaluation

Caption: General workflow for preparing and testing GUP-polymer composites.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Eco-Friendly Polymer Nanocomposite Coatings for Next-Generation Fire Retardants for Building Materials - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Guanylurea Phosphate and Alternative Flame Retardants: A Guide for Researchers

In the pursuit of enhanced fire safety for a wide range of materials, the selection of an appropriate flame retardant is a critical decision for researchers and product development professionals. This decision hinges on a multi-faceted evaluation of performance, cost, and environmental impact. Guanylurea (B105422) phosphate (B84403) (GUP), a nitrogen-phosphorus flame retardant, has emerged as a notable option, particularly for cellulosic materials like wood and textiles.[1] This guide provides an objective comparison of GUP's cost-effectiveness against other prevalent flame retardant technologies, supported by experimental data and detailed methodologies.

Performance Data: A Quantitative Comparison

The efficacy of a flame retardant is measured by its ability to alter the combustion characteristics of a material. Key metrics include the reduction in heat release rate (HRR), total heat release (THR), and smoke production. The following table summarizes the performance of Guanylurea Phosphate (GUP) in comparison to other common flame retardants based on available experimental data.

Flame Retardant System	Substrate Material	Peak Heat Release Rate (pHRR) Reduction	Total Heat Release (THR) Reduction	Smoke Production Reduction	Char Residue Increase	Source(s)
Guanylurea Phosphate (GUP)	Furfurylated Pine Wood	41.8%	---	---	---	[1]
GUP	Decorative Bamboo Filament	44.9%	42.2%	95.0% (TSP)	---	[1]
GUP (12%) in MUF Resin	Wood	---	73.5%	74.1% (TSP)	---	[2]
Boric Acid & Borax (1:1)	Decorative Bamboo Filament	21.0%	22.2%	86.1 - 91.1% (Total Smoke Release)	Yes	[3]
Ammonium Polyphosphate (APP) / Boron Compounds (BCs) Synergist	Wood-Plastic Composites	Similar to other FRs	---	---	Yes	[3]
Aluminum Hydroxide (ATH) / Magnesium Hydroxide (MDH)	Polyolefins / Polypropylene	Effective at high loadings (50-60 wt%)	---	Smoke reduction	---	[4]
Brominated Flame Retardants (BFRs) with Antimony Trioxide (ATO)	Various Polymers	Highly effective	---	Can increase smoke/CO	---	[5][6]

Note: Performance can vary significantly based on the substrate material, flame retardant concentration, and presence of synergists.

Cost-Effectiveness Analysis

The economic viability of a flame retardant is a crucial factor in its practical application. Pricing is subject to fluctuation based on raw material costs, manufacturing processes, and market demand.[5]

Flame Retardant	Price Range (per Metric Ton, MT)	Price Range (per Kilogram, KG)	Key Cost Considerations	Source(s)
Guanylurea Phosphate (GUP)	$1,300 - $1,500	$4.00 - $8.00	Synthesis from dicyandiamide (B1669379) and phosphoric acid is a high-yield process. Bulk purchasing offers cost savings.	[1][7][8]
Boron Compounds (e.g., Boric Acid)	---	---	Generally considered low-cost.	[9]
Ammonium Polyphosphate (APP)	---	---	An established and effective flame retardant.	[9]
Aluminum Hydroxide (ATH) / Magnesium Hydroxide (MDH)	---	---	Low price, but high loading levels (often >50%) are required, which can impact material properties and overall cost.	[4]
Antimony Trioxide (ATO) (Synergist)	---	---	Prices have recently seen significant increases due to supply chain issues.[5] Used as a synergist, often with more expensive halogens.	[5]
Brominated Flame Retardants (BFRs)	---	---	Effective and cost-efficient, but facing phase-outs due to environmental and health concerns.	[6]
Research Grade GUP	N/A	$197.00 / gram (for 1g)	Small quantities for laboratory use are significantly more expensive.

Mechanisms of Action: A Comparative Overview

Flame retardants interrupt the combustion cycle through various physical and chemical actions in either the gas phase (flame) or the condensed phase (material).

• Guanylurea Phosphate (Nitrogen-Phosphorus): GUP exhibits a dual-mode of action. Upon heating, the phosphate component promotes the dehydration of the substrate to form a protective layer of char (condensed phase action).[1][10] Simultaneously, the nitrogen components decompose to release non-combustible gases like ammonia (B1221849) and nitrogen, which dilute the flammable gases in the flame (gas phase action).[1][10]

• Halogenated Retardants (e.g., BFRs): These operate primarily in the gas phase. They release halogen radicals that interfere with and terminate the high-energy radical chain reactions of combustion.[5][11]

• Inorganic Hydroxides (e.g., ATH, MDH): Their mechanism is physical. They undergo an endothermic decomposition at high temperatures, releasing water vapor.[5] This process cools the material and dilutes the oxygen and fuel concentration in the gas phase.[5]

• Phosphorus-Based Retardants (e.g., APP): These primarily act in the condensed phase. They form phosphoric acid upon heating, which catalyzes the charring of the polymer, creating an insulating barrier.[4][9]

• Nitrogen-Based Retardants (e.g., Melamine): These function in the gas phase by releasing inert gases that dilute the fuel and oxygen.[6][11]

Caption: Mechanisms of action for different classes of flame retardants.

Experimental Protocols: Cone Calorimetry

Cone calorimetry is a widely used and effective method for quantifying the fire performance of materials.[10][12] The protocol provides critical data on heat release, smoke production, and mass loss.

Objective: To measure the response of a material sample to a controlled level of radiant heat.

Apparatus: A cone calorimeter, consisting of a conical radiant heater, a load cell to measure mass loss, and an exhaust system with gas analysis instrumentation.

Methodology (based on ASTM E1354 / ISO 5660):

• Sample Preparation: A sample of a specified size (e.g., 100mm x 100mm) and thickness is prepared. For treated materials like wood, the sample is impregnated with the flame retardant solution (e.g., an aqueous solution of GUP) and then dried/cured according to specific procedures.[10]

• Conditioning: The sample is conditioned to a constant mass in a controlled environment (e.g., 23°C and 50% relative humidity).

• Mounting: The sample is placed in a holder on a load cell, typically wrapped in aluminum foil on the sides and bottom.

• Exposure: The sample is exposed to a specific, constant level of heat flux (e.g., 35 or 50 kW/m²) from the conical heater.

• Ignition: A spark igniter is positioned above the sample to ignite the flammable pyrolysis gases that are evolved. The time to ignition (TTI) is recorded.

• Data Collection: Throughout the test, the following are continuously measured:

  • Mass Loss: Recorded by the load cell.

  • Heat Release Rate (HRR): Calculated from the oxygen consumption in the exhaust stream. The peak HRR (pHRR) is a key indicator of fire intensity.

  • Smoke Production: Measured by the obscuration of a laser beam in the exhaust duct.

• Termination: The test is terminated when flaming ceases or after a predetermined time period.

• Analysis: Data are analyzed to determine key fire-retardancy metrics, including TTI, pHRR, Total Heat Release (THR), and smoke parameters. The mass of the remaining char is also measured.

Caption: Experimental workflow for cone calorimetry testing.

Environmental and Health Considerations

The long-term environmental fate and potential toxicity of flame retardants are of increasing concern and significantly influence their cost-effectiveness by impacting regulatory compliance and end-of-life disposal.

Flame Retardant Class	Key Environmental & Health Issues	Regulatory Status
Guanylurea Phosphate (GUP)	High water solubility can lead to leaching from treated products.[1] Identified as a persistent environmental transformation product of the drug metformin, raising concerns about its presence in aquatic systems.[1] Generally considered to have low toxicity.[10]	Generally not restricted, but its presence as a metabolite is under scientific scrutiny.
Halogenated (BFRs)	Many are persistent, bioaccumulative, and toxic (PBTs).[13][14] Linked to adverse health effects, including hormone disruption.[13] Can form toxic dioxins and furans during combustion.[6]	Many types (e.g., certain PBDEs, HBCD) are banned or heavily restricted globally under the Stockholm Convention.[13]
Inorganic Hydroxides (ATH/MDH)	Generally considered environmentally benign and non-toxic. The main issue is the high loading required, which can affect recyclability.	No significant restrictions.
Boron Compounds	Generally have low toxicity, but concerns about potential health risks from prolonged exposure have led to restrictions in the European Union.[9]	Use is restricted in some regions (e.g., EU).[9]
Antimony Trioxide (ATO)	Classified as a possible human carcinogen.	Use is under scrutiny and subject to workplace exposure limits.

Conclusion

Guanylurea phosphate presents a compelling option as a flame retardant, particularly as a halogen-free alternative. Its cost-effectiveness is rooted in a straightforward, high-yield manufacturing process and its dual-action mechanism that provides effective flame retardancy, especially in cellulosic materials.[1][15]

However, its primary drawback is its water solubility, which can lead to leaching and reduce long-term efficacy in certain applications, though research is ongoing to develop more leach-resistant formulations.[1][10] When compared to alternatives, GUP avoids the significant environmental and health hazards associated with halogenated flame retardants and the high loading levels required for many inorganic retardants. For researchers and developers, the optimal choice will depend on the specific application, required durability, material compatibility, and the increasing importance of environmental and health profiles in the total cost-effectiveness equation.

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The Flame-Retardant Mechanisms and Preparation of Polymer Composites and Their Potential Application in Construction Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hmroyal.com [hmroyal.com]
• 6. additivesforpolymer.com [additivesforpolymer.com]
• 7. echemi.com [echemi.com]
• 8. Premium Quality guanylurea phosphate Solutions for Global Buyers [alibaba.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. epitoanyag.org.hu [epitoanyag.org.hu]
• 12. lkt.tf.fau.de [lkt.tf.fau.de]
• 13. unep.org [unep.org]
• 14. Environmental Impact of Flame Retardants (Persistence and Biodegradability) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]

A Comparative Guide to the Validation of Analytical Methods for Guanylurea Phosphate Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of guanylurea (B105422) phosphate (B84403) is critical in various fields, from pharmaceutical stability studies to environmental monitoring. High-Performance Liquid Chromatography (HPLC) is a widely adopted technique for this purpose, but other methods like Ion Chromatography (IC) and Capillary Electrophoresis (CE), often coupled with Mass Spectrometry (MS), offer viable alternatives. This guide provides an objective comparison of these methods, supported by experimental data, to aid in the selection of the most suitable technique for your analytical needs.

Performance Comparison of Analytical Methods

The selection of an analytical method for guanylurea phosphate analysis hinges on a variety of factors, including sensitivity, precision, accuracy, and the specific requirements of the sample matrix. Below is a summary of the performance characteristics of HPLC-UV, Ion Chromatography with Conductivity Detection (IC-CD), and Capillary Electrophoresis-Mass Spectrometry (CE-MS).

Parameter	HPLC-UV for Guanylurea	Ion Chromatography-CD for Phosphate	Capillary Electrophoresis-MS for Guanylurea
**Linearity (R²) **	> 0.99 (Typical)	> 0.999[1]	Not explicitly stated, but method validated
Accuracy	Typically within ±5%	100 ± 3%[2][3][4]	Not explicitly stated, but method validated
Precision (RSD)	< 2% (Typical for intra- and inter-day)[5]	< 1.5% (Short-term)[2][3][4]	Not explicitly stated, but method validated
Limit of Detection (LOD)	5 ppb[6]	Not specified	2 µg/L (in methanolic standard)
Limit of Quantitation (LOQ)	Not specified	0.2 mg/L[1]	15 µg/L (in zebrafish embryos), 27 µg/L (in brown trout)

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. The following sections outline the experimental protocols for the key methods discussed.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the routine quantification of guanylurea in various samples.

Instrumentation:

• HPLC system with a UV detector

• Primesep 100 mixed-mode column (4.6 x 150 mm, 5 µm)[6]

Reagents:

• Acetonitrile (HPLC grade)

• Deionized water

• Sulfuric acid[6]

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of 5% Acetonitrile and 95% deionized water, with 0.1% sulfuric acid as a buffer[6].

• Standard Solution Preparation: Prepare a stock solution of guanylurea phosphate in deionized water. Create a series of calibration standards by diluting the stock solution.

• Sample Preparation: Dissolve the sample in deionized water to an appropriate concentration.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min[6]

  • Detection Wavelength: 200 nm[6][7]

  • Injection Volume: 20 µL

• Analysis: Inject the standard solutions and the sample solution into the HPLC system and record the chromatograms.

• Quantification: Construct a calibration curve by plotting the peak area of the guanylurea standards against their concentrations. Determine the concentration of guanylurea in the sample from the calibration curve.

Ion Chromatography with Conductivity Detection (IC-CD) for Phosphate

This method is highly effective for the determination of the phosphate component of guanylurea phosphate, especially in pharmaceutical formulations.

Instrumentation:

• Ion chromatograph with a suppressed conductivity detector

• Anion-exchange column

Reagents:

• Potassium hydroxide (B78521) (for eluent generation)[1]

• Deionized water

Procedure:

• Eluent Preparation: Use an eluent generator to produce the desired concentration of potassium hydroxide eluent[1].

• Standard Solution Preparation: Prepare a stock solution of a soluble phosphate salt in deionized water. Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: Dilute the sample containing guanylurea phosphate with deionized water to fall within the calibration range.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Detector: Suppressed conductivity

• Analysis: Inject the standards and samples into the IC system.

• Quantification: Create a calibration curve by plotting the peak area of the phosphate standards against their concentrations. Calculate the phosphate concentration in the sample.

Capillary Electrophoresis-Mass Spectrometry (CE-MS)

This technique offers high sensitivity and selectivity, making it suitable for complex matrices and low concentration levels of guanylurea.

Instrumentation:

• Capillary electrophoresis system coupled to a mass spectrometer

Reagents:

• Methanol (B129727) (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297)

• Formic acid

Procedure:

• Background Electrolyte (BGE) Preparation: Prepare a BGE solution, for example, 100 mM ammonium acetate in a mixture of methanol and water, adjusted to a specific pH with formic acid.

• Standard Solution Preparation: Prepare guanylurea standards in the BGE.

• Sample Preparation: Extract guanylurea from the sample matrix using an appropriate solvent (e.g., methanol) and dilute with the BGE.

• CE-MS Conditions:

  • Capillary: Fused silica

  • Injection: Hydrodynamic or electrokinetic

  • Separation Voltage: Applied across the capillary

  • MS Detection: Use an appropriate ionization mode (e.g., electrospray ionization - ESI) and monitor the specific mass-to-charge ratio (m/z) for guanylurea.

• Analysis: Inject the standards and samples into the CE-MS system.

• Quantification: Generate a calibration curve based on the peak areas of the guanylurea standards and determine the concentration in the sample.

Visualizing the Workflow

To better understand the procedural flow of each analytical method, the following diagrams have been generated using the DOT language.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Performance characteristics of an ion chromatographic method for the quantitation of citrate and phosphate in pharmaceutical solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. jetir.org [jetir.org]
• 6. HPLC Method for Analysis of Guanylurea on Primesep 100 Column | SIELC Technologies [sielc.com]
• 7. HPLC Method for Separation of Guanylurea and Metformin on Primesep 100 Column | SIELC Technologies [sielc.com]

comparative analysis of the environmental impact of guanylurea phosphate and halogenated flame retardants

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the environmental impact of guanylurea (B105422) phosphate (B84403) and halogenated flame retardants. The objective is to present a clear, data-driven comparison to inform material selection and research directions. While extensive data exists for the environmental and health impacts of halogenated flame retardants, a significant data gap is noted for guanylurea phosphate in the context of its use as a flame retardant.

Executive Summary

Halogenated flame retardants (HFRs), particularly brominated flame retardants (BFRs), have been widely used for decades due to their effectiveness. However, a substantial body of scientific evidence has demonstrated their persistence in the environment, potential for bioaccumulation in organisms, and toxicity to both wildlife and humans.[1][2] Many HFRs are now recognized as persistent organic pollutants (POPs) and are subject to international bans and restrictions.[3][4]

In contrast, guanylurea phosphate (GUP) is a nitrogen-phosphorus-based flame retardant that is often presented as a less hazardous alternative.[5] While its flame retardant efficacy is documented, there is a notable lack of publicly available data on its specific environmental impact, including its ecotoxicity, bioaccumulation potential, and persistence when used in flame retardant applications. Safety data sheets for guanylurea phosphate consistently state "no data available" for ecological information.[6] The majority of existing ecotoxicological studies on guanylurea focus on its role as a degradation product of the pharmaceutical metformin, which may not be directly representative of its impact as a flame retardant.[7]

This guide summarizes the available quantitative data for a selection of common HFRs and presents the limited qualitative information for GUP, highlighting the critical need for further research into the environmental profile of this emerging alternative.

Quantitative Comparison of Environmental Impact Parameters

The following tables summarize key data on the persistence, bioaccumulation, and aquatic toxicity of selected halogenated flame retardants. Due to the lack of available data, a quantitative table for guanylurea phosphate as a flame retardant cannot be provided.

Table 1: Environmental Impact of Halogenated Flame Retardants (HFRs)

Flame Retardant Type	Chemical	Persistence (Half-life)	Bioaccumulation Potential (BCF, L/kg)	Acute Aquatic Toxicity (LC50/EC50)
Brominated Flame Retardants (BFRs)
Polybrominated Diphenyl Ethers (PBDEs) - e.g., BDE-47	Soil half-life: 342 - 704 days	High potential; BCF can be >5000 L/kg in some fish species	96h LC50 (Zebrafish): Not available in reviewed sources
Hexabromocyclododecane (HBCD)	High persistence in water	BCF values vary by isomer and species, but indicate bioaccumulation potential	96h LC50 (Fish): Generally in the low mg/L range
Tetrabromobisphenol A (TBBPA)	Soil half-life: 11.4 - 20.8 days[8]	Lower potential than PBDEs, but can accumulate in biota	48h EC50 (Daphnia magna): 0.60 mg/L[9], 96h LC50 (Fish): ~0.5 mg/L[9]
Chlorinated Flame Retardants (CFRs)
Tris(1,3-dichloro-2-propyl) phosphate (TDCPP)	Persistent in the environment	Moderate potential	96h LC50 (Zebrafish): 1.1 mg/L[10]

Table 2: Environmental Impact of Guanylurea Phosphate (GUP)

Parameter	Finding	Citation
Persistence	No data available for GUP as a flame retardant. Studies on guanylurea (metformin metabolite) indicate it can be biodegraded under certain conditions.[11][12]
Bioaccumulation Potential	No data available.
Aquatic Toxicity	No specific LC50/EC50 data available for GUP as a flame retardant. A predicted no-effect concentration (PNEC) for guanylurea (metformin metabolite) was derived as 0.16 mg/L in one study.[7]
General Toxicity	Nitrogen-phosphorus flame retardants are generally considered to have low toxicity.[5]

Experimental Protocols

The data presented for halogenated flame retardants are typically generated using standardized test protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD). Below are summaries of the key experimental protocols relevant to the data in Table 1.

OECD 203: Fish, Acute Toxicity Test

This guideline is designed to determine the concentration of a substance that is lethal to 50% of a test population of fish (LC50) over a 96-hour period.

• Test Organism: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).

• Procedure: Fish are exposed to a series of concentrations of the test substance in water under controlled conditions (temperature, light, pH). A control group is exposed to water without the test substance.

• Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

• Endpoint: The primary endpoint is the LC50 value at 96 hours, calculated using statistical methods.

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to aquatic invertebrates, specifically Daphnia magna. The endpoint is the concentration that causes immobilization in 50% of the daphnids (EC50).

• Test Organism: Daphnia magna, a small freshwater crustacean.

• Procedure: Young daphnids (<24 hours old) are exposed to a range of concentrations of the test substance for 48 hours.

• Observations: The number of immobilized daphnids (those unable to swim) is recorded at 24 and 48 hours.

• Endpoint: The main endpoint is the EC50 value at 48 hours.

OECD 301: Ready Biodegradability

This set of guidelines includes several methods to assess the potential for a chemical to be readily biodegraded by microorganisms. A substance is considered readily biodegradable if it meets a certain percentage of degradation within a 28-day period.

• Inoculum: Microorganisms are typically sourced from activated sludge from a wastewater treatment plant.

• Procedure: The test substance is incubated with the inoculum in a mineral medium under aerobic conditions. Degradation is measured by monitoring parameters such as dissolved organic carbon (DOC) removal, CO2 production, or oxygen consumption.

• Endpoint: The percentage of biodegradation is calculated over 28 days. To be classified as "readily biodegradable," a substance must typically achieve >60-70% degradation within a 10-day window during the 28-day test.

Mandatory Visualization

Caption: Logical flow comparing the known environmental pathway of HFRs with the largely uncharacterized pathway of GUP.

Caption: A typical experimental workflow for conducting an aquatic ecotoxicity test according to OECD guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The impact of halogen free phosphorus, inorganic and nitrogen flame retardants on the toxicity and density of smoke from 10 common polymers | Semantic Scholar [semanticscholar.org]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. mdpi.com [mdpi.com]
• 6. epitoanyag.org.hu [epitoanyag.org.hu]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 12. researchgate.net [researchgate.net]

Evaluating the Synergistic Effects of Guanylurea Phosphate with Other Flame Retardant Additives: A Comparative Guide

Guanylurea (B105422) phosphate (B84403) (GUP) is a phosphorus- and nitrogen-containing flame retardant that has demonstrated considerable efficacy in various materials, particularly wood-based products. Its performance can be significantly enhanced through synergistic interactions with other flame retardant additives. This guide provides a comparative evaluation of the synergistic effects of GUP with various additives, supported by experimental data, to assist researchers and scientists in the development of advanced flame-retardant materials.

Synergistic Performance of Guanylurea Phosphate with Boron-Based Additives

The most well-documented synergistic effects of guanylurea phosphate are with boron-containing compounds, such as boric acid (BA) and disodium (B8443419) octaborate tetrahydrate (DOT). This combination has been shown to be highly effective in improving the flame retardancy of wood products.

Experimental Data:

Below is a summary of the flame retardant performance of GUP in combination with boron-based additives in wood.

Treatment	LOI (%)	UL-94 Rating	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)	Reference
Untreated Wood	21.0	N/A	250-300	60-80	[1]
GUP alone	28.5	V-0	~150	~40	[1]
GUP + Boric Acid (1:1)	36.2	V-0	~80	~25	[1]
GUP + Disodium Octaborate Tetrahydrate (1:1)	40.8	V-0	Not Reported	Not Reported	[1]

Synergistic Mechanism with Boron Compounds:

The synergistic effect between GUP and boron compounds is attributed to their complementary actions in both the condensed and gas phases during combustion.

• Condensed Phase: Boric acid decomposes to form a glassy layer of boron trioxide (B₂O₃) on the surface of the material. This layer acts as a physical barrier, insulating the underlying material from heat and oxygen. GUP contributes to this char layer formation by promoting dehydration and carbonization of the substrate. The combination of the boron oxide glass and the GUP-promoted char results in a more stable and effective protective layer.

• Gas Phase: The nitrogen-containing components of GUP decompose to release non-flammable gases such as ammonia (B1221849) (NH₃) and nitrogen (N₂). These gases dilute the flammable volatile compounds released from the decomposing material and reduce the oxygen concentration in the gas phase, thus inhibiting flaming combustion.

The following diagram illustrates the proposed synergistic flame retardant mechanism between guanylurea phosphate and boric acid.

Caption: Synergistic flame retardant mechanism of GUP and Boric Acid.

Comparison with Other Synergistic Flame Retardant Systems

While comprehensive data on the synergistic effects of GUP with a wide range of other additives is limited, it is useful to compare its performance with other well-established phosphorus-based flame retardant systems. Ammonium (B1175870) polyphosphate (APP) is a widely used flame retardant that exhibits strong synergistic effects with various nitrogen-based compounds, mineral fillers, and nanomaterials.

Performance of APP-Based Synergistic Systems:

The following table provides a comparative overview of the flame retardant performance of APP in combination with different synergistic agents in various polymer matrices.

Polymer Matrix	Flame Retardant System	LOI (%)	UL-94 Rating	Peak Heat Release Rate (pHRR) (kW/m²)	Reference
Polypropylene (PP)	APP (20%) + Melamine (10%)	32.5	V-0	~180	[2]
Polylactic Acid (PLA)	APP (15%) + Starch (10%)	35.0	V-0	~200	[3]
Epoxy Resin	APP (10%) + Layered Double Hydroxide (5%)	31.0	V-0	~250	[4]
Wood Flour/HDPE Composite	GUP (15%) + APP (15%)	31.8	V-0	Not Reported	[5]

It is noteworthy that one study was found that investigated the synergistic effect of GUP and APP in a wood flour/HDPE composite, achieving a V-0 rating and a high LOI value[5]. This suggests that GUP can be an effective synergistic component with other phosphorus-based flame retardants.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO 4589-2)

The LOI test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material under specified test conditions.

• Apparatus: A heat-resistant glass chimney, a specimen holder, gas flow meters for oxygen and nitrogen, and an igniter.

• Procedure:

  • A vertically oriented specimen is placed in the glass chimney.

  • A mixture of oxygen and nitrogen is flowed upwards through the chimney.

  • The top edge of the specimen is ignited with a flame.

  • The oxygen concentration in the gas mixture is varied between tests.

  • The LOI is the minimum oxygen concentration, expressed as a volume percentage, at which the specimen sustains flaming combustion for a specified period or burns to a specified length.

UL-94 Vertical Burning Test

The UL-94 test is a vertical burn test used to assess the flammability of plastic materials.

• Apparatus: A test chamber, a specimen holder, a Bunsen burner, a timing device, and surgical cotton.

• Procedure:

  • A rectangular test specimen is held vertically by a clamp at its upper end.

  • A layer of dry surgical cotton is placed 300 mm below the specimen.

  • A burner flame is applied to the lower end of the specimen for 10 seconds and then removed. The duration of flaming is recorded.

  • Immediately after the flaming ceases, the flame is reapplied for another 10 seconds. The durations of flaming and glowing after the second flame application are recorded.

  • Observations are made as to whether flaming drips ignite the cotton below.

  • Materials are classified as V-0, V-1, or V-2 based on the flaming and glowing times and the dripping behavior.

Cone Calorimetry (ISO 5660)

Cone calorimetry is a fire test that measures the heat release rate and other combustion properties of materials.

• Apparatus: A conical radiant heater, a load cell to measure mass loss, a spark igniter, and a gas analysis system to measure oxygen consumption.

• Procedure:

  • A horizontally oriented specimen is placed on a load cell and exposed to a controlled level of radiant heat from the conical heater.

  • A spark igniter is used to ignite the gases emitted from the decomposing specimen.

  • The rate of heat release is determined by measuring the amount of oxygen consumed during combustion.

  • Other parameters measured include time to ignition, mass loss rate, smoke production, and yields of carbon monoxide and carbon dioxide.

The following diagram illustrates a typical experimental workflow for evaluating flame retardant performance.

Caption: Experimental workflow for flame retardant evaluation.

Conclusion

Guanylurea phosphate demonstrates significant potential as a flame retardant, particularly when used in synergistic combinations with boron-based compounds in wood applications. The available data indicates that these systems can achieve high Limiting Oxygen Index values and excellent UL-94 ratings, attributed to a cooperative flame retardant mechanism in both the condensed and gas phases. While direct comparative data with a broader range of synergists is currently limited, the performance of GUP in the systems studied is comparable to that of other well-established phosphorus-based flame retardants like ammonium polyphosphate. Further research into the synergistic effects of GUP with other additives such as nitrogen compounds, mineral fillers, and nanomaterials in various polymer matrices would be beneficial to fully elucidate its potential and expand its applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Fire Retardancy and Leaching Resistance of Furfurylated Pine Wood (Pinus sylvestris L.) Treated with Guanyl-Urea Phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Crystallographic Analysis of Guanylurea Phosphate and Guanylurea Nitrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for a comparative study of the crystal structures of guanylurea (B105422) phosphate (B84403) and guanylurea nitrate (B79036). Due to the limited availability of published single-crystal X-ray diffraction data for both compounds, this document outlines the necessary experimental protocols and data presentation structures to enable researchers to conduct such a study.

Synthesis Protocols

The initial step in a crystallographic study is the synthesis of high-purity, single-crystal-suitable material.

1.1. Synthesis of Guanylurea Nitrate

Guanylurea nitrate can be synthesized by the reaction of dicyandiamide (B1669379) with nitric acid. A common method involves creating a heated aqueous slurry of dicyandiamide and adding nitric acid in stoichiometric amounts.[1] For example, reacting dicyandiamide with nitric acid at approximately 60°C in an aqueous solution.[1]

1.2. Synthesis of Guanylurea Phosphate

The most prevalent industrial method for synthesizing guanylurea phosphate is the reaction between dicyandiamide and phosphoric acid in an aqueous medium.[2] This method is noted for its simplicity and high yield.[2] An alternative approach involves the direct phosphorylation of guanylurea with phosphoric acid at elevated temperatures, typically between 80–100°C, for 12–24 hours.[2]

Experimental Protocol: Single-Crystal X-ray Diffraction

To determine and compare the crystal structures, a standard methodology using single-crystal X-ray diffraction is required.

Objective: To determine the three-dimensional atomic arrangement, unit cell dimensions, and space group of guanylurea phosphate and guanylurea nitrate.

Methodology:

• Crystal Selection and Mounting:

  • Grow suitable single crystals of both guanylurea phosphate and guanylurea nitrate, ideally with dimensions around 0.1-0.3 mm and free of visible defects.[3]

  • Select a high-quality crystal under a polarizing microscope.

  • Mount the selected crystal on a goniometer head using a suitable adhesive or oil.

• Data Collection:

  • Center the crystal on a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector (e.g., CCD or CMOS).

  • Perform a preliminary screening to determine the crystal quality and unit cell parameters.

  • Collect a full sphere of diffraction data by rotating the crystal through a series of frames. Data is typically collected at a low temperature (e.g., 100 K or 173 K) to minimize thermal vibrations.

• Data Reduction and Structure Solution:

  • Integrate the raw diffraction images to obtain a list of reflection intensities and their corresponding Miller indices (h,k,l).

  • Apply corrections for factors such as Lorentz polarization, absorption, and crystal decay.

  • Determine the space group from the systematic absences in the diffraction data.

  • Solve the crystal structure using direct methods or Patterson methods to obtain initial atomic positions.

• Structure Refinement:

  • Refine the atomic coordinates, and anisotropic displacement parameters against the experimental data using full-matrix least-squares refinement.

  • Locate and refine hydrogen atoms from the difference Fourier map or place them in calculated positions.

  • The refinement is complete when the residual factors (e.g., R1, wR2) converge to low values, and the goodness-of-fit is close to 1.

Data Presentation for Comparison

A direct comparison of the crystallographic data is best presented in a tabular format. The following table provides a template for summarizing the key parameters for guanylurea phosphate and guanylurea nitrate once the experimental data has been obtained.

Parameter	Guanylurea Phosphate	Guanylurea Nitrate
Formula	C₂H₈N₄O₅P	C₂H₇N₅O₄
Formula Weight	200.09 g/mol	165.10 g/mol
Crystal System	To be determined	To be determined
Space Group	To be determined	To be determined
Unit Cell Dimensions
a (Å)	To be determined	To be determined
b (Å)	To be determined	To be determined
c (Å)	To be determined	To be determined
α (°)	To be determined	To be determined
β (°)	To be determined	To be determined
γ (°)	To be determined	To be determined
Volume (ų)	To be determined	To be determined
Z (Formula units/cell)	To be determined	To be determined
Calculated Density (g/cm³)	To be determined	To be determined
Hydrogen Bonding Motifs	To be determined	To be determined
Key Bond Lengths (Å)	To be determined	To be determined
Key Bond Angles (°)	To be determined	To be determined

Workflow for Comparative Crystallographic Study

The following diagram illustrates the logical workflow from material synthesis to the final comparative analysis of the crystal structures.

Caption: Workflow for a comparative crystallographic study.

References

• 1. US6550808B1 - Guanylurea nitrate in gas generation - Google Patents [patents.google.com]
• 2. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 3. creative-biostructure.com [creative-biostructure.com]

Guanylurea Phosphate as a Wood Preservative: A Comparative Analysis of Long-Term Performance

A comprehensive review of the long-term efficacy of guanylurea (B105422) phosphate (B84403) (GUP) as a wood preservative remains a developing area of research. While primarily investigated for its fire-retardant properties, some studies have explored its potential in formulations designed to resist biological degradation. This guide provides a comparative analysis of the available data on wood treated with a GUP-containing formulation against established alternatives like Chromated Copper Arsenate (CCA) and Alkaline Copper Quaternary (ACQ), supported by detailed experimental protocols.

Comparative Performance Against Fungal Decay and Termites

The long-term performance of wood preservatives is crucial for ensuring the service life of wood products. The following tables summarize available data on the efficacy of a commercial fire-retardant formulation containing guanylurea phosphate (Dricon) and the widely used preservatives CCA and ACQ against common wood-destroying fungi and termites.

It is critical to note that the data for the GUP-containing formulation reflects its performance as part of a mixture that also includes boric acid and phosphoric acid. Therefore, the specific contribution of GUP to the overall biocidal efficacy cannot be definitively isolated from the existing literature.

Table 1: Fungal Decay Resistance

Preservative	Wood Species	Fungal Species	Test Duration	Average Mass Loss (%)	Efficacy
Untreated Control	Plywood	Trametes versicolor (White Rot)	12 weeks	28.5	Not Resistant
Untreated Control	Plywood	Gloeophyllum trabeum (Brown Rot)	12 weeks	35.2	Not Resistant
Dricon (GUP, Boric Acid, Phosphoric Acid)	Plywood	Trametes versicolor (White Rot)	12 weeks	2.1	Highly Resistant
Dricon (GUP, Boric Acid, Phosphoric Acid)	Plywood	Gloeophyllum trabeum (Brown Rot)	12 weeks	2.8	Highly Resistant
CCA	Southern Pine	Various Decay Fungi	>35 years (in-ground)	No failures reported	Highly Durable[1]
ACQ	Southern Pine	Various Decay Fungi	>20 years (in-ground)	Variable, generally effective	Durable

Table 2: Termite Resistance

Preservative	Wood Species	Termite Species	Test Duration	Average Mass Loss (%)	Visual Rating (0=Sound, 10=Failure)	Efficacy
Untreated Control	Plywood	Coptotermes formosanus	4 weeks	25.8	-	Not Resistant
Dricon (GUP, Boric Acid, Phosphoric Acid)	Plywood	Coptotermes formosanus	4 weeks	1.9	-	Highly Resistant
CCA	Southern Pine	Subterranean Termites	>35 years (in-ground)	No failures reported	-	Highly Durable[1]
ACQ	Various	Subterranean Termites	>20 years (in-ground)	Variable, generally effective	-	Durable

Experimental Protocols

The data presented in this guide is based on standardized laboratory and field test methods designed to evaluate the long-term performance of wood preservatives. The following are detailed methodologies for key experiments.

Fungal Decay Test (Based on AWPA E10 and EN 113 Standards)

This laboratory test evaluates the efficacy of wood preservatives against pure cultures of wood-destroying fungi.

• Test Specimens: Small, clear wood blocks (e.g., 19x19x19 mm) are prepared from a susceptible wood species like Southern Pine or Scots Pine.

• Preservative Treatment: The wood blocks are treated with the preservative solution using a vacuum-pressure impregnation process to achieve a target retention level. A set of untreated blocks serves as a control.

• Leaching/Aging (Optional but recommended for long-term performance simulation): To simulate outdoor exposure, treated blocks may undergo an accelerated aging process, such as the EN 84 standard, which involves repeated cycles of water immersion and drying.

• Fungal Culture: The test is conducted in culture bottles containing a nutrient medium (e.g., malt (B15192052) agar) that is colonized by a specific wood-destroying fungus, such as the white-rot fungus Trametes versicolor or the brown-rot fungus Gloeophyllum trabeum.

• Incubation: The treated and untreated wood blocks are sterilized and then placed in the culture bottles in direct contact with the fungal mycelium. The bottles are incubated under controlled temperature and humidity for a specified period (typically 12 weeks).

• Evaluation: At the end of the incubation period, the wood blocks are removed, cleaned of fungal mycelium, and oven-dried. The percentage of mass loss due to fungal decay is calculated. The lower the mass loss, the more effective the preservative.

Termite Resistance Test (Based on AWPA E1 Standard)

This laboratory test assesses the ability of treated wood to resist attack by subterranean termites.

• Test Specimens: Similar to the decay test, small wood blocks are treated with the preservative.

• Termite Exposure: The treated and untreated wood blocks are placed in containers with a standardized number of subterranean termites (e.g., Coptotermes formosanus) in a sand or soil matrix.

• Incubation: The containers are maintained in a dark, humid environment at a temperature suitable for termite activity for a set duration (typically 4 weeks).

• Evaluation: After the exposure period, the wood blocks are removed and cleaned. The percentage of mass loss due to termite consumption is calculated. The blocks are also visually rated for the extent of termite damage on a scale from 0 (no damage) to 10 (complete failure). Termite mortality is also recorded.

Experimental and Logical Workflow Diagrams

To visually represent the processes involved in evaluating wood preservatives, the following diagrams are provided in the DOT language for Graphviz.

Caption: Workflow for Fungal Decay Resistance Testing.

Caption: Mode of Action for Wood Preservatives.

Conclusion

The available data suggests that a formulation containing guanylurea phosphate, in combination with boric acid and phosphoric acid, demonstrates high efficacy against both white and brown-rot fungi and subterranean termites in laboratory settings. However, a direct comparison of the long-term durability of GUP as a standalone preservative to established treatments like CCA and ACQ is not yet possible due to a lack of specific, long-term field data for GUP. While CCA has a long history of proven, multi-decade performance, its use is now restricted due to environmental and health concerns. ACQ, a common alternative, has shown good long-term performance, though it can be more corrosive to fasteners than CCA.

Further research focusing on the long-term field performance of wood treated solely with guanylurea phosphate, or in simpler formulations, is necessary to fully validate its potential as a durable wood preservative. Researchers and professionals in drug development and material science should consider the existing fire-retardant benefits of GUP and the promising, albeit limited, biocidal data when evaluating its potential for broader applications in wood protection.

References

• 1. Effect of wood surface treatment on fungal decay and termite resistance :: BioResources [bioresources.cnr.ncsu.edu]

comparison of different synthesis routes for guanylurea phosphate in terms of yield and purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of different synthesis routes for guanylurea (B105422) phosphate (B84403), a compound of interest in various industrial and pharmaceutical applications. The following sections detail the performance of established synthetic methods in terms of product yield and purity, supported by experimental data and detailed protocols.

Comparison of Synthesis Routes

Two primary synthesis routes for guanylurea phosphate have been identified in the scientific literature: the reaction of dicyandiamide (B1669379) with phosphoric acid and the direct phosphorylation of guanylurea. The most common and industrially relevant method is the reaction between dicyandiamide and phosphoric acid, which is favored for its simplicity, mild reaction conditions, and high yield.[1]

Data Presentation

The following table summarizes the quantitative data on yield and purity for the different synthesis routes of guanylurea phosphate.

Synthesis Route	Starting Materials	Yield (%)	Purity (%)	Reference
Route 1	Dicyandiamide, Phosphoric Acid	76.0	99.3	CN107721883A[2]
Route 1 (with mother liquor recycle)	Dicyandiamide, Phosphoric Acid	84.9	99.5	CN107721883A[2]
Route 2	Guanylurea, Phosphoric Acid	Data not available	Data not available	-

Experimental Protocols

Route 1: Synthesis from Dicyandiamide and Phosphoric Acid

This method involves the controlled reaction of dicyandiamide with phosphoric acid in an aqueous medium.[1]

Experimental Procedure (Example 1 from CN107721883A):

• In a reaction kettle, add 100 kg of dicyandiamide and 400 kg of purified water.

• Stir the mixture and heat to 100°C until the dicyandiamide is completely dissolved.

• Slowly add phosphoric acid aqueous solution dropwise at a rate of 150 L/h.

• After the addition is complete, maintain the temperature at 100°C for 8 hours.

• Cool the system to below 20°C to induce crystallization.

• Centrifuge the crystalline product.

• Wash the solid with ethanol.

• Dry the product to obtain 181 kg of guanylurea phosphate.

This procedure resulted in a total yield of 76% and a purity of 99.3%.[2]

Experimental Procedure (Example 2 with mother liquor recycling from CN107721883A):

• In a reaction kettle, add 100 kg of dicyandiamide and 200 kg of the centrifugal mother liquor from a previous batch instead of purified water.

• Stir the mixture and heat to 80°C.

• Slowly add phosphoric acid aqueous solution dropwise at a rate of 100 L/h.

• After the addition is complete, slowly heat the reactor to 100°C and maintain for 8 hours.

• Cool the system to below 20°C to induce crystallization.

• Centrifuge the crystalline product.

• Wash the solid with ethanol.

• Dry the product to obtain 202 kg of guanylurea phosphate.

This optimized procedure with recycling of the mother liquor resulted in a total yield of 84.9% and a purity of 99.5%.[2]

Route 2: Direct Phosphorylation of Guanylurea

This alternative method involves the direct reaction of guanylurea with phosphoric acid.

General Reaction Conditions:

The synthesis is typically carried out by reacting guanylurea with phosphoric acid at elevated temperatures, generally in the range of 80–100°C, for an extended period of 12–24 hours.[1]

Mandatory Visualization

The following diagram illustrates the logical workflow for the synthesis and analysis of guanylurea phosphate, comparing the two main routes.

Caption: A workflow diagram comparing two synthesis routes for guanylurea phosphate.

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. CN107721883A - Preparation method of guanylurea phosphate - Google Patents [patents.google.com]

A Comparative Toxicological Assessment of Guanylurea Phosphate and Other Nitrogen-Based Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity profiles of guanylurea (B105422) phosphate (B84403) and other relevant nitrogen-based compounds, including urea (B33335), guanidine (B92328) hydrochloride, and melamine. The information presented is based on available experimental data to assist in the risk assessment and development of new chemical entities.

Executive Summary

Guanylurea phosphate exhibits a low acute toxicity profile, comparable to or lower than other nitrogen-based compounds such as urea and melamine. While in vivo and in vitro studies suggest a low potential for immediate systemic toxicity, its environmental persistence as a metabolite of metformin (B114582) and potential effects on aquatic organisms warrant further investigation. This guide summarizes key toxicological data, outlines standard experimental protocols for toxicity assessment, and visualizes potential signaling pathways involved in the toxicological effects of these compounds.

Data Presentation

Table 1: Acute Oral Toxicity Data

Compound	Test Species	LD50 (mg/kg)	Reference
Guanylurea Phosphate	Rat	> 2000	[Safety Data Sheet]
Urea	Rat	8471 - 14300	[Various Sources]
Guanidine Hydrochloride	Rat	474.6 - 556.5	[1]
Melamine	Rat	3161	[2]

Table 2: In Vitro Cytotoxicity Data

Compound	Cell Line	IC50	Reference
Guanylurea Phosphate	-	Data not available	-
Urea Derivatives	Various cancer cell lines	4.0 mM - 35.0 mM	[3]
Guanidine-based chemicals	A549 (human lung carcinoma)	Dodecylguanidine hydrochloride: 0.39 µg/mL	[4]
Melamine	T. pyriformis	0.82 mg/mL	[2][5]
Melamine	Caco-2 (human colon adenocarcinoma)	14636 µg/L	[6]
Melamine	NRK-52E (rat kidney)	1.89 mg/mL	[7][8]
Melamine	293T (human kidney)	2.07 mg/mL	[7][8]

Table 3: Genotoxicity Data

Compound	Ames Test Result	Chromosome Aberration Test Result	Reference
Guanylurea Phosphate	No increase in mutagenic effects	Data not available	[9][10]
Urea	Negative	Negative	[11]
Guanidine Hydrochloride	Non-mutagenic	Data not available	[12][13]
Melamine	Negative	Positive (Triethylenemelamine)	[14][15][16]

Experimental Protocols

The following are generalized protocols for key toxicity assays based on internationally recognized guidelines.

Acute Oral Toxicity (based on OECD Guideline 401)

The acute oral toxicity test provides information on the health hazards likely to arise from a single, short-term oral exposure to a substance.[2]

• Test Animals: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant females.

• Housing and Feeding: Animals are caged in groups by sex, with controlled temperature and a 12-hour light/dark cycle. Standard laboratory diet and water are provided ad libitum.

• Dose Administration: The test substance is administered in a single dose by gavage using a stomach tube or a suitable intubation cannula. The substance is typically dissolved or suspended in an appropriate vehicle (e.g., water, saline).

• Dose Levels: At least three dose levels are used, spaced appropriately to produce a range of toxic effects and mortality rates.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

• Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the animals) is calculated using appropriate statistical methods.

In Vitro Cytotoxicity (based on ISO 10993-5)

In vitro cytotoxicity tests assess the potential of a substance to cause cell damage or death.[7][17][18]

• Cell Culture: A suitable mammalian cell line (e.g., L929 mouse fibroblasts, human cell lines) is cultured in a controlled environment (37°C, 5% CO2) in a suitable growth medium.

• Test Substance Preparation: The test substance is prepared as an extract by incubating it in a culture medium at 37°C for a defined period (e.g., 24 hours).

• Cell Treatment: The extract is applied to the cultured cells at various concentrations.

• Incubation: The treated cells are incubated for a specified period (e.g., 24, 48, or 72 hours).

• Assessment of Cytotoxicity: Cell viability is assessed using a quantitative method, such as:

  • MTT Assay: Measures the metabolic activity of cells by their ability to reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[19][20][21]

  • Neutral Red Uptake (NRU) Assay: Assesses cell membrane integrity by the uptake of the vital dye Neutral Red into the lysosomes of viable cells.[17]

• Data Analysis: The IC50 (the concentration of the test substance that reduces cell viability by 50%) is calculated from the dose-response curve.

Bacterial Reverse Mutation Assay (Ames Test) (based on OECD Guideline 471)

The Ames test is a widely used method to evaluate the mutagenic potential of a chemical.[10][15][22][23][24][25][26][27][28][29]

• Bacterial Strains: Several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine) are used.

• Metabolic Activation: The test is performed with and without a metabolic activation system (S9 mix), which is a liver homogenate that mimics mammalian metabolism.

• Exposure: The bacterial strains are exposed to the test substance at various concentrations on agar (B569324) plates with a limited amount of the required amino acid.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that have regained the ability to synthesize the amino acid) is counted.

• Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

In Vitro Mammalian Chromosome Aberration Test (based on OECD Guideline 473)

This test identifies substances that cause structural damage to chromosomes in cultured mammalian cells.[5][6][9][13][30][31][32][33][34][35]

• Cell Culture: Suitable mammalian cell lines (e.g., Chinese Hamster Ovary (CHO) cells) or primary cell cultures (e.g., human peripheral blood lymphocytes) are used.

• Exposure: The cells are exposed to the test substance at three or more concentrations, with and without metabolic activation (S9 mix).

• Cell Harvest: After a suitable treatment period, the cells are treated with a spindle inhibitor (e.g., colcemid) to arrest them in metaphase. The cells are then harvested, treated with a hypotonic solution, and fixed.

• Chromosome Preparation and Analysis: The fixed cells are dropped onto microscope slides, stained, and examined under a microscope to score for chromosomal aberrations (e.g., breaks, gaps, exchanges).

• Data Analysis: A substance is considered clastogenic if it produces a statistically significant, dose-dependent increase in the frequency of cells with chromosomal aberrations.

Mandatory Visualization

Figure 1: General workflow for toxicity assessment of a chemical substance.

Figure 2: Potential signaling pathways affected by guanidino compounds.

Figure 3: Simplified signaling pathway of Metformin.

References

• 1. Guanidino compounds generate reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nhiso.com [nhiso.com]
• 3. Reference Protocols for Toxicity Testing - Toxicity Testing - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Effects of feeding guanidinoacetic acid on oxidative status and creatine metabolism in broilers subjected to chronic cyclic heat stress in the finisher phase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nucro-technics.com [nucro-technics.com]
• 6. researchgate.net [researchgate.net]
• 7. mddionline.com [mddionline.com]
• 8. oecd.org [oecd.org]
• 9. catalog.labcorp.com [catalog.labcorp.com]
• 10. researchgate.net [researchgate.net]
• 11. Guanidinium Toxins and Their Interactions with Voltage-Gated Sodium Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Arginine Mimetics via α-Guanidino Acids: Introduction of Functional Groups and Stereochemistry Adjacent to Recognition Guanidiniums in Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Oced 473 chromosomal aberration | PPTX [slideshare.net]
• 14. Guanidinoacetate decreases antioxidant defenses and total protein sulfhydryl content in striatum of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The bacterial reverse mutation test | RE-Place [re-place.be]
• 16. scribd.com [scribd.com]
• 17. x-cellr8.com [x-cellr8.com]
• 18. Cytotoxicity Testing | A Comprehensive Guide to ISO 10993-5 [nikoopharmed.com]
• 19. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. protocols.io [protocols.io]
• 21. researchgate.net [researchgate.net]
• 22. microbiologyinfo.com [microbiologyinfo.com]
• 23. Ames test - Wikipedia [en.wikipedia.org]
• 24. AMES Bacterial Reverse Mutation Test and its Role in Biocompatibility Evaluation - European Biomedical Institute [ebi.bio]
• 25. Bacterial Reverse Mutation Test: Ames Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. nib.si [nib.si]
• 27. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]
• 28. bulldog-bio.com [bulldog-bio.com]
• 29. oecd.org [oecd.org]
• 30. criver.com [criver.com]
• 31. Redbook 2000: IV.C.1.b. In vitro Mammalian Chromosomal Aberration Test | FDA [fda.gov]
• 32. The in vitro mammalian chromosome aberration test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. agc-chemicals.com [agc-chemicals.com]
• 34. downloads.regulations.gov [downloads.regulations.gov]
• 35. genedirex.com [genedirex.com]

Guanylurea Phosphate: A Comparative Analysis of its Flame Retardant Efficacy Using Cone Calorimetry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the flame retardant performance of guanylurea (B105422) phosphate (B84403) (GUP) against other common alternatives, supported by experimental data from cone calorimetry. The following sections detail the flame retardant mechanism, present comparative data, outline the experimental protocol for cone calorimetry, and illustrate the validation workflow.

Flame Retardant Mechanism of Guanylurea Phosphate

Guanylurea phosphate (GUP) functions as an effective flame retardant through a combination of condensed-phase and gas-phase mechanisms. Upon heating, GUP decomposes to produce phosphoric acid and nitrogen-containing compounds. The phosphoric acid catalyzes the dehydration of the substrate, such as wood, promoting the formation of a stable char layer.[1] This char layer acts as a physical barrier, insulating the underlying material from the heat flux and limiting the release of flammable volatiles into the gas phase. The nitrogenous compounds released can dilute the flammable gases and inhibit combustion reactions in the flame. This dual action significantly reduces the rate of heat release and smoke production, thereby enhancing the fire safety of the treated material.

Comparative Performance Analysis: Cone Calorimetry Data

Cone calorimetry is a standard method for quantifying the fire behavior of materials. Key parameters include the Peak Heat Release Rate (pHRR), which indicates the maximum intensity of the fire, the Total Heat Release (THR), which relates to the total fire load, the Time to Ignition (TTI), and the Smoke Production Rate (SPR). The following table summarizes the performance of GUP compared to untreated materials and other common flame retardants.

Disclaimer: The data presented below is compiled from multiple sources. Direct comparison should be made with caution as experimental conditions such as substrate type, flame retardant loading, and specific cone calorimeter settings may vary between studies.

Treatment	Substrate	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)	Time to Ignition (TTI) (s)	Smoke Production Rate (SPR) (m²/s)	Reference(s)
Untreated Wood	Wood	~250-300	~80-100	~20-40	High	[1]
Guanylurea Phosphate (GUP)	Wood	~130-160	~40-50	~30-50	Reduced by ~55%	[1]
Ammonium Polyphosphate (APP)	Wood Composite	Reduced pHRR	Reduced THR	Increased TTI	-	[2][3]
Borax/Boric Acid	Wood	Reduced pHRR	Reduced THR	-	-	[4][5]

Experimental Protocol: Cone Calorimetry

The following is a generalized protocol for evaluating the flame retardancy of materials using a cone calorimeter, based on ASTM E1354 and ISO 5660 standards.[6][7]

1. Sample Preparation:

• Specimens are typically 100 mm x 100 mm with a thickness not exceeding 50 mm.

• The samples are conditioned to a constant mass in a controlled environment (e.g., 23 °C and 50% relative humidity).

• The back and sides of the specimen are wrapped in aluminum foil.

2. Test Apparatus:

• A cone calorimeter consisting of a conical radiant heater, a load cell for mass measurement, an ignition source (spark igniter), and an exhaust system with gas analysis is used.

3. Test Procedure:

• The conical heater is set to a specific heat flux, typically 35 kW/m² or 50 kW/m².[4]

• The conditioned specimen is placed on the load cell under the conical heater.

• The spark igniter is positioned over the sample to ignite the flammable gases produced.

• The test begins upon exposure of the sample to the heat flux and continues until flaming ceases or for a predetermined duration.

• Throughout the test, the following parameters are continuously measured:

  • Mass of the specimen

  • Oxygen concentration in the exhaust gas (to calculate heat release rate)

  • Smoke obscuration in the exhaust duct

4. Data Analysis:

• The Heat Release Rate (HRR) is calculated based on the principle of oxygen consumption.

• Other key parameters such as Total Heat Release (THR), Time to Ignition (TTI), Mass Loss Rate (MLR), and Smoke Production Rate (SPR) are determined from the collected data.

Validation Workflow

The logical workflow for validating the flame retardant mechanism of guanylurea phosphate through cone calorimetry is illustrated below.

Caption: Workflow for validating flame retardant efficacy.

References

• 1. atlantis-press.com [atlantis-press.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 5. researchgate.net [researchgate.net]
• 6. worldoftest.com [worldoftest.com]
• 7. What is the Cone Calorimeter Test? Tests for ISO 5660-1, ASTM E1354. [motistech.com]

comparative study of the effects of guanylurea phosphate and other fertilizers on soil pH

For Researchers, Scientists, and Drug Development Professionals

The application of fertilizers is a cornerstone of modern agriculture, essential for ensuring crop yields to meet global demand. However, the chemical composition of these fertilizers can significantly influence soil properties, most notably soil pH. The acidity or alkalinity of the soil is a critical factor that affects nutrient availability, microbial activity, and overall soil health. This guide provides a comparative study of the effects of guanylurea (B105422) phosphate (B84403) and other common fertilizers on soil pH, supported by available experimental data and detailed methodologies.

Introduction to Guanylurea Phosphate

Guanylurea phosphate is a compound with a high nitrogen and phosphorus content, which has prompted investigations into its use as a slow-release fertilizer.[1] Its structure, a salt formed between the guanylurea cation and a phosphate anion, suggests a gradual breakdown in the soil, potentially minimizing the rapid and sometimes drastic pH shifts associated with highly soluble conventional fertilizers.[1] The phosphate group within the compound is inherently acidic and participates in acid-base reactions, which may contribute to its overall effect on soil pH.[1]

Comparative Effects on Soil pH

The impact of fertilizers on soil pH is primarily dictated by the chemical reactions they undergo in the soil. Nitrogen-containing fertilizers, in particular, can have significant acidifying or alkalinizing effects.

Table 1: Comparative Effects of Different Fertilizers on Soil pH

Fertilizer	Chemical Formula	Initial Effect on Soil pH	Long-Term Effect on Soil pH	Key Reactions
Guanylurea Phosphate	C2H8N4O5P	Theoretical: Potentially slightly acidic to neutral	Theoretical: Gradual and potentially less pronounced acidification compared to ammonium-based fertilizers.	Gradual hydrolysis releasing guanylurea and phosphoric acid. Subsequent microbial breakdown of guanylurea.
Urea (B33335)	CO(NH2)2	Temporary increase (alkaline) in the immediate vicinity of the granule.[2]	Acidification.[3]	Hydrolysis to ammonium (B1175870) carbonate, followed by nitrification of ammonium to nitrate (B79036), which releases H+ ions.
Ammonium Nitrate	NH4NO3	Slightly acidic.	Acidification.[4]	Nitrification of the ammonium component releases H+ ions.
Diammonium Phosphate (DAP)	(NH4)2HPO4	Initial temporary increase (alkaline).	Acidification.[3]	Release of ammonia (B1221849) initially increases pH, followed by nitrification of ammonium, leading to a net release of H+ ions.
Single Superphosphate (SSP)	Ca(H2PO4)2·H2O and CaSO4	Slightly acidic.	Minimal long-term effect on pH.	Dissolution releases phosphoric acid.
Potassium Chloride (Muriate of Potash)	KCl	Neutral.	Neutral.	Dissolves into K+ and Cl- ions, which have a negligible direct impact on pH.

Experimental Protocols

Accurate assessment of fertilizer effects on soil pH requires standardized and rigorous experimental methodologies. Below are detailed protocols for key experiments.

Soil pH Measurement

Objective: To determine the pH of a soil sample after fertilizer application.

Materials:

• pH meter with a glass electrode

• Beakers or sample cups

• Stirring rod

• Distilled or deionized water

• Buffer solutions (pH 4.0, 7.0, and 10.0)

• Balance

• Soil samples (air-dried and sieved)

• Fertilizer treatments

Procedure:

• Sample Preparation: A soil-to-water ratio of 1:1 or 1:2 is commonly used. For a 1:1 ratio, weigh 20 grams of air-dried, sieved soil into a 50 mL beaker.

• Suspension Preparation: Add 20 mL of distilled or deionized water to the beaker.

• Equilibration: Stir the soil-water suspension for five seconds and then let it stand for at least one hour to allow for equilibration. Stir again immediately before measuring the pH.

• pH Meter Calibration: Calibrate the pH meter using the buffer solutions according to the manufacturer's instructions.

• Measurement: Immerse the calibrated electrode into the supernatant (the clearer liquid above the settled soil) of the soil suspension. Record the pH reading once it stabilizes.

• Replication: For each soil sample, it is recommended to perform the measurement in triplicate to ensure accuracy.

Soil Incubation Study

Objective: To evaluate the change in soil pH over time following the application of different fertilizers under controlled laboratory conditions.

Materials:

• Incubation containers (e.g., plastic jars with perforated lids to allow for gas exchange)

• Soil with known initial properties (pH, texture, organic matter content)

• Fertilizer treatments (e.g., guanylurea phosphate, urea, ammonium nitrate)

• Distilled or deionized water

• Incubator or a temperature-controlled room

• Analytical balance

Procedure:

• Soil Preparation: Air-dry the soil and sieve it through a 2 mm mesh.

• Fertilizer Application: Weigh a specific amount of soil (e.g., 200 g) into each incubation container. Apply the different fertilizer treatments at a predetermined rate (e.g., equivalent to 200 kg N/ha). A control group with no fertilizer application should be included.

• Moisture Adjustment: Adjust the soil moisture to a specific level, typically 60-70% of the water-holding capacity, using distilled water.

• Incubation: Place the containers in an incubator at a constant temperature (e.g., 25°C) for a specified period (e.g., 8 weeks).

• Sampling and Analysis: At regular intervals (e.g., 1, 2, 4, 6, and 8 weeks), collect soil samples from each container.

• pH Measurement: Analyze the pH of the collected soil samples using the soil pH measurement protocol described above.

Mechanisms of pH Alteration

The influence of fertilizers on soil pH is a complex interplay of chemical and biological processes. The diagrams below illustrate the key pathways.

Figure 1. Experimental workflow for soil pH analysis.

Figure 2. Logical pathways of fertilizer effects on soil pH.

Conclusion

The choice of fertilizer can have a significant and lasting impact on soil pH. While ammonium-based fertilizers like urea and ammonium nitrate are known to cause soil acidification over time through the process of nitrification, the effect of guanylurea phosphate is less understood due to a lack of extensive agronomic research. Based on its chemical structure and slow-release properties, it is hypothesized that guanylurea phosphate may induce a more gradual and potentially less severe change in soil pH compared to its more soluble counterparts. However, further empirical studies are crucial to validate this hypothesis and to fully understand its long-term effects on soil chemistry and health. Researchers are encouraged to conduct comparative field and laboratory trials to generate the data needed for a comprehensive evaluation.

References

• 1. Guanylurea phosphate | 36897-89-9 | Benchchem [benchchem.com]
• 2. bipcic.icpm.tuiasi.ro [bipcic.icpm.tuiasi.ro]
• 3. ijasre.net [ijasre.net]
• 4. cropnutrition.com [cropnutrition.com]

Safety & Regulatory Compliance

Navigating the Disposal of Guanylurea Phosphate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential information and a step-by-step process for the safe and compliant disposal of guanylurea (B105422) phosphate (B84403). While generally not classified as a hazardous substance, understanding its characteristics and adhering to proper disposal protocols is paramount.

Guanylurea phosphate is a solid crystalline substance that, according to available safety data sheets (SDS), is not considered hazardous.[1][2] It is not known to pose significant physical, health, or environmental hazards.[1] However, proper disposal is still necessary to ensure minimal environmental impact and compliance with regulations.

Immediate Safety and Handling

Before disposal, ensure that appropriate personal protective equipment (PPE) is used. This includes safety glasses with side shields or goggles, protective gloves, and a lab coat.[1] In case of a spill, sweep up the solid material and place it into a suitable, labeled container for disposal, avoiding dust formation.[2][3]

Environmental Considerations

While guanylurea phosphate itself is not classified as environmentally hazardous, its primary component, guanylurea, is a known transformation product of the widely used pharmaceutical, metformin (B114582).[4][5] Studies on guanylurea indicate a predicted no-effect concentration (PNEC) for aquatic life, highlighting the importance of preventing its release into the environment.

Environmental Data for Guanylurea	Value	Unit	Source
Predicted No-Effect Concentration (PNEC)	0.16	mg/L	[4]
24h-LC50 (Brachionus calyciflorus)	544.53	mg/L	[6]

LC50: The concentration of a chemical which kills 50% of a sample population.

The toxicity of guanylurea to certain aquatic organisms underscores the need for responsible disposal, even if the phosphate salt form is not formally classified as hazardous waste.

Disposal Protocol: A Step-by-Step Approach

The primary directive for the disposal of guanylurea phosphate is to adhere to local, regional, and national regulations.[1][2] The following workflow provides a structured approach to ensure compliance.

Guanylurea Phosphate Disposal Decision Workflow

Experimental Protocols Cited:

While this document does not detail specific experimental protocols for the synthesis or use of guanylurea phosphate, the disposal procedures are based on standard chemical waste management principles. The ecotoxicity data presented is derived from established methods in environmental science:

• Predicted No-Effect Concentration (PNEC): This value is typically derived from a series of chronic toxicity studies on various aquatic organisms (e.g., algae, daphnids, and fish). An assessment factor is applied to the lowest observed no-effect concentration to determine a level at which no adverse effects are expected in the ecosystem.

• Acute Toxicity Testing (LC50): The 24-hour LC50 for Brachionus calyciflorus (a species of rotifer) was determined by exposing the organisms to different concentrations of guanylurea and observing the mortality rate over a 24-hour period.[6]

By following this structured disposal workflow and remaining mindful of the potential environmental impact of guanylurea, laboratory professionals can ensure the safe and responsible management of guanylurea phosphate waste. Always consult your institution's environmental health and safety department for specific guidance.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Environmental risk assessment of metformin and its transformation product guanylurea. I. Environmental fate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The elevated toxicity of the biodegradation product (guanylurea) from metformin and the antagonistic pattern recognition of combined toxicity: Insight from the pharmaceutical risk assessment and the simulated wastewater treatment - PubMed [pubmed.ncbi.nlm.nih.gov]